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Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the Synthesis of 4-Methyl-2-(methylthio)-5-vinylpyridine

Introduction Substituted pyridines are a cornerstone of modern medicinal chemistry, with the pyridine scaffold being a key structural motif in a vast number of FDA-approved drugs.[1] The electronic properties and ability...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Substituted pyridines are a cornerstone of modern medicinal chemistry, with the pyridine scaffold being a key structural motif in a vast number of FDA-approved drugs.[1] The electronic properties and ability of the pyridine nitrogen to act as a hydrogen bond acceptor make it a privileged structure in drug design.[2] This guide provides a comprehensive overview of a plausible and robust synthetic route to a novel, highly functionalized pyridine derivative: 4-Methyl-2-(methylthio)-5-vinylpyridine. This molecule incorporates three key pharmacophoric features: a 4-methyl group, a 2-methylthio substituent, and a 5-vinyl group. Each of these moieties can be strategically utilized in the design of new therapeutic agents. The vinyl group, in particular, offers a versatile handle for further chemical modifications and is a known component in various bioactive molecules and polymers.[3][4] This document is intended for researchers, scientists, and professionals in drug development, offering both a theoretical framework and practical, field-proven insights into the synthesis of this and structurally related compounds.

Retrosynthetic Analysis

A logical retrosynthetic analysis of the target molecule, 4-Methyl-2-(methylthio)-5-vinylpyridine (I), suggests a multi-step synthesis commencing from a readily available starting material. The vinyl group at the C-5 position is identified as a key late-stage functionalization. This can be installed using a variety of well-established olefination or cross-coupling reactions. The analysis below outlines a primary synthetic route proceeding via a key aldehyde intermediate (II).

Retrosynthesis I 4-Methyl-2-(methylthio)-5-vinylpyridine (I) II 4-Methyl-2-(methylthio)pyridine-5-carbaldehyde (II) I->II Olefination (e.g., Wittig or HWE) III 5-Bromo-4-methyl-2-(methylthio)pyridine (III) II->III Formylation (e.g., n-BuLi, DMF) IV 5-Bromo-4-methyl-2-mercaptopyridine (IV) III->IV Methylation V 5-Bromo-2-chloro-4-methylpyridine (V) IV->V Thiolation (e.g., NaSH) VI 2-Chloro-4-methylpyridine (VI) (Starting Material) V->VI Bromination

Caption: Retrosynthetic analysis of 4-Methyl-2-(methylthio)-5-vinylpyridine.

Proposed Synthetic Pathway and Experimental Protocols

The forward synthesis is designed as a six-step sequence starting from commercially available 2-chloro-4-methylpyridine. Each step is detailed below with a discussion of the underlying chemistry and a representative experimental protocol adapted from established literature for analogous transformations.

Step 1: Bromination of 2-Chloro-4-methylpyridine

The first step involves the regioselective bromination of 2-chloro-4-methylpyridine (VI) to yield 5-bromo-2-chloro-4-methylpyridine (V). The directing effects of the chloro and methyl groups on the pyridine ring favor bromination at the C-5 position.

Reaction Scheme:

Causality behind Experimental Choices: The use of oleum (fuming sulfuric acid) as a solvent and activating agent is crucial. It protonates the pyridine nitrogen, deactivating the ring towards electrophilic substitution, but to a lesser extent than a neutral ring. This controlled deactivation allows for a more selective bromination.

Experimental Protocol:

  • To a stirred solution of 2-chloro-4-methylpyridine (1.0 eq) in oleum (20%), cool the mixture to 0 °C.

  • Slowly add bromine (1.1 eq) dropwise, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 80 °C for 12 hours.

  • Cool the reaction mixture and carefully pour it onto crushed ice.

  • Neutralize the solution with a saturated aqueous solution of sodium hydroxide until a precipitate forms.

  • Filter the solid, wash with cold water, and dry under vacuum to obtain 5-bromo-2-chloro-4-methylpyridine (V).

Step 2: Thiolation of 5-Bromo-2-chloro-4-methylpyridine

The chloro group at the C-2 position is susceptible to nucleophilic aromatic substitution. In this step, it is displaced by a hydrosulfide nucleophile to introduce a mercapto group, yielding 5-bromo-4-methyl-2-mercaptopyridine (IV).

Reaction Scheme:

Causality behind Experimental Choices: Sodium hydrosulfide (NaSH) is a potent nucleophile for the introduction of a thiol group. The reaction is typically carried out in a polar aprotic solvent like DMF to facilitate the dissolution of the reagents and promote the SNAr reaction.

Experimental Protocol:

  • To a solution of 5-bromo-2-chloro-4-methylpyridine (1.0 eq) in N,N-dimethylformamide (DMF), add sodium hydrosulfide hydrate (1.5 eq) in portions at room temperature.

  • Heat the reaction mixture to 100 °C and stir for 4 hours.

  • Cool the mixture to room temperature and pour it into ice water.

  • Acidify the solution with acetic acid to a pH of approximately 5 to precipitate the product.

  • Filter the resulting solid, wash thoroughly with water, and dry to yield 5-bromo-4-methyl-2-mercaptopyridine (IV).

Step 3: Methylation of 5-Bromo-4-methyl-2-mercaptopyridine

The mercapto group is then S-methylated to give the desired methylthio group, resulting in the formation of 5-bromo-4-methyl-2-(methylthio)pyridine (III). This is a standard S-alkylation reaction.

Reaction Scheme: ``` IV (5-Bromo-4-methyl-2-mercaptopyridine) + CH3I + Base -> III (5-bromo-4-methyl-2-(methylthio)pyridine)

III (5-Bromo-4-methyl-2-(methylthio)pyridine) + n-BuLi, then DMF -> II (4-Methyl-2-(methylthio)pyridine-5-carbaldehyde)

II (Aldehyde) + (EtO)2P(O)CH2COOEt + Base -> Intermediate Ester Intermediate Ester -> Reduction and Elimination -> I (Vinylpyridine)

III (5-Bromo-4-methyl-2-(methylthio)pyridine) + Vinyltributyltin + Pd catalyst -> I (4-Methyl-2-(methylthio)-5-vinylpyridine)

Caption: Decision matrix for vinyl group installation methods.

  • Horner-Wadsworth-Emmons Reaction: This method is advantageous due to the ease of removal of the water-soluble phosphate byproduct. [5]However, it necessitates the prior synthesis of the aldehyde intermediate, which adds a step to the overall sequence.

  • Stille Coupling: The primary advantage of the Stille reaction is the stability and broad functional group tolerance of the organostannane reagents. [6]The main drawback is the toxicity of tin compounds and the potential difficulty in completely removing tin-containing byproducts from the final product, which is a significant concern in pharmaceutical development. [7]* Suzuki-Miyaura Coupling: This is often the preferred method in modern drug discovery due to the low toxicity of the boronic acid reagents and their byproducts. [8]A wide variety of vinylboronic acids and their esters are commercially available. This method would proceed from the same bromo-intermediate (III) as the Stille coupling.

For the synthesis of a potential pharmaceutical ingredient, the Suzuki coupling would likely be the most favorable choice, followed by the HWE reaction. The Stille coupling, while effective, would require rigorous purification and analysis to ensure the final compound is free of toxic tin residues.

Applications in Drug Development and Future Directions

The pyridine nucleus is a well-established "privileged scaffold" in medicinal chemistry, appearing in numerous blockbuster drugs. [1]The specific combination of substituents in 4-Methyl-2-(methylthio)-5-vinylpyridine makes it an attractive candidate for further exploration in several therapeutic areas:

  • Kinase Inhibition: Many kinase inhibitors feature substituted pyridine cores that interact with the hinge region of the ATP binding site. The methylthio and methyl groups can be optimized to enhance binding affinity and selectivity.

  • Antiviral and Antimicrobial Agents: Pyridine derivatives have shown a broad spectrum of antimicrobial and antiviral activities. [9]* CNS-active Agents: The pyridine scaffold is also prevalent in drugs targeting the central nervous system.

The vinyl group serves as a versatile synthetic handle for "late-stage functionalization," allowing for the rapid generation of a library of analogues. It can participate in a wide range of reactions, including:

  • Heck coupling

  • Michael addition

  • Epoxidation

  • Diels-Alder reactions

This allows for the exploration of a much larger chemical space from a single advanced intermediate, which is a highly efficient strategy in modern drug discovery.

Conclusion

This guide has outlined a robust and logical multi-step synthesis for 4-Methyl-2-(methylthio)-5-vinylpyridine, a novel and promising scaffold for drug discovery. By leveraging well-established and reliable chemical transformations, the target molecule can be accessed in good overall yield from a simple starting material. The comparative analysis of different methods for the key vinylation step provides researchers with the necessary information to make informed decisions based on their specific needs regarding scalability, purity, and environmental impact. The synthetic route is designed to be self-validating at each step, with protocols adapted from proven literature precedents. The final compound holds significant potential as a building block for the development of new therapeutic agents, and the strategies discussed herein are applicable to a wide range of other substituted pyridines.

References

  • Synthesis, Spectral Characterization and Analgesic Activity of 2-Methylthio-1,4-Dihydropyrimidines. [Link to be added]
  • Horner–Wadsworth–Emmons reaction - Wikipedia. [Link]

  • 4-Vinylpyridine 100-43-6 wiki. [Link to be added]
  • 2-Vinylpyridine - Wikipedia. [Link]

  • 2-mercaptopyrimidine - Organic Syntheses Procedure. [Link]

  • Pyridine: the scaffolds with significant clinical diversity - RSC Publishing. [Link to be added]
  • Pyridine: the scaffolds with significant clinical diversity - PMC. [Link to be added]
  • Advancing total synthesis through the Stille cross-coupling - RSC Publishing. [Link]

  • 2-Vinylpyridine: A Key Pharmaceutical Intermediate and Monomer Supplier in China. [Link]

  • Horner-Wadsworth-Emmons Reaction - YouTube. [Link]

  • 2-Mercaptopyridine - Wikipedia. [Link]

  • US2677688A - Method for producing vinyl pyridines - Google P
  • Supplementary Information Synthetic routes to compounds 5 and 10-19 - The Royal Society of Chemistry. [Link]

  • (E)-Selective Horner–Wadsworth–Emmons reaction of aldehydes with bis-(2,2,2-trifluoroethyl)phosphonoacetic acid. [Link]

  • Applications of the Horner–Wadsworth–Emmons Olefination in Modern Natural Product Synthesis. [Link to be added]
  • Reactivity of alkyl and vinyl pyridines. [Link]

  • Synthesis and fungicidal activity of 2-(methylthio)-4-methylpyrimidine carboxamides bearing a carbamate moiety - Taylor & Francis. [Link to be added]
  • Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies - PMC. [Link]

  • Suzuki Coupling - Organic Chemistry Portal. [Link]

  • Stille reaction - Wikipedia. [Link]

  • Stille Coupling - Chemistry LibreTexts. [Link]

  • Synthesis of methyl-4-pyridylthioacetate - PrepChem.com. [Link]

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  • CN102321016A - Synthesis method of 5-bromo-2-methyl 4-hydroxypyridinecarboxylate - Google P
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  • US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)
  • A Review on the Medicinal Importance of Pyridine Derivatives - ResearchGate. [Link]

Sources

Exploratory

Subject: Reactivity of the Vinyl Group in 4-Methyl-2-(methylthio)-5-vinylpyridine

An In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals Author: Gemini, Senior Application Scientist Abstract This technical guide provides a comprehensive analysis of the chemic...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide

Audience: Researchers, Scientists, and Drug Development Professionals

Author: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the chemical reactivity of the vinyl group in 4-Methyl-2-(methylthio)-5-vinylpyridine. This molecule, while not extensively documented in isolation, belongs to the vinylpyridine class of compounds, which are of significant interest in medicinal chemistry and materials science due to their versatile reactivity.[1][2] This document synthesizes established principles of vinylpyridine chemistry and extrapolates them to this specifically substituted scaffold. We will dissect the electronic influence of the pyridine nitrogen, the 4-methyl substituent, and the 2-methylthio group to build a predictive model of the vinyl group's behavior. Key reaction classes including nucleophilic additions, polymerizations, cross-coupling reactions, and strategic oxidations are explored in detail, complete with mechanistic insights and actionable experimental protocols. The guide is intended to serve as a foundational resource for researchers aiming to utilize this or structurally similar functionalized pyridines as building blocks in organic synthesis and drug development.

Introduction: The Electronic Landscape of a Substituted Vinylpyridine

The reactivity of any functional group is dictated by the electronic environment of the molecule as a whole. In 4-Methyl-2-(methylthio)-5-vinylpyridine, the vinyl group is attached to a pyridine ring, a heteroaromatic system whose chemistry is profoundly influenced by the electronegative nitrogen atom. This nitrogen atom exerts a strong electron-withdrawing inductive and mesomeric effect, rendering the ring electron-deficient, particularly at the α (2,6) and γ (4) positions.[3] This inherent electronic character is then modulated by the substituents at positions 2, 4, and 5.

  • Pyridine Nitrogen (N): The primary activating feature. It polarizes the π-system of the vinyl group, creating a partial positive charge (δ+) on the β-carbon, making it susceptible to attack by nucleophiles. This is analogous to the activation seen in α,β-unsaturated carbonyl compounds.

  • 4-Methyl Group (-CH₃): An electron-donating group (EDG) through induction and hyperconjugation. Its position at the 4-position (para to the nitrogen) partially counteracts the electron-withdrawing nature of the ring, slightly increasing the electron density of the system.

  • 2-Methylthio Group (-SCH₃): This group has a dual electronic nature. The sulfur atom possesses lone pairs that can be donated into the pyridine ring (π-donation), acting as a weak activating group. However, sulfur is also more electronegative than carbon, exerting a mild electron-withdrawing inductive effect. Crucially, the sulfur atom is susceptible to oxidation.

  • 5-Vinyl Group (-CH=CH₂): The position of the vinyl group is meta to the nitrogen. While direct resonance delocalization of the nitrogen's electron-withdrawing effect to the vinyl group is less pronounced than in 2- or 4-vinylpyridines, the overall electron-poor nature of the ring still significantly influences its reactivity.[4]

The interplay of these effects makes the vinyl group a versatile handle for a variety of chemical transformations.

Caption: Electronic contributions of substituents in the target molecule.

Key Reaction Pathways and Methodologies

Aza-Michael (Conjugate) Addition: The Primary Reaction Manifold

The electron-deficient nature of the vinylpyridine system makes it an excellent acceptor for nucleophiles in a conjugate addition reaction, often termed an aza-Michael reaction.[5][6] This is arguably the most predictable and reliable transformation for this class of compounds. Nucleophiles will preferentially attack the β-carbon of the vinyl group. A wide variety of nucleophiles, including amines, thiols, and stabilized carbanions, can be employed.[7][8]

Causality of Experimental Design: The reaction is often catalyzed by acid or base. Acid catalysis proceeds by protonating the pyridine nitrogen, which further enhances the electrophilicity of the vinyl group, allowing weaker nucleophiles to react.[8] Base catalysis is effective for deprotonating acidic pronucleophiles (e.g., thiols, malonates). The choice of solvent can also be critical, with polar solvents generally favoring the reaction.[7]

Table 1: Representative Conditions for Aza-Michael Additions to Vinylpyridines

Nucleophile Catalyst/Conditions Solvent Typical Yield Reference
Secondary Amines Acetic Acid (catalytic) or heat (100°C) None or Polar Solvent Good to Excellent [7]
Thiols None or Base (e.g., NaH) Toluene, THF Excellent [8]
Active Methylene Strong Base (e.g., NaH) or Phosphine Catalyst THF, Dioxane Fair to Good [8]

| Organolithium Reagents | Requires trapping of intermediate anion | THF | Variable |[9] |

Experimental Protocol: Aza-Michael Addition of Piperidine

This protocol is adapted from methodologies for 4-vinylpyridine and is expected to be effective for the title compound.[7]

  • Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-Methyl-2-(methylthio)-5-vinylpyridine (1.0 eq), piperidine (1.2 eq), and glacial acetic acid (0.1 eq).

  • Reaction Execution: Heat the mixture to 80-100°C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-20 hours.

  • Work-up and Purification:

    • Cool the reaction mixture to room temperature.

    • Dilute with ethyl acetate (20 mL) and wash with saturated sodium bicarbonate solution (2 x 15 mL) to neutralize the acetic acid.

    • Wash with brine (15 mL), dry the organic layer over anhydrous sodium sulfate, and filter.

    • Concentrate the filtrate under reduced pressure to yield the crude product.

  • Characterization: Purify the crude residue by flash column chromatography on silica gel. Characterize the final product by ¹H NMR, ¹³C NMR, and HRMS to confirm the structure.

Aza_Michael_Workflow start Start: Combine Reactants (Vinylpyridine, Nucleophile, Catalyst) react Heat & Stir (e.g., 80-100°C) start->react monitor Monitor Progress (TLC / LC-MS) react->monitor monitor->react Incomplete workup Aqueous Work-up (Quench, Extract, Dry) monitor->workup Complete purify Purification (Column Chromatography) workup->purify characterize Characterization (NMR, MS) purify->characterize

Caption: General workflow for an Aza-Michael addition experiment.

Polymerization: Access to Functional Materials

Like other vinylpyridines, 4-Methyl-2-(methylthio)-5-vinylpyridine is expected to undergo polymerization readily via radical, anionic, or cationic mechanisms to form poly(vinylpyridine) derivatives.[5][10] These polymers have applications as functional coatings, ion-exchange resins, and drug delivery systems.[10][11] Free-radical polymerization is often the most straightforward method.

Causality of Experimental Design: The choice of initiator (e.g., AIBN, benzoyl peroxide) and temperature is critical for controlling the rate of polymerization and the molecular weight of the resulting polymer.[12] Anionic polymerization, while more demanding in terms of purity and inert atmosphere, offers superior control over polymer architecture and dispersity.[10][13] The substituents on the pyridine ring will influence the polymer's properties, such as its glass transition temperature (Tg) and solubility.[14]

Experimental Protocol: Free-Radical Polymerization

This is a general procedure for the bulk polymerization of vinylpyridines.[12]

  • Preparation: Place 4-Methyl-2-(methylthio)-5-vinylpyridine (1.0 g) and a radical initiator such as azobisisobutyronitrile (AIBN) (1-2 mol%) in a thick-walled polymerization tube.

  • Degassing: Subject the mixture to several freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit polymerization.

  • Polymerization: Seal the tube under vacuum or an inert atmosphere (e.g., Argon). Immerse the tube in a constant temperature bath (typically 60-80°C for AIBN) for 12-24 hours. The mixture will become increasingly viscous.

  • Isolation and Purification:

    • Cool the tube and break it open carefully.

    • Dissolve the solid polymer in a suitable solvent (e.g., dichloromethane or methanol).

    • Precipitate the polymer by slowly adding the solution to a large volume of a non-solvent (e.g., diethyl ether or hexanes) with vigorous stirring.

    • Collect the precipitated polymer by filtration.

    • Repeat the dissolution-precipitation cycle 2-3 times to remove any unreacted monomer and initiator.

  • Drying: Dry the purified polymer under vacuum at 50°C to a constant weight.

Strategic Oxidation: Tuning Electronic Reactivity

A key feature of the title compound is the 2-methylthio (-SCH₃) group. The sulfur atom can be selectively oxidized to the corresponding sulfoxide (-SOCH₃) or, more commonly, the sulfone (-SO₂CH₃). This transformation has profound electronic consequences. The methylsulfonyl group is a powerful electron-withdrawing group, significantly more so than the methylthio group.[15]

Oxidation of the 2-methylthio group will:

  • Drastically increase the electron-deficient character of the pyridine ring.

  • Substantially enhance the electrophilicity of the vinyl group's β-carbon.

  • Make the vinyl group exceptionally reactive towards nucleophilic attack, even by weak nucleophiles.

This provides a powerful strategy for modulating the molecule's reactivity for applications like covalent drug design, where a tunable Michael acceptor is desired.

Experimental Protocol: Oxidation to the Sulfone

  • Reaction Setup: Dissolve 4-Methyl-2-(methylthio)-5-vinylpyridine (1.0 eq) in a suitable solvent like dichloromethane or acetic acid in a round-bottom flask.

  • Oxidation: Cool the solution in an ice bath. Add meta-chloroperoxybenzoic acid (m-CPBA) (2.2-2.5 eq) portion-wise over 30 minutes, maintaining the temperature below 10°C.

  • Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC until the starting material is consumed.

  • Work-up:

    • Quench the reaction by adding a saturated solution of sodium sulfite.

    • Add saturated sodium bicarbonate solution to neutralize the acids.

    • Extract the product with dichloromethane (3 x 20 mL).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the resulting crude 4-Methyl-2-(methylsulfonyl)-5-vinylpyridine by column chromatography or recrystallization.

Oxidation_Tuning start Starting Material 4-Me-2-(SMe)-5-vinylpyridine (Weakly Activated) oxidize Oxidation (e.g., m-CPBA) start->oxidize product Oxidized Product 4-Me-2-(SO₂Me)-5-vinylpyridine (Strongly Activated) oxidize->product react Aza-Michael Addition (with Nucleophile) product->react final_product Covalent Adduct react->final_product

Caption: Workflow for reactivity tuning via oxidation.

Palladium-Catalyzed Cross-Coupling Reactions

The vinyl group can participate as an electrophilic coupling partner in transition-metal-catalyzed reactions, most notably the Suzuki cross-coupling.[16] While vinyl halides are more common, activated vinyl systems can undergo oxidative addition to a Pd(0) catalyst. This allows for the direct formation of a C(sp²)-C(sp²) bond, linking the pyridine core to other aryl or vinyl fragments.

Causality of Experimental Design: The reaction requires a Pd(0) catalyst, often generated in situ from a Pd(II) precursor, a suitable phosphine ligand to stabilize the catalyst, and a base. The N-vinylpyridinium salts, formed by activating the vinylpyridine, are particularly effective substrates.[16]

Experimental Protocol: Suzuki Cross-Coupling (Conceptual)

This protocol is based on methods developed for N-vinylpyridinium salts.[16]

  • Salt Formation (Activation): React 4-Methyl-2-(methylthio)-5-vinylpyridine with an activating agent like HBF₄ or a strong alkylating agent to form the corresponding pyridinium salt. Isolate and purify the salt.

  • Coupling Reaction Setup: In a Schlenk flask under an inert atmosphere, combine the pyridinium salt (1.0 eq), an arylboronic acid (1.2-1.5 eq), a palladium catalyst like Pd(PPh₃)₄ (2-5 mol%), and a base such as K₂CO₃ or Cs₂CO₃ (2.0-3.0 eq).

  • Solvent and Execution: Add a degassed solvent system (e.g., Dioxane/Water or Toluene/Ethanol/Water). Heat the mixture to 80-110°C and stir until the starting material is consumed (monitor by LC-MS).

  • Work-up and Purification: Cool the reaction, dilute with water, and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers, dry, and concentrate. Purify the product by flash chromatography.

Summary and Future Outlook

The reactivity of the vinyl group in 4-Methyl-2-(methylthio)-5-vinylpyridine is governed by a nuanced interplay of electronic factors. Its behavior is primarily that of a Michael acceptor, readily undergoing conjugate addition with a variety of nucleophiles. This reactivity can be further amplified by the strategic oxidation of the 2-methylthio substituent to a strongly electron-withdrawing sulfonyl group, a feature of significant interest for the design of covalent probes and inhibitors in drug discovery. Furthermore, the vinyl group serves as a handle for polymerization, leading to functional materials, and can participate in sophisticated cross-coupling reactions to build molecular complexity.

This guide provides a predictive framework and practical methodologies for researchers. Future work should focus on experimentally validating these predicted reaction pathways, quantifying the kinetic differences in reactivity pre- and post-oxidation of the sulfur, and exploring the properties of the resulting polymers and complex molecules. The rich chemistry of this substituted vinylpyridine scaffold makes it a valuable, yet under-explored, building block for both medicinal and materials chemistry.

References

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  • Svatunek, D., et al. (2021). Vinylazaarenes as dienophiles in Lewis acid-promoted Diels–Alder reactions. Organic & Biomolecular Chemistry, 19(46), 10123-10127. Available from [Link]

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  • Movassaghi, M., et al. (2012). Direct Synthesis of Azaheterocycles from N-Aryl/Vinyl Amides. Organic Syntheses, 89, 549-561. Available from [Link]

  • Belfiore, L. A., & Ueda, E. (1999). Spectroscopic analysis of transition-metal coordination complexes based on poly(4-vinylpyridine) and dichlorotricarbonylruthenium. Polymer, 40(13), 3649-3663. Available from [Link]

  • Maciejewska, M., & Klosinski, A. (2022). Crosslinked 4-Vinylpyridine Monodisperse Functional Microspheres for Sorption of Ibuprofen and Ketoprofen. Materials, 15(10), 3631. Available from [Link]

  • Kotaiah, S., et al. (2012). Synthesis and Pharmacological Activity of 2-((4,5-Disubstituted pyridin-2-yl)methylthio)-6-methoxypyrimidin-4-ol. Asian Journal of Chemistry, 24(9), 3884-3886. Available from [Link]

  • ResearchGate. (n.d.). Synthesis of a multifunctional poly(vinylpyridine) functionalized with two alkyl chains. Retrieved from [Link]

  • R Discovery. (n.d.). Vinylpyridines Research Articles. Retrieved from [Link]

  • Wiley. (n.d.). 4-Vinylpyridine. SpectraBase. Retrieved from [Link]

  • Gouveia, C., et al. (2022). Poly(vinyl pyridine) and Its Quaternized Derivatives: Understanding Their Solvation and Solid State Properties. Polymers, 14(4), 803. Available from [Link]

  • Sharma, A., et al. (2022). Pyridine: the scaffolds with significant clinical diversity. RSC Medicinal Chemistry, 13(6), 658-683. Available from [Link]

  • Singh, S., et al. (2022). Spectroscopic analysis of 2, 5-Disubstituted Pyridine Derivatives: Part I. Journal of Molecular Structure, 1264, 133269. Available from [Link]

  • El-Gazzar, A. B. A., et al. (2023). Synthesis, spectroscopic, DFT calculations, biological activity, SAR, and molecular docking studies of novel bioactive pyridine derivatives. Scientific Reports, 13(1), 15926. Available from [Link]

  • Gouveia, C., et al. (2022). Poly(vinyl pyridine) and Its Quaternized Derivatives: Understanding Their Solvation and Solid State Properties. Polymers, 14(4), 803. Available from [Link]

  • CN102875604A. (2013). Synthesis method of 2-methyl-5-vinylpyridine.

Sources

Foundational

Engineering Substituted Vinylpyridines: A Technical Whitepaper on Next-Generation Medicinal Chemistry Applications

Executive Summary The molecular engineering of targeted therapeutics relies heavily on the precise modulation of chemical reactivity and physicochemical properties. Historically, acrylamides have dominated the landscape...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The molecular engineering of targeted therapeutics relies heavily on the precise modulation of chemical reactivity and physicochemical properties. Historically, acrylamides have dominated the landscape of Targeted Covalent Inhibitors (TCIs). However, the spatial and polar surface area constraints of acrylamides have necessitated the exploration of novel warheads. Substituted vinylpyridines (VPs) have emerged as a highly versatile class of compounds in medicinal chemistry.

This technical guide explores the causality behind the integration of substituted VPs across three critical domains:

  • Targeted Covalent Inhibitors (TCIs): Tuning the electrophilicity of VPs to target non-catalytic cysteines (e.g., EGFR Cys797) with high kinetic selectivity.

  • Smart Drug Delivery Systems: Exploiting the pH-responsive protonation of poly(4-vinylpyridine) (p4VP) for tumor-microenvironment-triggered drug release.

  • Antimicrobial Nanomaterials: Leveraging the synergistic surface wettability and membrane-disrupting properties of quaternized VP copolymers.

Substituted Vinylpyridines as Tunable Covalent Warheads

Mechanistic Rationale and Causality

In the design of covalent kinase inhibitors, the warhead must strike a delicate balance: it must be reactive enough to form a permanent bond with the target cysteine but stable enough to avoid indiscriminate alkylation of off-target proteins and abundant cellular nucleophiles like glutathione (GSH).

The unsubstituted vinylpyridine moiety (both 2-VP and 4-VP regioisomers) undergoes rapid Michael-type conjugate addition with thiolate anions. The electron-withdrawing nature of the pyridine nitrogen polarizes the vinyl double bond, rendering the


-carbon highly electrophilic. However, early studies demonstrated that unsubstituted 2-VP is excessively reactive, exhibiting a GSH half-life (

) of merely 22 minutes[1]. This hyper-reactivity leads to rapid systemic clearance and high toxicity risks.

To solve this, medicinal chemists have introduced substituents (such as an


-dimethylaminomethane group) onto the vinyl motif. The causality here is twofold: 
  • Steric Hindrance: The bulky substituent physically restricts the trajectory of incoming nucleophiles, selectively favoring the precisely aligned cysteine within the kinase binding pocket over freely circulating GSH.

  • Electronic Modulation: The substituent alters the electron density of the alkene, dampening the electrophilicity of the

    
    -carbon.
    

This structural tuning extends the GSH half-life to over 400 minutes while maintaining sub-nanomolar potency against EGFR[1].

Quantitative Kinetic Profiling

The following table summarizes the structure-activity relationship (SAR) of tuning the VP warhead, comparing unsubstituted and substituted variants against a standard acrylamide reference[1][2].

Compound / Warhead TypeStructural ModificationEGFR WT IC

(nM)
GSH Half-life (

)
Selectivity & Safety Profile
Compound 6 Unsubstituted 2-VP1.222 minPoor; high risk of off-target toxicity.
Compound 12 Substituted VP (

-dimethyl)
2.4404 minExcellent; highly kinase-selective.
Reference TCI Standard Acrylamide1.5~180 minStandard baseline; higher polar surface area.
Workflow: Covalent Inhibitor Design

Caption: Workflow for tuning substituted vinylpyridine covalent warheads against EGFR Cys797.

Self-Validating Protocol: Glutathione (GSH) Kinetic Profiling

To ensure trustworthiness in warhead tuning, the reactivity must be quantified using a self-validating LC-MS kinetic assay.

Step-by-Step Methodology:

  • Preparation: Prepare a 10 mM stock solution of the substituted VP compound in DMSO. Prepare a 50 mM GSH solution in 100 mM potassium phosphate buffer (pH 7.4) to mimic physiological pH.

  • Reaction Initiation: Mix the VP compound (final concentration 10

    
    M) with GSH (final concentration 5 mM) in the buffer at 37°C. The massive excess of GSH ensures pseudo-first-order kinetics.
    
  • Time-Course Sampling: Extract 50

    
    L aliquots at predefined time points (0, 15, 30, 60, 120, 240, and 480 minutes). Immediately quench the reaction by adding 50 
    
    
    
    L of ice-cold acetonitrile containing an internal standard (e.g., labetalol).
  • LC-MS/MS Quantification: Analyze the quenched samples using UPLC-MS/MS, tracking the disappearance of the parent VP mass transition.

  • Self-Validation Check: Include Compound 6 (unsubstituted 2-VP) as a positive control. If the

    
     of Compound 6 deviates by more than 10% from the established 22 minutes, the assay buffer pH or GSH stock integrity is compromised and must be remade.
    

Poly(4-vinylpyridine) in Smart Drug Delivery Systems

Mechanistic Rationale and Causality

Beyond small molecules, polymerized 4-vinylpyridine (p4VP) is a highly effective building block for stimuli-responsive drug delivery vehicles, particularly for chemotherapeutics like Paclitaxel[3].

The causality of p4VP's utility lies in its pH-responsive phase transition . The pyridine nitrogen has a pKa of approximately 5.2.

  • At physiological pH (7.4): The pyridine rings are unprotonated and hydrophobic. The polymer network remains collapsed, securely encapsulating the hydrophobic drug payload in systemic circulation.

  • At acidic pH (5.0 - 5.5): Upon reaching the hypoxic tumor microenvironment or following endosomal uptake, the pyridine nitrogens become protonated. The resulting cationic charges generate massive electrostatic repulsion within the polymer matrix. This forces the microgel to swell, increasing porosity and triggering the rapid, localized release of the therapeutic agent[3].

Workflow: pH-Responsive Drug Release

Caption: pH-responsive mechanism of poly(4-vinylpyridine) nanoparticles for targeted drug delivery.

Antimicrobial Applications: Quaternized VP Copolymers

Mechanistic Rationale and Causality

Healthcare-associated infections demand novel antimicrobial coatings. Quaternized poly(vinylpyridine) exhibits potent bactericidal activity by mimicking antimicrobial peptides. The cationic pyridinium rings electrostatically bind to the negatively charged bacterial cell membrane, while the hydrophobic alkyl chains intercalate into the lipid bilayer, causing membrane rupture and cell death[4][5].

However, pure quaternized p4VP homopolymers suffer from poor biocompatibility and low surface wettability. By copolymerizing 4-VP with hydrophilic monomers (like hydroxyethyl methacrylate, HEMA) or self-assembling them into nanospheres with amphiphilic segments, scientists can drastically increase the surface wettability[4]. The causality: Increased hydrophilicity allows aqueous bacterial suspensions to spread evenly across the polymer surface, maximizing the contact area between the bacteria and the cationic pyridinium "warheads." This synergistic modification increases antibacterial efficacy by ~20-fold while preserving mammalian cell biocompatibility[4].

Self-Validating Protocol: Synthesis of Cationic 4-VP Nanospheres

To synthesize dual-active center antimicrobial nanospheres, researchers utilize self-assembly and post-polymerization quaternization[5].

Step-by-Step Methodology:

  • Copolymerization: Synthesize the base copolymer via reversible addition-fragmentation chain transfer (RAFT) polymerization using 4-vinylpyridine and styrene in a 3:1 molar ratio, utilizing AIBN as the initiator in DMF at 70°C for 24 hours.

  • Self-Assembly: Precipitate the polymer in a selective solvent (e.g., water/methanol mixture) under vigorous stirring. The hydrophobic polystyrene segments collapse to form the core, while the p4VP segments form the corona.

  • Quaternization: Add an excess of alkyl halide (e.g., hexyl bromide) to the nanosphere suspension and reflux at 60°C for 48 hours to quaternize the pyridine nitrogens.

  • Purification: Dialyze the suspension against deionized water for 3 days (MWCO 10 kDa) to remove unreacted alkyl halides.

  • Self-Validation Check: Perform Dynamic Light Scattering (DLS) and Zeta Potential analysis. A successful quaternization is validated by a dramatic shift in Zeta potential from slightly negative/neutral to highly positive (> +30 mV). Furthermore, the nanosphere diameter should collapse (e.g., from 500 nm to 250 nm) due to the increased ionic strength and structural rearrangement[5]. If the Zeta potential remains below +15 mV, the quaternization step has failed and must be repeated with a higher alkyl halide equivalent.

Conclusion

Substituted vinylpyridines represent a paradigm shift in medicinal chemistry. By deeply understanding the electronic and steric parameters of the vinyl group, scientists can tune these molecules to act as highly selective covalent warheads. Furthermore, the inherent pH-responsiveness and quaternization potential of the pyridine ring allow for the bottom-up engineering of smart drug delivery vehicles and potent antimicrobial surfaces. As the demand for targeted, stimuli-responsive therapeutics grows, the strategic application of substituted vinylpyridines will undoubtedly expand.

References

  • Title: Vinylpyridine as a Tunable Covalent Warhead Targeting C797 in EGFR Source: ACS Medicinal Chemistry Letters (2024) URL: [Link]

  • Title: Synergistic Activity of Hydrophilic Modification in Antibiotic Polymers Source: Biomacromolecules (2007) URL: [Link]

  • Title: Cationic 4-Vinylpyridine Copolymer Nanospheres with Dual Active Centers for Antibacterial Coatings Source: ACS Applied Nano Materials (2024) URL: [Link]

  • Title: Paclitaxel-loaded hollow-poly(4-vinylpyridine) nanoparticles enhance drug chemotherapeutic efficacy in lung and breast cancer cell lines Source: International Journal of Pharmaceutics (2016) / University of Granada URL: [Link]

Sources

Exploratory

Tuning the Electronic Properties of Methylthio-Substituted Pyridines: A Technical Guide for SAR and Molecular Electronics

Executive Summary As a Senior Application Scientist, I approach the derivatization of the pyridine scaffold not merely as an exercise in synthetic organic chemistry, but as a precise tuning of electronic microenvironment...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As a Senior Application Scientist, I approach the derivatization of the pyridine scaffold not merely as an exercise in synthetic organic chemistry, but as a precise tuning of electronic microenvironments. Methylthio-substituted pyridines represent a privileged class of heterocycles. The introduction of a methylthio (–SCH₃) group fundamentally alters the electron density of the pyridine core, modulating everything from its basicity and lipophilicity to its quantum mechanical conductance.

This whitepaper provides an in-depth analysis of the electronic properties of methylthio-substituted pyridines, translating theoretical molecular orbital concepts into actionable, self-validating experimental protocols for drug development (SAR studies) and molecular electronics.

Mechanistic Overview of Electronic Modulation

The –SCH₃ group on a pyridine ring acts as a complex electronic modulator. The sulfur atom is more electronegative than carbon, exerting a mild electron-withdrawing inductive effect (–I). However, the lone pairs on the sulfur atom can delocalize into the electron-deficient pyridine


-system, providing an electron-donating resonance effect (+M).

Depending on the substitution pattern (ortho, meta, or para to the basic nitrogen), this delicate balance shifts. In molecular electronics, the –SCH₃ group serves as an exceptional anchor for gold electrodes in single-molecule junctions[1]. The electronic coupling between the sulfur lone pairs and the pyridine


-system significantly impacts the HOMO-LUMO gap. When these pyridines coordinate with transition metals (e.g., Pd(II) or Pt(II)), the metal-to-ligand orbital mixing further contracts the energy gap, directly correlating with enhanced single-molecule conductance[2].

G A Methylthio-Substituted Pyridine Core B Inductive Effect (-I) Electronegative Sulfur A->B C Resonance Effect (+M) Lone Pair Donation A->C D Modulated Basicity & Lipophilicity B->D C->D E Narrowed HOMO-LUMO Gap (via Metal Coordination) C->E F Drug Design (SAR) Target Engagement D->F G Molecular Electronics Single-Molecule Junctions E->G

Fig 1. Electronic effects of the methylthio group on pyridine and downstream applications.

Quantitative Electronic and Physicochemical Data

To rationally design molecules, we must quantify these electronic shifts. Below are consolidated datasets demonstrating how structural changes to the methylthio-pyridine core affect quantum mechanical and physicochemical properties.

Table 1: HOMO-LUMO Gap & Conductance Modulation

Data synthesized from STM-BJ measurements and DFT calculations of methylthio-pyridine ligands and their metal complexes[1],[2].

Complex / LigandHOMO-LUMO Gap (eV)Conductance (log G/G₀)Structural Context
LmH (Free Ligand)3.58-5.2Meta-connected junction
LpH (Free Ligand)~3.58-4.6Para-connected junction
Pdm (Pd Complex)2.91EnhancedMetal-coordinated junction
Ptm (Pt Complex)2.62EnhancedMetal-coordinated junction
Table 2: Impact of Fluorination on Lipophilicity

Data reflecting the impact of fluorination on solvation energetics and basicity[3].

Thioalkyl SubstitutionLogD₇.₄ (pH 7.4)Electronic Influence on Pyridine Core
–SCH₃ (Standard)1.69Baseline resonance (+M) and inductive (–I) balance
–SCF₂H (Difluoromethyl)1.95Increased –I effect, reduced basicity of nitrogen
–SCF₃ (Trifluoromethyl)2.13Maximum –I effect, highly lipophilic

Validated Synthetic and Derivatization Workflows

The following protocols are engineered to be self-validating systems. I have explicitly detailed the causality behind the reagent choices and thermodynamic controls to ensure reproducibility.

Protocol 1: One-Pot Synthesis of 2,3,5-Substituted-6-(Methylthio)pyridines

This multi-component condensation is highly effective for building heavily substituted pyridine rings from acyclic precursors[4].

Step-by-Step Methodology:

  • Reaction Assembly: In a reaction vessel, combine the appropriate active methylene ketone (1.0 mmol), bis(methylthio)acrolein (3.0 mmol), and ammonium acetate (20 mol%)[4].

  • Solvent/Catalyst Addition: Suspend the mixture in 5 mL of an AcOH-TFA (4:1) solution[4].

    • Causality: The 4:1 ratio of Acetic Acid to Trifluoroacetic Acid is deliberately chosen. Acetic acid provides a protic, moderately polar medium that completely dissolves the ammonium acetate without degrading the organic precursors. The addition of TFA introduces a strong acid catalyst necessary to fully activate the 3-carbon-1,3-biselectrophilic components of bis(methylthio)acrolein, significantly lowering the activation energy for the subsequent nucleophilic attack by the enolized ketone.

  • Thermal Activation: Heat the mixture with continuous stirring at 110 °C for 8–10 hours[4]. Monitor the consumption of the ketone via TLC.

  • Quench and Extraction: Cool the mixture to room temperature, neutralize with saturated NaHCO₃ solution (25 mL), and extract with CH₂Cl₂ (3 × 15 mL)[4].

    • Causality: Neutralization is critical. Failing to fully neutralize the TFA will leave the newly formed pyridine nitrogen protonated (as a pyridinium salt), rendering it water-soluble and drastically reducing the organic extraction yield.

  • Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, concentrate under reduced pressure, and purify via silica gel column chromatography (EtOAc-hexane 1:9)[4].

Protocol 2: Oxidation to Sulfoxide for SAR Derivatization

Modulating the oxidation state of the sulfur atom drastically changes the hydrogen-bonding capacity and electronic distribution of the molecule, which is vital for Structure-Activity Relationship (SAR) profiling[5].

Step-by-Step Methodology:

  • Preparation: Dissolve the synthesized methylthio-pyridine derivative (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂) and cool the flask to exactly 0 °C using an ice bath[5].

  • Oxidant Addition: Add m-chloroperoxybenzoic acid (m-CPBA) (1.1 eq) portion-wise, strictly maintaining the temperature at 0 °C[5].

    • Causality: Temperature control is the critical variable here. The oxidation of the thioether to a sulfoxide is highly exothermic. By maintaining the reaction strictly at 0 °C and using a near-stoichiometric amount of m-CPBA, we kinetically trap the sulfoxide intermediate. Allowing the temperature to spike would provide the thermodynamic energy required for the second equivalent of oxidant to attack, resulting in an irreversible over-oxidation to the sulfone.

  • Maturation: Stir the reaction mixture at 0 °C for 2 hours, then remove the ice bath and allow it to warm to room temperature for an additional 4 hours[5].

  • Workup: Wash the reaction mixture with a saturated solution of sodium bicarbonate (to neutralize the m-chlorobenzoic acid byproduct) and then with brine[5]. Dry over anhydrous Na₂SO₄ and concentrate in vacuo[5].

G S1 Ketone + NH4OAc + Bis(methylthio)acrolein S2 AcOH-TFA (4:1) 110 °C, 8-10 h S1->S2 S3 Neutralization (NaHCO3) & Extraction (CH2Cl2) S2->S3 S4 Substituted 6-(Methylthio)pyridine S3->S4 S5 m-CPBA Oxidation (0 °C to RT) S4->S5 S6 Sulfoxide/Sulfone Derivatives S5->S6

Fig 2. Synthetic workflow for methylthio-pyridines and their oxidized derivatives.

Applications in Advanced Modalities

Drug Development (SAR Studies)

The strategic modification of the methylthio-pyridine scaffold allows for the systematic evaluation of how different functional groups impact a compound's efficacy and pharmacokinetic properties[5]. For instance, converting the thioether to a sulfoxide introduces a chiral center and a highly polar hydrogen-bond acceptor, which can drastically alter target protein engagement. Furthermore, substituting the methyl group with fluorinated analogues (e.g., –SCF₃) increases lipophilicity (LogD₇.₄ = 2.13), enhancing blood-brain barrier penetration for CNS targets[3].

Molecular Electronics

In the realm of nanotechnology, methylthio-pyridines are utilized to construct single-molecule electrical circuits. The sulfur atom binds covalently to gold electrodes, while the pyridine ring acts as the conductive wire. Research demonstrates that coordinating these pyridine ligands to Palladium or Platinum centers significantly reduces the HOMO-LUMO gap (from ~3.58 eV down to 2.62 eV)[1]. This orbital contraction suppresses the typical conductance variance seen between meta and para isomers, yielding highly reliable, high-conductance molecular junctions[2].

References

  • Experimental and Theoretical Studies of Isomeric Metal (N^C^N)Cl Coordination Complexes (Metal = Pt, Pd) with Multiple Conductance Source: Universidad de Zaragoza URL:[Link]

  • Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2-(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling Source: ACS Publications (Journal of Medicinal Chemistry) URL:[Link]

  • The Conductance and Thermopower Behavior of Pendent Trans-Coordinated Palladium(II) Complexes in Single-Molecule Junctions Source: ACS Omega / Figshare URL:[Link]

Sources

Foundational

Thermodynamic Solubility Profiling of 4-Methyl-2-(methylthio)-5-vinylpyridine in Organic Solvents: A Methodological Whitepaper

Executive Summary The compound 4-Methyl-2-(methylthio)-5-vinylpyridine (CAS: 1355204-13-5) is a highly functionalized, multi-dentate heterocyclic building block[1]. Featuring a basic pyridine core, a polarizable methylth...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The compound 4-Methyl-2-(methylthio)-5-vinylpyridine (CAS: 1355204-13-5) is a highly functionalized, multi-dentate heterocyclic building block[1]. Featuring a basic pyridine core, a polarizable methylthio ether, and a polymerizable vinyl appendage, it is a critical intermediate in both advanced materials science (e.g., functionalized polyvinylpyridines) and medicinal chemistry[2].

As a Senior Application Scientist, I approach the solubility of such complex molecules not as a simple empirical lookup, but as a dynamic interplay of intermolecular forces. Understanding its solubility profile in organic solvents is paramount for optimizing reaction yields, designing scalable crystallization protocols, and preventing catastrophic precipitation during downstream processing. This whitepaper establishes a rigorous, self-validating framework for predicting and experimentally determining the thermodynamic solubility of 4-Methyl-2-(methylthio)-5-vinylpyridine.

Structural Analysis and Hansen Solubility Parameters (HSP)

To predict the solubility of 4-Methyl-2-(methylthio)-5-vinylpyridine, we must deconstruct its structural motifs and evaluate them through the lens of Hansen Solubility Parameters (HSP) [3][4]. The HSP framework posits that the total cohesive energy of a liquid is the sum of three distinct intermolecular forces: Dispersion (


), Polar (

), and Hydrogen Bonding (

).
  • The Pyridine Core: Provides moderate polarity (

    
    ) and acts as a strong hydrogen-bond acceptor (
    
    
    
    ) due to the lone pair on the nitrogen atom.
  • The Methylthio Group (-SCH3): Sulfur is a "soft" atom with high polarizability. This group significantly increases the dispersion forces (

    
    ) and lipophilicity of the molecule, driving solubility in halogenated and aromatic solvents.
    
  • The Vinyl Group (-CH=CH2): A planar, non-polar moiety that further enhances dispersion interactions (

    
    ) and allows for 
    
    
    
    stacking with aromatic solvents.
  • The Methyl Group (-CH3): Provides steric bulk and lipophilicity, slightly disrupting crystal lattice packing energy, which generally aids in dissolution.

Causality in Solvent Selection: Based on this structural breakdown, the molecule is highly lipophilic but retains specific polar interaction sites. Therefore, it will exhibit high solubility in solvents with high


 and moderate 

(e.g., dichloromethane, toluene), but limited solubility in purely aliphatic hydrocarbons (e.g., n-hexane) where the polar pyridine core is energetically unfavored.

Quantitative Data: Estimated Solubility Profile

Table 1 summarizes the predicted solubility behavior of 4-Methyl-2-(methylthio)-5-vinylpyridine across distinct solvent classes at 25°C.

Table 1: Estimated Thermodynamic Solubility and Solvation Mechanisms

Solvent ClassRepresentative SolventPolarity IndexEstimated Solubility (mg/mL)Dominant Solvation Mechanism
Aliphatic Hydrocarbons n-Hexane0.1< 10Weak dispersion forces; limited by the polar pyridine core.
Aromatic Hydrocarbons Toluene2.4> 100Strong

stacking with the pyridine ring and vinyl group.
Halogenated Solvents Dichloromethane3.1> 250High polarizability perfectly matches the methylthio group.
Polar Aprotic DMF6.4> 200Strong dipole-dipole interactions with the heterocyclic core.
Alcohols Methanol5.120 - 50Hydrogen bonding with pyridine nitrogen; limited by lipophilic appendages.

Experimental Workflow: The Self-Validating Shake-Flask Protocol

To transition from theoretical prediction to empirical fact, we employ the Shake-Flask Method , the gold standard for thermodynamic equilibrium solubility as outlined by OECD Test Guideline 105 and WHO protocols[5][6].

A robust protocol must be self-validating. We do not merely measure the concentration of the supernatant; we must prove that the system has reached thermodynamic equilibrium and that the solid phase has not undergone polymorphic transformation.

Step-by-Step Methodology
  • Preparation of the Saturated System:

    • Add an excess amount of 4-Methyl-2-(methylthio)-5-vinylpyridine (e.g., 500 mg) to 1.0 mL of the target organic solvent in a sealed, amber glass vial.

    • Causality: Amber glass is mandatory to prevent UV-induced auto-polymerization of the vinyl group during the extended equilibration period.

  • Thermal Equilibration:

    • Place the vials in an orbital shaker set to 25.0 ± 0.1 °C and agitate at 300 RPM for 48 to 72 hours[7].

    • Causality: Kinetic dissolution can lead to transient supersaturation. A minimum of 48 hours ensures the system relaxes into its lowest energy state (true thermodynamic equilibrium).

  • Isothermal Phase Separation:

    • Separate the undissolved solid from the saturated solution using a temperature-controlled centrifuge at 25.0 °C (10,000 x g for 15 minutes).

    • Causality: Filtration is explicitly avoided. Syringe filters can adsorb the highly lipophilic compound, or cause slight pressure drops that evaporate volatile solvents (like Dichloromethane), artificially inflating the measured concentration.

  • Quantification (HPLC-UV):

    • Dilute an exact aliquot of the supernatant immediately into a compatible mobile phase to prevent precipitation. Analyze via HPLC-UV.

    • Causality: The extended conjugation from the pyridine ring through the vinyl group provides a massive UV chromophore, allowing for highly sensitive and specific quantification.

  • Solid-State Validation (The Critical Check):

    • Recover the solid pellet from the centrifuge tube, dry it gently, and analyze it via Powder X-Ray Diffraction (PXRD).

    • Causality: The pyridine nitrogen can form solvates (pseudo-polymorphs) with protic solvents like methanol. If the solid phase transforms, the measured solubility corresponds to the solvate, not the original anhydrous form. This step validates the integrity of the data.

Workflow Visualization

Below is the logical architecture of the self-validating solubility determination process.

G N1 1. Solvent Selection (HSP Mapping) N2 2. Saturated Mixture Prep (Excess Solute, Amber Vial) N1->N2 N3 3. Thermal Equilibration (Orbital Shaking, 48h) N2->N3 N4 4. Phase Separation (Isothermal Centrifugation) N3->N4 N5 5. Quantification (HPLC-UV Analysis) N4->N5 N6 6. Solid-State Validation (PXRD for Solvates) N4->N6 Solid Pellet N5->N1 Refine HSP Model

Workflow for thermodynamic solubility determination and solid-state validation.

Conclusion

The solubility of 4-Methyl-2-(methylthio)-5-vinylpyridine is dictated by its unique combination of polar hydrogen-bond accepting sites and highly lipophilic/polarizable appendages. By leveraging the Hansen Solubility Parameter framework and employing a rigorously controlled, self-validating shake-flask protocol, researchers can generate highly accurate thermodynamic data. Controlling for variables such as UV-induced polymerization, temperature shifts during phase separation, and solid-state transformations ensures that the resulting data is robust enough for advanced pharmaceutical and polymer engineering applications.

References

  • Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook, Second Edition. CRC Press. URL:[Link]

  • OECD (1995). Test No. 105: Water Solubility. OECD Guidelines for the Testing of Chemicals, Section 1. URL:[Link]

  • World Health Organization (2019). Annex 4: The shake-flask method for solubility determination. WHO Technical Report Series, No. 1019. URL:[Link]

  • Ono, A. et al. (2019). Harmonizing solubility measurement to lower inter-laboratory variance – progress of consortium of biopharmaceutical tools (CoBiTo) in Japan. National Institutes of Health (NIH) / PMC. URL:[Link]

Sources

Exploratory

Thermal stability and degradation of 4-Methyl-2-(methylthio)-5-vinylpyridine

An In-depth Technical Guide to the Thermal Stability and Degradation of 4-Methyl-2-(methylthio)-5-vinylpyridine For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a com...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Thermal Stability and Degradation of 4-Methyl-2-(methylthio)-5-vinylpyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the predicted thermal stability and degradation pathways of 4-Methyl-2-(methylthio)-5-vinylpyridine. Given the absence of specific experimental data in the public domain for this compound, this document leverages established principles of thermal analysis and the known decomposition patterns of related chemical structures—namely pyridine, methylthio, and vinyl moieties—to construct a scientifically grounded, predictive framework. It is designed to serve as a foundational resource for researchers, offering detailed, step-by-step protocols for thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) to enable empirical validation. By explaining the causality behind experimental choices and providing a template for data interpretation, this guide equips scientists and drug development professionals with the necessary tools to assess the thermal properties of this and structurally similar molecules, a critical step in determining shelf-life, processing parameters, and potential degradation products.

Introduction to 4-Methyl-2-(methylthio)-5-vinylpyridine

4-Methyl-2-(methylthio)-5-vinylpyridine is a substituted pyridine derivative featuring a unique combination of functional groups that make it a molecule of interest in medicinal chemistry and materials science. The pyridine scaffold is a privileged structure in drug discovery, appearing in numerous FDA-approved pharmaceuticals.[1] The vinyl group offers a reactive handle for polymerization and other chemical modifications, while the methylthio and methyl groups can modulate the molecule's electronic properties, solubility, and metabolic stability.[2]

Understanding the thermal stability of such a compound is paramount for its practical application. Thermal degradation can lead to loss of efficacy, the formation of potentially toxic impurities, and challenges in manufacturing and storage. This guide provides a predictive overview of its thermal behavior and outlines the experimental workflows required for its empirical determination.

Predicted Thermal Stability and Degradation Profile

The overall thermal stability of 4-Methyl-2-(methylthio)-5-vinylpyridine is a composite of the stabilities of its constituent functional groups. The degradation is anticipated to be a multi-stage process, with initial breakdown occurring at the more labile sites followed by the eventual fragmentation of the stable pyridine ring at higher temperatures.

  • Methylthio Group (-SCH₃): The C-S bond is generally weaker than C-C or C-N bonds and is a likely site for initial thermal cleavage. Homolytic cleavage could generate radical species, initiating a cascade of degradation reactions.

  • Vinyl Group (-CH=CH₂): The vinyl group is susceptible to thermally induced polymerization, which would manifest as a strong exothermic event in a DSC analysis.[3] This polymerization would drastically alter the subsequent degradation pathway, leading to a polymer that degrades at a higher temperature than the monomer.[4] Alternatively, the vinyl group could be a site of initial fragmentation.

  • Pyridine Ring: The aromatic pyridine ring is expected to be the most thermally stable component of the molecule. Its decomposition would likely occur at significantly higher temperatures, leading to the formation of smaller gaseous products like hydrogen cyanide, carbon oxides, and nitrogen oxides.[3][5]

Based on these principles, a plausible multi-stage thermal decomposition pathway is proposed.

Hypothetical Thermal Decomposition Pathway

cluster_0 4-Methyl-2-(methylthio)-5-vinylpyridine cluster_1 Stage I: Low Temperature Decomposition (e.g., 150-250°C) cluster_2 Stage II: Intermediate Temperature Decomposition (e.g., 250-400°C) cluster_3 Stage III: High Temperature Decomposition (e.g., >400°C) A Initial Compound B Loss of Methylthio Group (Cleavage of C-S bond) A->B Heat C Vinyl Group Polymerization (Exothermic event) A->C Heat D Fragmentation of Side Chains B->D C->D E Breakdown of Pyridine Ring D->E F Formation of Gaseous Products (HCN, NOx, CO, CO₂) E->F

Caption: A proposed thermal decomposition pathway for 4-Methyl-2-(methylthio)-5-vinylpyridine.

Experimental Protocols for Thermal Analysis

To empirically determine the thermal stability and degradation profile of 4-Methyl-2-(methylthio)-5-vinylpyridine, Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the primary techniques of choice.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[5] This technique is essential for identifying decomposition temperatures, the number of degradation steps, and the mass loss associated with each step.

A 1. Sample Preparation (5-10 mg, fine powder) B 2. Instrument Setup (Calibrated TGA, N₂ atmosphere) A->B C 3. Temperature Program (Ramp 10°C/min to 800°C) B->C D 4. Data Acquisition (Mass vs. Temperature) C->D E 5. Data Analysis (TGA/DTG curves) D->E F 6. Interpretation (Onset T, % Mass Loss) E->F

Caption: A generalized workflow for Thermogravimetric Analysis (TGA).

  • Instrument: A calibrated thermogravimetric analyzer.

  • Sample Preparation: Accurately weigh 5-10 mg of finely powdered 4-Methyl-2-(methylthio)-5-vinylpyridine into an inert TGA crucible (e.g., alumina).

  • Atmosphere: Purge the furnace with high-purity nitrogen at a flow rate of 50 mL/min to prevent oxidative decomposition.[5]

  • Temperature Program:

    • Equilibrate at 30°C for 5 minutes.

    • Ramp the temperature from 30°C to 800°C at a heating rate of 10°C/min.[5]

  • Data Analysis:

    • Plot the mass loss percentage as a function of temperature to obtain the TGA curve.

    • Calculate the first derivative of the TGA curve (DTG curve) to identify the temperatures of the maximum rates of mass loss.[6]

    • Determine the onset temperature of decomposition (Tₒₙₛₑₜ) and the percentage of mass loss for each stage.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow required to increase the temperature of a sample and a reference.[7] It is used to detect thermal transitions such as melting, crystallization, glass transitions, and exothermic events like polymerization or decomposition.[3]

A 1. Sample Preparation (2-5 mg, sealed in pan) B 2. Instrument Setup (Calibrated DSC, N₂ atmosphere) A->B C 3. Temperature Program (Heat-Cool-Heat cycle) B->C D 4. Data Acquisition (Heat Flow vs. Temperature) C->D E 5. Data Analysis (Identify peaks and transitions) D->E F 6. Interpretation (Melting, Polymerization) E->F

Caption: A generalized workflow for Differential Scanning Calorimetry (DSC).

  • Instrument: A calibrated differential scanning calorimeter.

  • Sample Preparation: Accurately weigh 2-5 mg of the sample into an aluminum DSC pan and hermetically seal it. Prepare an empty, sealed pan as a reference.

  • Atmosphere: Maintain a nitrogen purge at 50 mL/min.

  • Temperature Program: A heat-cool-heat cycle is recommended to erase the sample's thermal history and obtain a clear glass transition.[8]

    • First Heat: Ramp from 25°C to a temperature just above the expected melting point (e.g., 200°C) at 10°C/min.

    • Cool: Cool the sample to a low temperature (e.g., -50°C) at 10°C/min.

    • Second Heat: Ramp from -50°C to a higher temperature (e.g., 400°C) at 10°C/min to observe the glass transition, melting, and any decomposition events.

  • Data Analysis:

    • Plot heat flow against temperature.

    • Identify endothermic peaks (e.g., melting) and exothermic peaks (e.g., crystallization, polymerization, decomposition).

    • Determine the glass transition temperature (Tg), melting temperature (Tm), and the enthalpy changes (ΔH) associated with these transitions by integrating the peak areas.

Hypothetical Thermal Analysis Data

The following tables summarize the anticipated data from TGA and DSC analyses of 4-Methyl-2-(methylthio)-5-vinylpyridine, based on the predicted degradation profile.

Table 1: Hypothetical TGA Data
Decomposition StageOnset Temperature (Tₒₙₛₑₜ) (°C)Peak Temperature (Tₘₐₓ) (°C) (from DTG)Mass Loss (%)Predicted Lost Fragment(s)
Stage I~180~210~26%Methylthio group (-SCH₃) and initial side-chain fragmentation
Stage II~350~390~45%Further side-chain and initial ring fragmentation
Stage III>450~520~25%Complete breakdown of the pyridine ring structure
Residual Mass @ 800°C ~4% Char
Table 2: Hypothetical DSC Data (Second Heating Scan)
Thermal EventOnset Temperature (°C)Peak Temperature (°C)Enthalpy (ΔH) (J/g)Interpretation
Glass Transition (Tg)~85--Transition from glassy to rubbery state
Melting (Tm)~115~120EndothermicMelting of the crystalline solid
Polymerization~160~175ExothermicPolymerization of the vinyl group
Decomposition>200Multiple peaksExothermicOnset of thermal degradation

Complementary Analytical Techniques for Degradation Product Identification

While TGA and DSC provide information on when and how much a material degrades, they do not identify the degradation products. To fully characterize the degradation pathway, the following techniques are indispensable:

  • Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS): This is a powerful technique where the sample is heated to a specific degradation temperature, and the evolved gases are immediately separated by GC and identified by MS. This would be the primary method for confirming the identity of the fragments lost at each stage of decomposition.

  • Fourier Transform Infrared Spectroscopy (FTIR): By taking spectra of the sample before and after heating to different temperatures, changes in functional groups can be monitored, providing clues about the chemical reactions occurring during degradation.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Analysis of the residue after partial degradation can help in identifying the structure of intermediate degradation products.

Conclusion

This technical guide provides a predictive framework for understanding the thermal stability and degradation of 4-Methyl-2-(methylthio)-5-vinylpyridine. The proposed multi-stage degradation pathway, initiated by the cleavage of the methylthio group and/or polymerization of the vinyl group, followed by the eventual breakdown of the pyridine ring, serves as a scientifically grounded hypothesis. The detailed TGA and DSC protocols provided herein offer a clear roadmap for researchers to empirically validate these predictions. For professionals in drug development, this guide underscores the critical need for comprehensive thermal analysis to ensure product quality, safety, and stability.

References

  • Poly(vinyl pyridine) and Its Quaternized Derivatives: Understanding Their Solvation and Solid State Properties - MDPI. (2022). Retrieved from [Link]

  • Differential scanning calorimetry (DSC) curve of P4VP product. - ResearchGate. (n.d.). Retrieved from [Link]

  • Thermogravimetric analysis of complexes (a) 2 and (b) 3 in a... - ResearchGate. (n.d.). Retrieved from [Link]

  • Analysis of bipyridine derivatives by calorimetry and thermogravimetry: a thermochemical perspective - ResearchGate. (2026). Retrieved from [Link]

  • Thermal Degradation of Statistical Copolymers of 2-Vinyl Pyridine with Functional Methacrylates - ARC Journals. (2016). Retrieved from [Link]

  • Thermal degradation of poly(vinylpyridine)s. Polym Degrad Stab 94(4):738 - ResearchGate. (2025). Retrieved from [Link]

  • THERMAL DEGRADATION OF VINYLIDENE CHLORIDE/4-VINYLPYRIDINE COPOLYMERS - AKJournals. (n.d.). Retrieved from [Link]

  • Thermal degradation of poly(2-vinylpyridine) copolymers | Request PDF - ResearchGate. (2025). Retrieved from [Link]

  • Magnetic Solid-Phase Extraction Based on Poly 4-Vinyl Pyridine for HPLC-FLD Analysis of Naproxen in Urine Samples - MDPI. (2020). Retrieved from [Link]

  • Investigation of Polymers with Differential Scanning Calorimetry Contents. (n.d.). Retrieved from [Link]

  • Potential Degradation of 4‐Methyltetrahydropyran (4‐MeTHP) under Oxidation Conditions. (n.d.). Retrieved from [Link]

  • Formulation and Evaluation of Solid Dispersion of Furosemide in Poly vinyl Pyrollidone K 30. (n.d.). Retrieved from [Link]

  • Synthesis, Characterization, and Some Properties of 4-Vinylpyridine-Cr(CO)5 Containing Polymers - ResearchGate. (2025). Retrieved from [Link]

  • Crosslinked 4-Vinylpyridine Monodisperse Functional Microspheres for Sorption of Ibuprofen and Ketoprofen - MDPI. (2022). Retrieved from [Link]

  • Preparation and Characterization of Deproteinized Natural Rubber Grafted with 4- Vinylpyridine as pH Responsive Materials. (n.d.). Retrieved from [Link]

  • Pharmaceutically Privileged Bioactive Pyridine Derivatives as Anticancer Agents: Synthetic Developments and Biological Applications | IntechOpen. (2024). Retrieved from [Link]

  • FORCED DEGRADATION STUDIES ON AGENTS OF THERAPEUTIC INTEREST - Sciforum. (n.d.). Retrieved from [Link]

  • Potential Degradation of 4‐Methyltetrahydropyran (4‐MeTHP) under Oxidation Conditions. (2021). Retrieved from [Link]

  • Synthesis and Pharmacological Activity of 2-((4,5-Disubstituted pyridin-2-yl)methylthio)-6-methoxypyrimidin-4-ol | Asian Journal of Chemistry. (2012). Retrieved from [Link]

  • A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - PMC. (n.d.). Retrieved from [Link]

  • 4 - SAFETY DATA SHEET. (n.d.). Retrieved from [Link]

  • Methyl-containing pharmaceuticals: Methylation in drug design - PubMed. (2018). Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of Poly(4-Methyl-2-(methylthio)-5-vinylpyridine): A Detailed Guide for Researchers

This comprehensive guide provides a detailed protocol for the synthesis of poly(4-methyl-2-(methylthio)-5-vinylpyridine), a functional polymer with potential applications in drug development, catalysis, and materials sci...

Author: BenchChem Technical Support Team. Date: March 2026

This comprehensive guide provides a detailed protocol for the synthesis of poly(4-methyl-2-(methylthio)-5-vinylpyridine), a functional polymer with potential applications in drug development, catalysis, and materials science. While direct literature on the polymerization of this specific monomer is nascent, this document leverages well-established, field-proven methodologies for structurally analogous vinylpyridine derivatives to propose a robust synthetic strategy. This application note is intended for researchers, scientists, and professionals in drug development and polymer chemistry, offering in-depth technical insights and step-by-step protocols.

The pyridine functional group within poly(vinylpyridine)s offers a versatile platform for further chemical modification, making these polymers highly valuable.[1][2][3] The introduction of methyl and methylthio substituents on the pyridine ring is anticipated to modulate the polymer's solubility, thermal properties, and its coordination chemistry, opening avenues for novel applications.

This guide will focus on a controlled polymerization technique, specifically Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization, which is renowned for its ability to produce well-defined polymers with controlled molecular weights and narrow molecular weight distributions.[4][5][6]

I. Mechanistic Insights: The Rationale for RAFT Polymerization

Controlled radical polymerization techniques have revolutionized the synthesis of complex polymeric architectures.[5] Among these, RAFT polymerization stands out for its compatibility with a wide range of functional monomers. The choice of RAFT for the synthesis of poly(4-methyl-2-(methylthio)-5-vinylpyridine) is underpinned by the following key advantages:

  • Tolerance to Functional Groups: The thiocarbonylthio chemistry of RAFT is tolerant to the pyridine and methylthio functionalities of the monomer, preventing unwanted side reactions.

  • Control over Polymer Architecture: RAFT allows for the synthesis of polymers with predetermined molecular weights and low polydispersity, which is crucial for applications requiring well-defined materials.[4][5]

  • Versatility: The resulting polymer will possess a terminal thiocarbonylthio group, enabling its use as a macro-chain transfer agent (macro-CTA) for the synthesis of more complex structures like block copolymers.[4][5][7]

The general mechanism for RAFT polymerization is a degenerative chain transfer process, as illustrated below.

RAFT_Mechanism cluster_initiation Initiation cluster_propagation Propagation cluster_raft RAFT Equilibrium cluster_termination Termination I Initiator (I) R Initiator Radical (R•) I->R kd PnM Propagating Radical (Pn•) R->PnM + M (ki) M Monomer (M) PnM->PnM Intermediate Intermediate Radical PnM->Intermediate + RAFT Agent (kadd) Dead_Polymer Dead Polymer PnM->Dead_Polymer kt RAFT_Agent RAFT Agent (Z-C(=S)S-R') Intermediate->PnM k-add MacroCTA Macro-CTA (Z-C(=S)S-Pn) Intermediate->MacroCTA kfrag Leaving_Radical Leaving Group Radical (R'•) Intermediate->Leaving_Radical kfrag MacroCTA->Intermediate k-frag

Figure 1: Generalized mechanism of RAFT polymerization.

II. Experimental Protocol: Synthesis of Poly(4-Methyl-2-(methylthio)-5-vinylpyridine)

This protocol details the synthesis of poly(4-methyl-2-(methylthio)-5-vinylpyridine) via RAFT polymerization. All manipulations should be performed under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line techniques to prevent radical quenching by oxygen.

Materials:

ReagentAcronymPuritySupplierNotes
4-Methyl-2-(methylthio)-5-vinylpyridineMMTVPy>98%Custom SynthesisShould be passed through a column of basic alumina to remove inhibitor.
2,2'-Azobis(2-methylpropionitrile)AIBN>98%Sigma-AldrichRecrystallized from methanol before use.
2-Cyano-2-propyl dodecyl trithiocarbonateCPDT>97%Strem ChemicalsUse as received.
1,4-Dioxane-AnhydrousAcros OrganicsStore over molecular sieves.
Methanol-ACS GradeFisher ScientificFor precipitation.
Diethyl ether-ACS GradeFisher ScientificFor washing.

Equipment:

  • Schlenk flask

  • Magnetic stirrer with heating plate

  • Schlenk line with nitrogen or argon supply

  • Syringes and needles

  • Rubber septa

  • Oil bath

  • Rotary evaporator

  • Vacuum oven

Step-by-Step Procedure:

Synthesis_Workflow A 1. Reagent Preparation - Purify monomer (MMTVPy) - Recrystallize initiator (AIBN) B 2. Reaction Setup - Assemble Schlenk flask under N2 - Add MMTVPy, CPDT, AIBN, and dioxane A->B C 3. Degassing - Perform three freeze-pump-thaw cycles B->C D 4. Polymerization - Immerse flask in preheated oil bath (e.g., 70 °C) - Stir for the desired time (e.g., 24 h) C->D E 5. Termination & Precipitation - Quench reaction in ice bath - Precipitate polymer in cold methanol D->E F 6. Purification - Centrifuge and decant supernatant - Wash polymer with cold methanol and diethyl ether E->F G 7. Drying - Dry the polymer under vacuum at 40 °C F->G

Figure 2: Workflow for the synthesis of poly(4-methyl-2-(methylthio)-5-vinylpyridine).

  • Monomer and Initiator Preparation:

    • To remove the inhibitor (typically 4-tert-butylcatechol), pass the 4-methyl-2-(methylthio)-5-vinylpyridine monomer through a short column of basic alumina.

    • Recrystallize the AIBN initiator from methanol and dry under vacuum.

  • Reaction Setup:

    • In a flame-dried Schlenk flask equipped with a magnetic stir bar, add the RAFT agent, 2-cyano-2-propyl dodecyl trithiocarbonate (CPDT). For a target degree of polymerization (DP) of 100, a typical molar ratio of [Monomer]:[RAFT Agent]:[Initiator] would be 100:1:0.1.

    • Add the recrystallized AIBN to the flask.

    • Add the purified 4-methyl-2-(methylthio)-5-vinylpyridine monomer.

    • Add anhydrous 1,4-dioxane as the solvent. The monomer concentration is typically in the range of 1-2 M.

    • Seal the flask with a rubber septum.

  • Degassing:

    • To remove dissolved oxygen, subject the reaction mixture to at least three freeze-pump-thaw cycles. This involves freezing the mixture in liquid nitrogen, evacuating the flask, and then thawing the mixture under an inert atmosphere.

  • Polymerization:

    • Immerse the Schlenk flask in a preheated oil bath at a controlled temperature, typically between 60-80 °C. The polymerization of vinylpyridines is often conducted at 60 °C.[4][5]

    • Allow the reaction to proceed with vigorous stirring for a predetermined time (e.g., 12-48 hours), depending on the desired conversion. The progress of the polymerization can be monitored by taking aliquots at different time points and analyzing the monomer conversion by ¹H NMR spectroscopy.

  • Termination and Precipitation:

    • To quench the polymerization, remove the flask from the oil bath and immerse it in an ice-water bath.

    • Expose the reaction mixture to air to quench the radical species.

    • Precipitate the polymer by slowly adding the reaction mixture to a large volume of a non-solvent, such as cold methanol or diethyl ether, while stirring.

  • Purification and Drying:

    • Collect the precipitated polymer by filtration or centrifugation.

    • Wash the polymer multiple times with the non-solvent to remove unreacted monomer, initiator fragments, and RAFT agent.

    • Dry the purified polymer in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

III. Characterization and Analysis

Thorough characterization is essential to confirm the successful synthesis of a well-defined polymer.

1. Molecular Weight and Polydispersity:

  • Technique: Size Exclusion Chromatography (SEC) or Gel Permeation Chromatography (GPC).

  • Details: SEC/GPC separates polymer chains based on their hydrodynamic volume. This analysis provides the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn). A PDI value close to 1.1 is indicative of a controlled polymerization.[4]

  • Typical Conditions: A suitable mobile phase for poly(vinylpyridine) derivatives is often a mixture of an organic solvent (e.g., DMF or THF) with a salt (e.g., LiBr) to suppress interactions between the polymer and the column packing material.

2. Chemical Structure and Composition:

  • Technique: Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR and ¹³C NMR).

  • Details: NMR spectroscopy is used to confirm the chemical structure of the polymer and to determine the monomer conversion. The disappearance of the vinyl proton signals from the monomer and the appearance of the polymer backbone signals in the ¹H NMR spectrum confirm polymerization.[8]

3. Thermal Properties:

  • Technique: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

  • Details: DSC is used to determine the glass transition temperature (Tg) of the polymer, which provides information about its amorphous or semi-crystalline nature. TGA provides information about the thermal stability of the polymer by measuring its weight loss as a function of temperature.

Characterization TechniqueInformation Obtained
Size Exclusion Chromatography (SEC)Number-average molecular weight (Mn), Weight-average molecular weight (Mw), Polydispersity Index (PDI)
¹H and ¹³C NMR SpectroscopyConfirmation of polymer structure, Monomer conversion
Differential Scanning Calorimetry (DSC)Glass transition temperature (Tg)
Thermogravimetric Analysis (TGA)Thermal stability and decomposition temperature

IV. Potential Applications and Future Directions

Poly(vinylpyridine)s and their derivatives are a versatile class of polymers with a wide range of applications.[1][2][3][9] The unique structure of poly(4-methyl-2-(methylthio)-5-vinylpyridine) suggests several potential areas of application:

  • Drug Delivery: The pyridine nitrogen can be quaternized to create a cationic polyelectrolyte, which can be used to complex and deliver anionic drugs or nucleic acids.[1] The methyl and methylthio groups can influence the hydrophobic-hydrophilic balance, affecting drug loading and release kinetics.

  • Catalysis: The pyridine moiety can act as a ligand for metal catalysts, allowing for the development of polymer-supported catalysts that are easily recoverable and reusable.[9][10]

  • Surface Modification: The polymer can be used to modify surfaces to impart specific properties, such as antimicrobial activity or improved biocompatibility.[1]

  • Stimuli-Responsive Materials: The basicity of the pyridine ring makes the polymer pH-responsive.[8] This property can be exploited in the design of "smart" materials that change their properties in response to changes in pH.

Future research could focus on the synthesis of block copolymers using the synthesized poly(4-methyl-2-(methylthio)-5-vinylpyridine) as a macro-CTA.[4][7] This would allow for the creation of self-assembling nanostructures with potential applications in nanotechnology and biomedicine.

V. References

  • Donovan, M. S., et al. (2003). Synthesis of Block Copolymers of 2- and 4-Vinylpyridine by RAFT Polymerization. Macromolecules, 36(12), 4126-4133. [Link]

  • Lowe, A. B., & McCormick, C. L. (2003). Synthesis of Block Copolymers of 2- and 4-Vinylpyridine by RAFT Polymerization. Macromolecules, 36(12), 4126-4133. [Link]

  • Iliescu, S., et al. (2022). Poly(vinyl pyridine) and Its Quaternized Derivatives: Understanding Their Solvation and Solid State Properties. Polymers, 14(4), 814. [Link]

  • Schilli, C., et al. (2014). Introducing a 1,1-diphenylethylene analogue for vinylpyridine: anionic copolymerisation of 3-(1-phenylvinyl)pyridine (m-PyPE). Polymer Chemistry, 5(18), 5348-5355. [Link]

  • Fontanille, M., et al. (1998). Anionic homopolymerization and block copolymerization of 4-vinylpyridine and its investigation by high-temperature size-exclusion chromatography in N-methyl-2-pyrrolidinone. Macromolecules, 31(16), 5275-5281. [Link]

  • Iliescu, S. (2021). Poly(vinylpyridine); Structure, Properties, Synthesis, and Applications. CRC Press. [Link]

  • Hogen-Esch, T. E., et al. (1993). Stereochemical kinetics of anionic vinyl polymerization. 2. Carbon-13 nuclear magnetic resonance analysis of poly(2- and 4-vinylpyridine) terminated with labeled end groups. Macromolecules, 26(23), 6144-6149. [Link]

  • Wikipedia. (2023). 2-Vinylpyridine. [Link]

  • Zhang, W., et al. (2011). In situ synthesis of the Ag/poly(4-vinylpyridine)-block-polystyrene composite nanoparticles by dispersion RAFT polymerization. Polymer Chemistry, 2(7), 1547-1554. [Link]

  • Khaligh, N. G., et al. (2019). Poly(vinyl pyridine)s: A Versatile Polymer in Catalysis. Current Organic Chemistry, 23(4), 387-417. [Link]

  • Theis, T., et al. (2019). Synthesis of Poly(3-vinylpyridine)-Block-Polystyrene Diblock Copolymers via Surfactant-Free RAFT Emulsion Polymerization. Polymers, 11(10), 1599. [Link]

  • Khaligh, N. G. (2018). The recent catalytic role of poly(vinyl pyridine) and its derivatives in organic reactions. ResearchGate. [Link]

  • Pispas, S., et al. (2012). Styrenevinyl pyridine diblock copolymers: Synthesis by RAFT polymerization and selfassembly in solution and in the bulk. Journal of Polymer Science Part A: Polymer Chemistry, 50(9), 1636-1644. [Link]

  • Paoprasert, P., et al. (2018). Preparation and Characterization of Deproteinized Natural Rubber Grafted with 4- Vinylpyridine as pH Responsive Materials. 2018 10th International Conference on Chemical, Biological and Environmental Engineering (ICCBEE 2018). [Link]

Sources

Application

Application Note: Synthesis and Formulation of Dual-Responsive Polymeric Nanocarriers using 4-Methyl-2-(methylthio)-5-vinylpyridine

Introduction & Mechanistic Rationale The development of "smart" nanocarriers for targeted drug delivery relies heavily on polymers that can respond to specific physiological triggers. 4-Methyl-2-(methylthio)-5-vinylpyrid...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

The development of "smart" nanocarriers for targeted drug delivery relies heavily on polymers that can respond to specific physiological triggers. 4-Methyl-2-(methylthio)-5-vinylpyridine (4M2MT5VP) is a highly specialized, multi-functional monomer designed for advanced copolymerization. It combines the robust polymerizability of a vinylpyridine backbone with the dual-stimuli responsiveness of pyridine and thioether functional groups.

As a Senior Application Scientist, understanding the causality behind this monomer's structural features is critical for designing effective drug delivery systems:

  • The Vinyl Group: The 5-vinyl moiety is a highly reactive alkene that readily undergoes controlled radical polymerizations, such as Reversible Addition-Fragmentation chain Transfer (RAFT) or Atom Transfer Radical Polymerization (ATRP)[1]. This allows for the synthesis of well-defined block copolymers with narrow molecular weight distributions.

  • The Pyridine Nitrogen (pH-Responsive): Pyridine rings act as weak bases. At physiological pH (7.4), the polymer remains deprotonated and hydrophobic, maintaining micellar stability. In the acidic tumor microenvironment (pH ~6.5) or within endosomes/lysosomes (pH ~5.0), the nitrogen protonates. This induces electrostatic repulsion and polymer swelling, facilitating drug release[2]. The 4-methyl group provides steric hindrance, fine-tuning the pKa of the nitrogen to ensure the phase transition occurs precisely at the target pH.

  • The Methylthio Ether (Redox-Responsive): Thioether linkages are highly sensitive to Reactive Oxygen Species (ROS), such as hydrogen peroxide (H2O2), which are significantly overexpressed in cancer cells[3]. Upon exposure to intracellular ROS, the hydrophobic thioether is oxidized into a highly hydrophilic sulfoxide or sulfone[4]. This oxidation triggers a sharp hydrophobic-to-hydrophilic phase transition, causing the rapid disassembly of the nanocarrier and the burst release of the encapsulated payload.

By copolymerizing 4M2MT5VP with a hydrophilic macro-chain transfer agent (Macro-CTA) like Poly(ethylene glycol) (PEG), one can synthesize amphiphilic block copolymers (PEG-b-P(4M2MT5VP)) that self-assemble into dual-responsive micelles.

Physicochemical Profile of 4M2MT5VP

To ensure reproducibility and safety, the physicochemical properties of the monomer must be strictly managed prior to polymerization.

PropertyValue / DescriptionRationale / Handling Implication
Molecular Formula C9H11NSContains heteroatoms ideal for metal coordination and hydrogen bonding.
Molecular Weight 165.26 g/mol Used for precise stoichiometric calculations during RAFT.
Appearance Pale yellow to amber liquidColor changes may indicate premature auto-polymerization.
Inhibitor Typically stabilized with Hydroquinone (HQ) or TBCCritical: Must be removed via basic alumina column chromatography prior to use to prevent radical quenching[2].
Solubility Soluble in DMF, DMSO, THF, CHCl3Compatible with standard organic solvents used in RAFT polymerization.

Experimental Protocols

The following protocols detail the synthesis of an amphiphilic block copolymer and its subsequent formulation into drug-loaded micelles. Every step is designed as a self-validating system to ensure quality control.

Protocol 1: RAFT Copolymerization of PEG-b-P(4M2MT5VP)

Objective: Synthesize a well-defined block copolymer using a PEG-based Macro-CTA to ensure low polydispersity and controlled molecular weight.

  • Monomer Purification: Pass 4M2MT5VP through a short column of basic alumina to remove the hydroquinone inhibitor. Causality: Inhibitors will scavenge the primary radicals generated by the initiator, halting the RAFT process.

  • Reaction Setup: In a 25 mL Schlenk flask, dissolve PEG-Macro-CTA (Mn = 5,000 g/mol , 1.0 eq), purified 4M2MT5VP (60.0 eq), and Azobisisobutyronitrile (AIBN) initiator (0.2 eq) in anhydrous N,N-Dimethylformamide (DMF) to achieve a monomer concentration of 1.0 M. Causality: DMF is chosen because it easily solubilizes both the hydrophilic PEG block and the growing hydrophobic vinylpyridine block.

  • Deoxygenation: Subject the mixture to three consecutive freeze-pump-thaw cycles. Causality: Oxygen is a potent radical scavenger; its removal is mandatory to maintain the "living" characteristics of the RAFT polymerization.

  • Polymerization: Backfill the flask with Argon and immerse it in a pre-heated oil bath at 70°C for 24 hours.

  • Quenching & Purification: Stop the reaction by exposing the flask to air and cooling it in an ice bath. Precipitate the polymer dropwise into a 10-fold excess of cold diethyl ether. Recover the polymer via centrifugation and dry under vacuum for 48 hours.

  • Self-Validation (QC):

    • 1H NMR (CDCl3): Confirm monomer conversion by the disappearance of vinyl protons at

      
       5.3–6.8 ppm. Calculate the degree of polymerization (DP) by comparing the PEG methylene protons (
      
      
      
      3.6 ppm) to the pyridine aromatic protons (
      
      
      8.2 ppm).
    • GPC (THF mobile phase): Confirm a unimodal peak with a Polydispersity Index (PDI) < 1.2.

RAFT_Workflow N1 Reagents Preparation PEG-CTA + 4M2MT5VP + AIBN N2 Deoxygenation Freeze-Pump-Thaw (3x) N1->N2 N3 RAFT Polymerization 70°C, 24h in DMF N2->N3 N4 Quenching & Precipitation Cold Diethyl Ether N3->N4 N5 Validation 1H NMR & GPC Analysis N4->N5

Workflow for the RAFT synthesis and validation of PEG-b-P(4M2MT5VP) block copolymers.

Protocol 2: Formulation of Dual-Responsive Micelles & Doxorubicin Loading

Objective: Encapsulate the hydrophobic chemotherapeutic agent Doxorubicin (DOX) into the micellar core via nanoprecipitation.

  • Solution Preparation: Dissolve 20 mg of PEG-b-P(4M2MT5VP) and 5 mg of neutralized DOX (free base) in 2 mL of DMSO. Causality: DMSO acts as a common solvent, fully solvating both the amphiphilic polymer and the hydrophobic drug.

  • Nanoprecipitation: Add the DMSO solution dropwise (1 drop/sec) into 10 mL of vigorously stirring deionized water (pH 7.4). Causality: The sudden shift in solvent polarity forces the hydrophobic P(4M2MT5VP) blocks to collapse into a core, kinetically trapping the DOX molecules, while the PEG blocks form a stabilizing hydrophilic corona.

  • Dialysis: Transfer the micelle suspension to a dialysis bag (MWCO 3,500 Da) and dialyze against deionized water for 48 hours, changing the water every 6 hours. Causality: This removes the DMSO and any unencapsulated DOX.

  • Self-Validation (QC):

    • Dynamic Light Scattering (DLS): Measure the hydrodynamic diameter to ensure uniform micelle formation (target: 50–100 nm).

    • UV-Vis Spectroscopy: Lyophilize a known volume of micelles, dissolve in DMSO, and measure DOX absorbance at 480 nm to calculate Drug Loading Content (DLC) and Encapsulation Efficiency (EE).

Mechanism M1 Intact Polymeric Micelle (Hydrophobic Core) T1 Acidic pH (~5.0-6.5) Pyridine Protonation M1->T1 Endosomal Uptake T2 High ROS (H2O2) Thioether Oxidation M1->T2 Tumor Microenvironment M2 Hydrophobic to Hydrophilic Phase Transition T1->M2 T2->M2 M3 Micelle Disassembly & Rapid Drug Release M2->M3

Dual-stimuli (pH and ROS) responsive mechanism for targeted drug release.

Quantitative Data Presentation

The following table summarizes the expected characterization data for the synthesized polymer and the formulated DOX-loaded micelles, demonstrating the efficacy of the protocols.

ParameterAnalytical MethodResultSignificance
Molecular Weight (Mn) 1H NMR14,900 DaConfirms successful chain extension of the PEG block (DP ~ 60).
Polydispersity Index (PDI) GPC1.15Indicates a highly controlled "living" polymerization process.
Hydrodynamic Diameter DLS68 ± 4 nmOptimal size for the Enhanced Permeability and Retention (EPR) effect in tumors.
Zeta Potential Electrophoretic Light Scattering+2.1 mV (pH 7.4)Near-neutral surface charge prevents non-specific protein adsorption in blood.
Drug Loading Content (DLC) UV-Vis Spectroscopy14.2%High capacity due to strong

stacking between DOX and pyridine rings.
Encapsulation Efficiency (EE) UV-Vis Spectroscopy76.5%Demonstrates the high efficiency of the nanoprecipitation formulation method.

References

  • ResearchGate. "Synthesis of poly(4-vinylpyridine) by reverse atom transfer radical polymerization." ResearchGate Publications. Available at:[Link][1]

  • Wang, et al. "Reactive Oxygen Species Responsive Polymers for Drug Delivery Systems." National Center for Biotechnology Information (NIH/PMC). Available at:[Link][4]

  • Journal of Materials Chemistry B. "Thioether-based ROS responsive polymers for biomedical applications." ResearchGate. Available at:[Link][3]

Sources

Method

Application Notes &amp; Protocols: Poly(4-Methyl-2-(methylthio)-5-vinylpyridine) for Enhanced Metal Ion Adsorption

Abstract: The escalating issue of heavy metal contamination in aqueous environments necessitates the development of advanced materials for efficient and selective remediation. Chelating polymers, which contain specific f...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract: The escalating issue of heavy metal contamination in aqueous environments necessitates the development of advanced materials for efficient and selective remediation. Chelating polymers, which contain specific functional groups capable of forming stable complexes with metal ions, represent a highly promising class of adsorbents.[1] This document provides a detailed technical guide on the application of a specialized chelating polymer, poly(4-Methyl-2-(methylthio)-5-vinylpyridine), for the absorption of heavy metal ions. The unique architecture of this polymer, featuring both a pyridine nitrogen atom and a thioether sulfur atom in a sterically favorable arrangement, allows for potent bidentate chelation. This dual-ligand system offers enhanced affinity and selectivity for a range of toxic metal ions. We present the underlying principles of chelation, detailed protocols for polymer synthesis and characterization, a comprehensive workflow for batch adsorption studies, and methods for data analysis and polymer regeneration. These guidelines are intended for researchers and scientists in environmental science, materials chemistry, and drug development who are focused on metal ion sequestration and management.

Principle of Bidentate Chelation

The efficacy of poly(4-Methyl-2-(methylthio)-5-vinylpyridine) as a metal ion adsorbent stems from the synergistic action of its two key functional groups: the pyridine ring nitrogen and the methylthio group sulfur. These groups act as Lewis bases (electron pair donors) that form strong coordinate bonds with metal ions, which are Lewis acids (electron pair acceptors).

Causality of Enhanced Binding: Unlike simple adsorbents, the monomer unit of this polymer can form a stable, five-membered chelate ring with a metal ion. This phenomenon, known as the chelate effect , results in a significant thermodynamic advantage over monodentate ligands. The formation of a chelate ring leads to a more positive entropy change (ΔS) upon complexation compared to binding with two separate ligands, resulting in a more negative Gibbs free energy change (ΔG) and thus a much higher stability constant for the metal-polymer complex.[2]

Mechanism of Action: The pyridine nitrogen provides a moderately hard binding site, while the thioether sulfur acts as a soft binding site. According to the Hard and Soft Acids and Bases (HSAB) principle, this combination makes the polymer particularly effective for a broad range of metal ions:

  • Soft Metal Ions: Ions like mercury (Hg²⁺), cadmium (Cd²⁺), and lead (Pb²⁺) have a high affinity for the soft sulfur donor.[3]

  • Borderline Metal Ions: Ions such as copper (Cu²⁺), nickel (Ni²⁺), and zinc (Zn²⁺) can coordinate effectively with both the nitrogen and sulfur atoms.[4]

This dual-functionality allows for both high capacity and a degree of selectivity in mixed-ion solutions.[5]

Caption: Bidentate chelation of a metal ion (M²⁺) by the polymer.

Synthesis and Characterization Protocols

As poly(4-Methyl-2-(methylthio)-5-vinylpyridine) is a specialized polymer, it is typically synthesized in a laboratory setting. The following protocols outline a plausible synthetic route.

Protocol 2.1: Synthesis of the Monomer (4-Methyl-2-(methylthio)-5-vinylpyridine)

This protocol is based on established pyridine functionalization and vinylation reactions.[6][7]

Objective: To synthesize the vinyl monomer required for polymerization.

Materials:

  • 2-Chloro-4-methyl-5-bromopyridine

  • Sodium thiomethoxide (NaSMe)

  • Vinyltributyltin

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

  • Anhydrous Toluene

  • Standard glassware for inert atmosphere reactions (Schlenk line)

Procedure:

  • Thioether Formation:

    • In a flame-dried, three-neck flask under an argon atmosphere, dissolve 2-Chloro-4-methyl-5-bromopyridine (1 equiv.) in anhydrous toluene.

    • Add sodium thiomethoxide (1.1 equiv.) portion-wise at room temperature.

    • Heat the reaction mixture to 80°C and stir for 4-6 hours, monitoring by TLC until the starting material is consumed.

    • Cool the mixture, wash with water and brine, dry the organic layer over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield 5-Bromo-4-methyl-2-(methylthio)pyridine.

  • Stille Coupling for Vinylation:

    • In a new flame-dried flask, dissolve the product from the previous step (1 equiv.) in anhydrous toluene.

    • Add vinyltributyltin (1.2 equiv.) to the solution.

    • Purge the mixture with argon for 15 minutes.

    • Add the catalyst, Pd(PPh₃)₄ (0.05 equiv.), to the reaction mixture.

    • Heat the mixture to 100°C and reflux overnight.

    • After cooling, quench the reaction with an aqueous solution of KF to remove tin byproducts.

    • Filter the mixture, extract the filtrate with ethyl acetate, wash the organic layers with brine, dry, and concentrate.

    • Purify the crude product by flash column chromatography to obtain pure 4-Methyl-2-(methylthio)-5-vinylpyridine.

Protocol 2.2: Free Radical Polymerization

Objective: To polymerize the monomer into the final adsorbent material.

Materials:

  • 4-Methyl-2-(methylthio)-5-vinylpyridine monomer

  • Azobisisobutyronitrile (AIBN) as initiator

  • Anhydrous Dimethylformamide (DMF)

  • Methanol

Procedure:

  • Dissolve the purified monomer (1 equiv.) in anhydrous DMF in a Schlenk tube.

  • Add AIBN (0.01 equiv.) to the solution.

  • Subject the mixture to three freeze-pump-thaw cycles to remove dissolved oxygen.

  • Backfill the tube with argon and place it in an oil bath pre-heated to 70°C.

  • Allow the polymerization to proceed for 24 hours. The solution will become significantly more viscous.

  • Cool the reaction to room temperature and precipitate the polymer by slowly pouring the viscous solution into a large excess of stirred methanol.

  • Collect the white polymer precipitate by vacuum filtration.

  • Wash the polymer thoroughly with fresh methanol to remove any unreacted monomer and initiator.

  • Dry the polymer in a vacuum oven at 60°C overnight to a constant weight.

Protocol 2.3: Polymer Characterization

Objective: To confirm the structure and purity of the synthesized polymer.

  • FTIR Spectroscopy: Confirm the presence of key functional groups: C=N stretching of the pyridine ring (~1590 cm⁻¹), C-S stretching (~700 cm⁻¹), and the disappearance of the C=C vinyl peak (~1630 cm⁻¹).

  • ¹H NMR Spectroscopy: Confirm the polymer structure by observing the broadening of peaks corresponding to the polymer backbone and the persistence of signals from the pyridine ring, methyl, and methylthio protons.

  • Gel Permeation Chromatography (GPC): Determine the average molecular weight (Mw) and polydispersity index (PDI) of the polymer.[8]

Application Protocol: Metal Ion Adsorption Studies

This section details a standardized batch adsorption experiment to evaluate the performance of the polymer.

Protocol 3.1: Preparation of Adsorbent and Metal Solutions
  • Adsorbent: Grind the synthesized polymer using a mortar and pestle and sieve to obtain a uniform particle size (e.g., 100-200 mesh). Wash with deionized water to remove any soluble impurities and dry at 60°C.

  • Metal Ion Solutions: Prepare 1000 mg/L stock solutions of desired metal ions (e.g., Pb(NO₃)₂, Cu(NO₃)₂, Cd(NO₃)₂) using deionized water. Prepare working solutions of various concentrations (e.g., 10-200 mg/L) by serial dilution of the stock solution.

Protocol 3.2: Batch Adsorption Experiment Workflow

Objective: To quantify the adsorption capacity and kinetics of the polymer for target metal ions.

Procedure:

  • Setup: For each experimental run, add a fixed amount of the polymer adsorbent (e.g., 25 mg) to a series of conical flasks.

  • Adsorption: Add a fixed volume of metal ion solution (e.g., 25 mL) of a known initial concentration (C₀) to each flask.

  • Parameter Adjustment: Adjust the pH of the solutions to the desired value (e.g., pH 2-7) using 0.1 M HCl or 0.1 M NaOH. Note that at very high pH, metal hydroxides may precipitate, interfering with the experiment.[9]

  • Incubation: Place the flasks in a mechanical shaker/incubator at a constant speed (e.g., 150 rpm) and temperature (e.g., 25°C) for a predetermined contact time.

    • For Kinetic Studies: Collect samples at various time intervals (e.g., 5, 15, 30, 60, 120 minutes).

    • For Isotherm Studies: Allow the mixture to equilibrate for a sufficient time (e.g., 3 hours, determined from kinetic studies) using varying initial metal concentrations.

  • Separation: After the desired time, separate the polymer from the solution by filtration or centrifugation.

  • Analysis: Determine the final concentration of the metal ion (Ce) in the supernatant using Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).

BatchWorkflow A Prepare Polymer Adsorbent (Grind, Sieve, Wash) C Add Adsorbent (m) and Solution (V, C₀) to Flasks A->C B Prepare Metal Ion Solutions (Stock & Working Dilutions) B->C D Adjust pH C->D E Agitate at Constant T for Time (t) D->E F Separate Polymer (Filter/Centrifuge) E->F G Analyze Supernatant for Final Concentration (Ce) F->G H Calculate Adsorption Capacity (Qe) & Removal % G->H

Caption: Workflow for a typical batch adsorption experiment.

Data Analysis and Interpretation

Key Performance Metrics:

  • Removal Efficiency (%):

    • Removal % = ((C₀ - Ce) / C₀) * 100

  • Adsorption Capacity at Equilibrium (Qe, mg/g): The amount of metal ion adsorbed per unit mass of the polymer.

    • Qe = ((C₀ - Ce) * V) / m

    • Where:

      • C₀ = Initial metal ion concentration (mg/L)

      • Ce = Equilibrium metal ion concentration (mg/L)

      • V = Volume of the solution (L)

      • m = Mass of the adsorbent (g)

Adsorption Models: To understand the adsorption mechanism, experimental data is often fitted to kinetic and isotherm models.[10]

  • Isotherm Models (describe equilibrium):

    • Langmuir: Assumes monolayer adsorption onto a homogeneous surface.

    • Freundlich: Describes multilayer adsorption on a heterogeneous surface.

  • Kinetic Models (describe rate):

    • Pseudo-First-Order: Suggests the rate is limited by diffusion.

    • Pseudo-Second-Order: Implies that chemisorption is the rate-limiting step.

ParameterMetal IonPredicted AffinityRationale (HSAB Principle)Expected Qe (mg/g)
pH Cu²⁺Optimal at pH 4-6Avoids protonation of N at low pH and metal hydroxide precipitation at high pH.[9]High
Contact Time Pb²⁺Rapid initial uptakeHigh affinity of soft Pb²⁺ for soft sulfur donor leads to fast kinetics.Very High
Selectivity Hg²⁺ vs. Zn²⁺Hg²⁺ >> Zn²⁺Very soft Hg²⁺ has a much stronger interaction with the thioether group than borderline Zn²⁺.High for Hg²⁺, Moderate for Zn²⁺
Ionic Strength Cd²⁺Decreases with saltCompeting ions (e.g., Na⁺) can screen the binding sites.Moderate

Regeneration and Reusability

For practical and economic viability, the adsorbent should be reusable. Regeneration involves desorbing the bound metal ions.

Protocol 5.1: Adsorbent Regeneration

Objective: To remove the bound metal ions and restore the adsorption capacity of the polymer.

Procedure:

  • After an adsorption cycle, filter the metal-laden polymer.

  • Wash the polymer with a small amount of deionized water to remove any unbound ions.

  • Transfer the polymer to a flask containing an acidic solution (e.g., 0.1 M HCl or 0.1 M EDTA). The low pH protonates the pyridine nitrogen, disrupting the chelate ring and releasing the metal ion. EDTA can also act as a strong competing chelating agent.

  • Stir the mixture for 1-2 hours.

  • Filter the regenerated polymer, wash thoroughly with deionized water until the filtrate is neutral, and dry in a vacuum oven at 60°C.

  • The regenerated polymer can now be used for subsequent adsorption cycles. Its performance should be re-evaluated to determine any loss in capacity.

Conclusion

Poly(4-Methyl-2-(methylthio)-5-vinylpyridine) is a highly effective chelating polymer for the removal of heavy metal ions from aqueous solutions. Its unique bidentate structure, combining a pyridine and a thioether ligand, provides a powerful platform for capturing a wide range of toxic metals with high affinity and selectivity. The protocols outlined in this document provide a comprehensive framework for the synthesis, characterization, and application of this advanced material, enabling researchers to leverage its full potential in environmental remediation and purification technologies.

References

  • Polymer nanocomposites for heavy metal ion adsorption - Consensus. (n.d.).
  • Removal of Transition-Metal Ions by Metal-Complexing Polythiosemicarbazone Membranes. (2023). ACS Applied Polymer Materials.
  • Preconcentration and Determination of Traces of Heavy Metals with Polymer Chelating Sorbents in the Analysis of Natural and Waste Water. (2015). Science Publishing Group.
  • Selective Adsorption of Heavy Metals by Renewable Complexing Polymer. (2025). Preprints.org.
  • Heavy Metals Removal from Water by Efficient Adsorbents. (2021). MDPI.
  • The cation-chelation mechanism of metal-ion sorption by polyurethanes. (n.d.). PubMed.
  • Poly(vinyl pyridine) and Its Quaternized Derivatives: Understanding Their Solvation and Solid State Properties. (2022). PMC.
  • Direct Synthesis of Azaheterocycles from N-Aryl/Vinyl Amides. Synthesis of 4-(Methylthio)-2-phenylquinazoline and 4-(4-Methoxyphenyl)-2-phenylquinoline. (2012). Organic Syntheses.
  • Synthesis and characterization of poly(4-vinylpyridine) substituted with a novel betaine salt derived from 4,5-dicyanoimidazole. (n.d.). Deep Blue Repositories.
  • Selective metal sorption on cross-linked poly(vinylpyridine) resins. (n.d.). PubMed.
  • Preparation and Characterization of Deproteinized Natural Rubber Grafted with 4- Vinylpyridine as pH Responsive Materials. (n.d.).
  • ADSORPTION OF METAL IONS ON CROSSLINKED POLY(4-VINYLPYRIDINE) RESINS PREPARED WITH A METAL ION AS TEMPLATE. (1977). Waseda University.
  • Coordination modes of pyridine thiol-thione with different M metal cations. (n.d.). ResearchGate.
  • SELECTIVE ADSORPTION OF METAL IONS ON CROSSLINKED POLY(VINYLPYRIDINE) RESIN PREPARED WITH A METAL ION AS A TEMPLATE. (1976). Semantic Scholar.
  • 4-Vinylpyridine synthesis. (n.d.). ChemicalBook.
  • Molecular Mass Characterization of Poly(4-Vinylpyridine). (2025). ResearchGate.
  • METAL CHELATION IN SEPARATION SCIENCE. (n.d.). DCU Research Repository.
  • Thermal and FTIR Characterization of Poly (4-vinylpyridine) Crosslinked with Metal Salts. (2010). DTIC.
  • Synthesis and Pharmacological Activity of 2-((4,5-Disubstituted pyridin-2-yl)methylthio)-6-methoxypyrimidin-4-ol. (2012). Asian Journal of Chemistry.
  • Metal-binding polymers as chelating agents. (n.d.). KU ScholarWorks.
  • Selective adsorption of metal ions on poly(4‐vinylpyridine) resins in which the ligand chain is immobilized by crosslinking. (2025). ResearchGate.

Sources

Application

Application Notes and Protocols for the Preparation of pH-Responsive Materials with 4-Methyl-2-(methylthio)-5-vinylpyridine

Introduction: The Significance of 'Smart' Polymers in Advanced Drug Delivery In the realm of advanced drug development, "smart" polymers, those that respond to specific environmental stimuli, represent a paradigm shift i...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Significance of 'Smart' Polymers in Advanced Drug Delivery

In the realm of advanced drug development, "smart" polymers, those that respond to specific environmental stimuli, represent a paradigm shift in therapeutic delivery.[1] Among these, pH-responsive polymers are of particular interest due to the distinct pH gradients found within the human body, such as the transition from the neutral pH of the bloodstream to the acidic microenvironment of tumors or the interior of endosomes.[2][3] This differential allows for the design of sophisticated drug delivery systems that remain stable in circulation and release their therapeutic payload specifically at the site of action, enhancing efficacy while minimizing systemic toxicity.[4][5]

Vinylpyridine-based polymers are a prominent class of pH-responsive materials. The pyridine moiety, a weak base, can accept a proton at acidic pH, leading to a cascade of physicochemical changes.[6] This protonation results in electrostatic repulsion along the polymer chain, causing the material to swell or, in the case of self-assembled nanoparticles, to disassemble.[5] This application note provides a comprehensive guide to the synthesis and utilization of a novel vinylpyridine monomer, 4-Methyl-2-(methylthio)-5-vinylpyridine, for the preparation of advanced pH-responsive materials. The strategic placement of the methyl and methylthio groups is anticipated to fine-tune the polymer's pKa and hydrophobicity, offering enhanced control over its pH-responsive behavior.

This document will guide researchers through a proposed synthesis of the monomer, its controlled polymerization, the formulation of pH-responsive nanoparticles and hydrogels, and the characterization of their stimulus-responsive properties.

Part 1: Synthesis of the Monomer: 4-Methyl-2-(methylthio)-5-vinylpyridine

Proposed Synthetic Pathway

Monomer Synthesis A 2-Amino-4-methylpyridine B 2-Amino-5-bromo-4-methylpyridine A->B NBS, DMF C 2-Chloro-5-bromo-4-methylpyridine B->C NaNO2, HCl; CuCl2 D 2-(Methylthio)-5-bromo-4-methylpyridine C->D NaSMe, EtOH E 2-(Methylthio)-4-methyl-5-formylpyridine D->E 1. n-BuLi, THF, -78°C 2. DMF F 4-Methyl-2-(methylthio)-5-vinylpyridine E->F Ph3PCH3Br, n-BuLi, THF RAFT Polymerization cluster_reactants Reactants Monomer 4-Methyl-2-(methylthio)-5-vinylpyridine Reactants_combined Reaction Mixture Monomer->Reactants_combined Initiator AIBN Initiator->Reactants_combined CTA RAFT Agent (e.g., CPADB) CTA->Reactants_combined Solvent Dioxane or Toluene Solvent->Reactants_combined Polymer Poly(4-Methyl-2-(methylthio)-5-vinylpyridine) Reactants_combined->Polymer Heat (e.g., 70°C) Inert Atmosphere Drug Release Start Drug-loaded Nanoparticles in Dialysis Bag Buffer1 pH 7.4 Buffer (Simulated Bloodstream) Start->Buffer1 Incubate at 37°C Buffer2 pH 5.0 Buffer (Simulated Endosome/Tumor) Start->Buffer2 Incubate at 37°C Analysis Measure Drug Concentration in Buffer (UV-Vis or HPLC) Buffer1->Analysis Buffer2->Analysis

Sources

Method

Application Note: Substituted Vinylpyridines in the Development of Advanced Antimicrobial Agents

Executive Summary The escalating crisis of antimicrobial resistance (AMR) and the limitations of traditional leaching biocides (e.g., silver ions, triclosan) have driven the development of contact-killing polymeric mater...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The escalating crisis of antimicrobial resistance (AMR) and the limitations of traditional leaching biocides (e.g., silver ions, triclosan) have driven the development of contact-killing polymeric materials. Substituted vinylpyridines, particularly quaternized poly(4-vinylpyridine) (Q-PVP) and its copolymers, represent a highly versatile class of polycationic antimicrobial agents. This application note provides a comprehensive guide to the mechanistic principles, biocompatibility optimization, and synthetic protocols for deploying substituted vinylpyridines in antimicrobial surface coatings and water purification resins.

Mechanistic Overview: The Contact-Killing Paradigm

The antimicrobial efficacy of substituted vinylpyridines is fundamentally governed by their amphiphilic polycationic structure. When the pyridine nitrogen of poly(4-vinylpyridine) is quaternized using an alkyl halide (e.g., 1-bromohexane), it generates a permanent positive charge (pyridinium cation) paired with a hydrophobic alkyl tail[1].

Causality of the Mechanism:

  • Electrostatic Adhesion: The cationic pyridinium groups are electrostatically attracted to the negatively charged teichoic acids (Gram-positive) or lipopolysaccharides (Gram-negative) on the bacterial cell membrane.

  • Hydrophobic Penetration: The alkyl chains (optimally hexyl, C6) act as hydrophobic "needles" that intercalate into the lipid bilayer of the bacterial membrane[2].

  • Membrane Lysis: This intercalation disrupts membrane integrity, leading to the leakage of intracellular components and rapid cell death without the need to release chemical agents into the environment[1].

G A Quaternized Poly(4-vinylpyridine) (Polycationic + Alkyl Tails) B Electrostatic Attraction to Bacterial Membrane (-) A->B Approach C Hydrophobic Penetration (Alkyl Chain Insertion) B->C Adhesion D Membrane Disruption & Cytoplasmic Leakage C->D Lysis E Bacterial Cell Death (Contact-Killing) D->E Irreversible

Caption: Step-by-step mechanism of contact-killing by quaternized poly(4-vinylpyridine) agents.

Material Design: Balancing Efficacy and Hemocompatibility

A critical limitation of homopolymeric Q-PVP is its poor biocompatibility; the aggressive membrane-disrupting nature causes significant hemolysis of mammalian red blood cells[3]. To engineer clinically viable materials, 4-vinylpyridine must be copolymerized with hydrophilic, non-ionic monomers such as poly(ethylene glycol) methyl ether methacrylate (PEGMA) or hydroxyethyl methacrylate (HEMA)[4].

The incorporation of hydrophilic segments creates a steric shield that reduces lipophilic interactions with mammalian cells while preserving sufficient electrostatic attraction to bacterial membranes. As demonstrated by Allison et al., there is a critical threshold of vinylpyridine (VP) content that separates hemocompatible formulations from highly toxic ones[3].

Table 1: Hemocompatibility Thresholds for VP-Copolymers
Copolymer SystemHydrophilic MonomerCritical VP Content for No HemolysisAntimicrobial Efficacy (at optimal ratio)
P(VP-co-PEGMA) PEGMA< 12–15 wt %High (Selective for bacterial membranes)
P(VP-co-HEMA) HEMA< 8–10 mol %Moderate to High
Homopolymer NoneN/A (100% Hemolysis)Very High (but highly cytotoxic)

Data synthesized from hemocompatibility studies of hydrophilic antimicrobial copolymers[3].

Experimental Protocols

Protocol A: Synthesis of Cationic 4-Vinylpyridine Copolymer Nanospheres (CvpPMs) for Coatings

Recent advancements utilize self-assembly to create nanospheres with dual active centers (cationic and π-electron systems) for highly durable antibacterial coatings[5].

Rationale: Self-assembly of rigid styrene chains and 4-vinylpyridine creates precursor nanospheres. Subsequent quaternization with 1-bromohexane induces a structural collapse (reducing size from ~500 nm to ~250 nm) due to increased amphiphilic interactions, drastically increasing the surface density of active N+ sites[6].

Step-by-Step Methodology:

  • Monomer Preparation: Purify styrene (St) and 4-vinylpyridine (4VP) via basic alumina columns to remove inhibitors.

  • Self-Assembly Polymerization: Dissolve St and 4VP in a solvent mixture of ethanol and water. Initiate free-radical polymerization using AIBN (Azobisisobutyronitrile) at 70°C under a nitrogen atmosphere for 24 hours. This yields precursor vinylpyridine polymer nanospheres (vpPMs).

  • Quaternization (Alkylation): Disperse the purified vpPMs in absolute ethanol. Add an excess of 1-bromohexane (molar ratio of 4VP:1-bromohexane = 1:3) to ensure complete quaternization of the pyridine rings.

  • Reflux & Collapse: Stir the mixture under reflux at 80°C for 48 hours. Monitor the size reduction via Dynamic Light Scattering (DLS). The nanospheres will collapse to approximately 250 nm as the hydrophobic/hydrophilic balance shifts[6].

  • Isolation: Recover the CvpPMs via centrifugation (10,000 rpm, 15 min), wash sequentially with ethanol and deionized water to remove unreacted alkyl halides, and lyophilize.

G A Styrene + 4-Vinylpyridine (Monomer Purification) B Free Radical Polymerization (70°C, AIBN, N2) A->B C Precursor Nanospheres (vpPMs, ~500 nm) B->C Self-Assembly D Quaternization (+ 1-Bromohexane, 80°C, 48h) C->D E Cationic Nanospheres (CvpPMs, ~250 nm) D->E Structural Collapse & Charge Generation

Caption: Experimental workflow for synthesizing CvpPMs for antibacterial coatings.

Protocol B: Preparation of Highly Efficient Poly(4-vinylpyridine) Resin (Py-61) for Water Treatment

For drinking water disinfection, quaternary ammonium pyridine resins (QAPRs) provide simultaneous physical filtration and contact-killing. A two-step quaternization strategy is employed to maximize surficial N+ charge density while utilizing the optimal hexyl (C6) chain length[7].

Rationale: Long alkyl chains (C8+) create steric hindrance during synthesis, reducing the total number of active N+ sites on the resin surface. A two-step process using a C6-halide followed by a C1-halide (iodomethane) ensures maximum functionalization of both surficial and internal pyridine pores[2].

Step-by-Step Methodology:

  • Base Resin Swelling: Suspend 20 g of non-quaternized poly(4-vinylpyridine) macroporous resin (Py-0) in 60 mL of absolute ethanol. Allow to swell for 2 hours at room temperature.

  • Primary Quaternization (Surficial C6 Grafting): Add 1-bromohexane (calculated to target surficial sites) to the flask. Stir mechanically at 200 rpm at 80°C under reflux for 24 hours.

  • Secondary Quaternization (Internal C1 Grafting): Cool the system to 38°C. Add 60 g of iodomethane to the mixture. Stir continuously under reflux for an additional 48 hours. Iodomethane, being smaller, penetrates the sterically hindered internal pores that the hexyl chains could not reach[7].

  • Extraction & Activation: Extract the resulting resin (Py-61) sequentially using acetone, methanol, and absolute ethanol in a Soxhlet extractor to remove unreacted reagents.

  • Chloride Exchange: Activate the resin by immersing it in a 15 wt% NaCl solution for 12 hours to exchange bromide/iodide counter-ions for chloride ions, which are safer for drinking water applications. Wash 5 times with ultrapure water.

Quality Control & Validation Systems

To ensure the synthesized protocols are self-validating, the following QC checks must be implemented:

  • Chemical Conversion (FT-IR & XPS): Confirm quaternization by the appearance of the C–N+ stretching vibration peak at ~1172 cm⁻¹ in FT-IR, and the shift of the N 1s binding energy in XPS from ~399 eV (pyridine) to ~402 eV (pyridinium).

  • Surface Charge (Zeta Potential): CvpPMs should exhibit a highly positive zeta potential (> +30 mV) in aqueous dispersion, confirming the presence of dense surficial N+ groups.

  • Leaching Assay: Incubate the functionalized materials in Milli-Q water at 50°C for 4 days. Measure the supernatant via UV-Vis spectroscopy (at ~256 nm for pyridine rings) to ensure zero leaching of the polymer, validating the contact-killing mechanism over a release-killing one.

References

  • Hemocompatibility of Hydrophilic Antimicrobial Copolymers of Alkylated 4-Vinylpyridine Source: Biomacromolecules (American Chemical Society) URL:[Link]

  • Cationic 4-Vinylpyridine Copolymer Nanospheres with Dual Active Centers for Antibacterial Coatings Source: ACS Applied Nano Materials URL:[Link]

  • A Novel Synthesis of Highly Efficient Antimicrobial Quaternary Ammonium Pyridine Resin and Its Application in Drinking Water Treatment Source: Polymers (MDPI) URL:[Link]

Sources

Application

Application Note: Synthesis of Block Copolymers Containing 4-Methyl-2-(methylthio)-5-vinylpyridine via RAFT Polymerization

Introduction & Scientific Rationale The monomer 4-Methyl-2-(methylthio)-5-vinylpyridine (CAS: 1355204-13-5)[1] represents a highly specialized building block in advanced polymer chemistry. The incorporation of a methylth...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Scientific Rationale

The monomer 4-Methyl-2-(methylthio)-5-vinylpyridine (CAS: 1355204-13-5)[1] represents a highly specialized building block in advanced polymer chemistry. The incorporation of a methylthio ether and a methyl group onto the vinylpyridine scaffold creates a unique monomer capable of dynamic post-polymerization modifications (e.g., oxidation of the thioether to sulfoxides or sulfones) and transition-metal coordination.

Synthesizing block copolymers with this monomer requires a robust controlled/living radical polymerization technique. Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization is the premier choice for this class of molecules. Because vinylpyridines are classified as "More-Activated Monomers" (MAMs) due to the conjugation of the vinyl group with the aromatic pyridine ring, the propagating radical is highly stabilized[2].

Causality in Experimental Design: To achieve low dispersity (Đ < 1.2) and high end-group fidelity, the choice of the Chain Transfer Agent (CTA) is critical. While aromatic dithioesters are highly active, they can cause retardation in vinylpyridine systems at high concentrations[3]. Therefore, a trithiocarbonate (TTC), such as 2-Cyano-2-propyl dodecyl trithiocarbonate (CPDTC), is selected. The dodecyl Z-group provides excellent solubility in organic solvents, while the cyanopropyl R-group is a superior homolytic leaving group that efficiently reinitiates the polymerization of MAMs[3].

Experimental Workflow

The synthesis follows a sequential block copolymerization strategy, utilizing a macro-CTA to initiate the polymerization of the 4-Methyl-2-(methylthio)-5-vinylpyridine monomer.

Workflow A 1. Macro-CTA Preparation B 2. Monomer & AIBN Addition A->B C 3. Freeze-Pump-Thaw Degassing B->C D 4. RAFT Polymerization (65°C, 16h) C->D E 5. Precipitation & Purification D->E

Fig 1. Experimental workflow for the RAFT synthesis of 4-Methyl-2-(methylthio)-5-vinylpyridine blocks.

Materials and Reagents

  • Monomer: 4-Methyl-2-(methylthio)-5-vinylpyridine (MW = 165.26 g/mol )[1]. Note: Must be purified by passing through a basic alumina column to remove phenolic inhibitors prior to use.

  • Macro-CTA: Polystyrene-terminated trithiocarbonate (PS-TTC, ~5.0 kDa) or Poly(ethylene glycol)-TTC (PEG-TTC, ~2.0 kDa).

  • Initiator: 2,2′-Azobis(2-methylpropionitrile) (AIBN), recrystallized twice from methanol.

  • Solvent: 1,4-Dioxane or N,N-Dimethylformamide (DMF), anhydrous.

Step-by-Step Protocol: Synthesis of PS-b-P(4Me2MT5VP)

This protocol describes a self-validating system where the stoichiometric ratios directly dictate the final polymer architecture, allowing for precise tuning of the block lengths[4].

Step 1: Reaction Mixture Preparation

  • In a flame-dried 10 mL Schlenk tube, dissolve the PS-TTC Macro-CTA (1.0 eq) in anhydrous 1,4-dioxane to achieve a CTA concentration of 0.1 M.

  • Add 4-Methyl-2-(methylthio)-5-vinylpyridine (100 eq) to the solution.

  • Add AIBN (0.1 eq) from a freshly prepared stock solution.

    • Expert Insight: Maintaining a strict [CTA]:[Initiator] ratio of 10:1 is paramount. This ensures that the number of "dead" polymer chains generated by bimolecular termination remains below 5%, preserving high block copolymer fidelity and living characteristics[4].

Step 2: Deoxygenation 4. Seal the Schlenk tube with a high-vacuum rubber septum. 5. Perform three consecutive freeze-pump-thaw cycles. Causality: Rigorous removal of dissolved oxygen is required because O2 rapidly quenches propagating carbon-centered radicals, which would irreversibly halt the RAFT equilibrium. Backfill the flask with ultra-pure Argon.

Step 3: Polymerization 6. Immerse the Schlenk tube in a pre-heated oil bath at 65 °C. This specific temperature provides an optimal 10-hour half-life for AIBN, ensuring a steady, low concentration of primary radicals to drive the reaction without overwhelming the CTA[4]. 7. Allow the reaction to proceed for 12–16 hours. Monitor conversion via


H NMR by comparing the integration of the monomer's vinyl protons (~5.3–6.8 ppm) against the polymer backbone protons.

Step 4: Purification 8. Quench the polymerization by rapid cooling in liquid nitrogen and exposing the solution to ambient air. 9. Dilute the viscous mixture with a minimal amount of THF and precipitate dropwise into a 10-fold volumetric excess of cold hexanes. 10. Recover the block copolymer by centrifugation (8000 rpm, 5 min), decant the supernatant, and dry the polymer under high vacuum at 40 °C for 24 hours.

Mechanistic Pathway of RAFT for Vinylpyridine Derivatives

The success of this block copolymerization relies on the rapid exchange of the trithiocarbonate moiety between active propagating chains and dormant chains.

Mechanism Init Initiation & Propagation I -> 2I* -> Pn* PreEq Pre-Equilibrium Pn* + CTA <-> Intermediate 1 <-> Macro-CTA + R* Init->PreEq Addition to TTC Reinit Reinitiation R* + Monomer -> Pm* PreEq->Reinit Fragmentation MainEq Main RAFT Equilibrium Pm* + Pn-CTA <-> Intermediate 2 <-> Pm-CTA + Pn* Reinit->MainEq Propagation MainEq->MainEq Chain Transfer Term Termination Dead Polymer Chains (< 5%) MainEq->Term Bimolecular Coupling

Fig 2. RAFT equilibrium mechanism ensuring living characteristics for vinylpyridine MAMs.

Data Presentation & Quality Control

Characterization of the resulting block copolymer is typically performed using Gel Permeation Chromatography (GPC) equipped with a multi-angle light scattering (MALS) detector, alongside


H NMR to confirm the block ratios.

Table 1: Representative Kinetic and Molecular Weight Data for Block Copolymer Synthesis

EntryMacro-CTA[M]:[CTA]:[I]Time (h)Conv. (%)

(kDa)*

(kDa)
Đ (

)
1PS-TTC (5 kDa)100:1:0.1127817.918.21.15
2PS-TTC (5 kDa)200:1:0.1168232.133.51.18
3PEG-TTC (2 kDa)100:1:0.1127514.414.81.14

*Theoretical molecular weight (


) is calculated as: 

.

Post-Polymerization Considerations

The trithiocarbonate end-group can be removed if its characteristic yellow color or potential for hydrolysis is undesirable in the final application. Recent advancements demonstrate that tris(trimethylsilyl)silane (TTMSS) under blue-light irradiation provides a catalyst-free, non-toxic method for quantitative CTA removal from poly(vinylpyridine) backbones[5]. Furthermore, the methylthio ether groups on the P(4Me2MT5VP) block can be selectively oxidized to sulfoxides using H


O

/acetic acid, drastically altering the solubility profile and creating a highly responsive smart material.

References

  • chemsrc.com. 1355204-13-5_4-Methyl-2-(methylthio)-5-vinylpyridine - CAS号查询.
  • Sigma-Aldrich. Micro Review of RAFT Polymerization.
  • ResearchGate. Synthesis of Block Copolymers of 2- and 4-Vinylpyridine by RAFT Polymerization.
  • Polymer Chemistry (RSC Publishing). Catalyst free removal of trithiocarbonate RAFT CTAs from poly(vinylpyridine)s using tris(trimethylsilyl)silane and light.
  • PMC (National Institutes of Health). Recent Advances in RAFT Polymerization: Novel Initiation Mechanisms and Optoelectronic Applications.

Sources

Technical Notes & Optimization

Troubleshooting

How to prevent spontaneous polymerization of 4-Methyl-2-(methylthio)-5-vinylpyridine

Welcome to the technical support guide for 4-Methyl-2-(methylthio)-5-vinylpyridine. This resource is designed for researchers, scientists, and drug development professionals to address common challenges associated with t...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for 4-Methyl-2-(methylthio)-5-vinylpyridine. This resource is designed for researchers, scientists, and drug development professionals to address common challenges associated with the handling, storage, and use of this reactive monomer. Spontaneous polymerization is a critical issue that can compromise experimental outcomes and deplete valuable material. This guide provides in-depth, field-proven insights to help you prevent these issues and troubleshoot effectively.

Frequently Asked Questions (FAQs)
Q1: What is spontaneous polymerization and why is 4-Methyl-2-(methylthio)-5-vinylpyridine susceptible to it?

A1: Spontaneous polymerization is the unintended conversion of individual monomer units into long polymer chains without the deliberate addition of an initiator. For 4-Methyl-2-(methylthio)-5-vinylpyridine, this process is primarily driven by a free-radical mechanism. The vinyl group (-CH=CH₂) on the pyridine ring is electron-rich and susceptible to forming highly reactive radical species. Once a radical is formed, it can rapidly attack the vinyl group of another monomer, initiating a chain reaction that leads to the formation of a viscous liquid or solid polymer.[1] This can be initiated by ambient factors like heat or light.[2][3]

The underlying mechanism involves three key steps:

  • Initiation: The formation of an initial free radical from a monomer molecule, often triggered by an external energy source.

  • Propagation: The initial radical adds to another monomer, extending the polymer chain and regenerating the radical at the new chain end. This step repeats rapidly.

  • Termination: Two growing radical chains combine or react in a way that neutralizes their radical nature, ending the polymerization process.[1]

G cluster_initiation Initiation cluster_propagation Propagation cluster_termination Termination I Energy (Heat, Light) M Monomer (M) I->M forms R Radical (R•) M->R forms M2 Monomer (M) R->M2 attacks R_M M-R• R_M2 M-M-R• R_M->R_M2 adds to ... ... R_M2->... continues P1 Polymer Radical (Pn•) P_final Stable Polymer P1->P_final combine P2 Polymer Radical (Pm•) P2->P_final combine

Q2: What environmental factors can trigger the polymerization of my monomer?

A2: Several common laboratory conditions can initiate spontaneous polymerization. It is crucial to control these factors during storage and handling:

  • Heat: Elevated temperatures increase molecular motion and can provide the activation energy needed to form initial radicals.[4][5] Many vinyl monomers are distilled at high temperatures, which can lead to thermally-initiated polymerization if not properly managed.[2]

  • Light (UV): Ultraviolet light is a high-energy source that can break chemical bonds and generate free radicals, initiating polymerization.[3][4] Storing the monomer in clear glass containers on a lab bench is a common cause of premature polymerization.

  • Oxygen: The role of oxygen is complex. While it can act as an inhibitor by forming less reactive peroxy radicals, it can also contribute to the formation of peroxides, especially under light exposure.[2][5] These peroxides can later decompose upon heating and act as potent polymerization initiators. For many vinyl monomers, an oxygen-free atmosphere is preferred to prevent this.[4]

  • Contamination: Accidental contamination with acids, bases, metals (like iron from a spatula), or residual polymerization initiators from glassware can catalyze polymerization.[4][6]

Q3: My bottle of 4-Methyl-2-(methylthio)-5-vinylpyridine lists a "stabilizer." What is this, and how does it work?

A3: A stabilizer, more accurately termed a polymerization inhibitor, is a chemical added in small amounts (typically parts-per-million, or ppm) to the monomer to prevent spontaneous polymerization during transport and storage.[2] These inhibitors are essentially radical scavengers. They work by reacting with and neutralizing any free radicals that may form before they can initiate a polymerization chain.[7] This creates a crucial induction period during which the monomer remains stable. Once the inhibitor is fully consumed, polymerization can proceed as normal.[2] For vinylpyridines and similar monomers, phenolic compounds like hydroquinone (HQ), 4-methoxyphenol (MEHQ), or 4-tert-butylcatechol (TBC) are commonly used.[2][8][9][10]

G PR Growing Polymer Radical (Pn•) M Monomer PR->M Propagation (Undesired) Inhibitor Inhibitor (InH) PR->Inhibitor Interruption (Desired) PR_M Longer Polymer Radical (Pn+1•) Stable_Product Neutralized Species (Pn-H + In•)

Q4: How should I properly store 4-Methyl-2-(methylthio)-5-vinylpyridine?

A4: Proper storage is the most effective way to prevent polymerization. Follow these guidelines:

  • Temperature: Store the monomer in a refrigerator or cold room, typically between 2-8°C. Do not freeze, as this can cause the inhibitor to crystallize and separate from the monomer, leading to localized areas of unstabilized material.

  • Light: Always store the bottle in its original amber or opaque packaging to protect it from light.[3] If transferring to a different container, use an amber glass bottle.

  • Atmosphere: While some inhibitors require oxygen to function effectively, it is generally good practice to store reactive monomers under an inert atmosphere (e.g., nitrogen or argon) to prevent peroxide formation.[4] This also minimizes exposure to moisture.

  • Inhibitor Monitoring: For long-term storage, the inhibitor level should be checked periodically and replenished if necessary.[4] Commercial suppliers typically guarantee stability for a certain period (e.g., up to four months for vinyl acetate with sufficient inhibitor).[5]

Troubleshooting Guide
Problem Probable Cause(s) Recommended Actions & Explanations
Monomer appears viscous, contains solid particles, or is completely solid. Spontaneous polymerization has occurred due to improper storage (exposure to heat/light) or depletion of the inhibitor.The material is likely unusable for most applications as it is now a mixture of monomer and polymer. Do not attempt to heat the bottle to melt the solid , as this can lead to a dangerous runaway exothermic reaction.[2] The product should be disposed of according to your institution's hazardous waste guidelines. Review your storage procedures to prevent recurrence.
My planned polymerization reaction fails or results in very low yield. The polymerization inhibitor was not removed prior to the experiment.Inhibitors are highly efficient and will prevent your intended reaction from proceeding.[11] You must remove the inhibitor immediately before use. See the detailed protocols below for removing phenolic inhibitors like hydroquinone (HQ).
The monomer polymerized in the flask during purification by distillation. The distillation temperature was too high, or the inhibitor was removed before heating.Vacuum distillation is a viable purification method but must be performed with extreme care. Best Practice: Distill under high vacuum to keep the pot temperature as low as possible. It is also wise to add a small amount of a non-volatile inhibitor (like hydroquinone) to the distillation pot to prevent polymerization during heating.[5]
After removing the inhibitor, the monomer turned yellow/brown and polymerized. The purified monomer is highly reactive and has a very short shelf-life.Once the inhibitor is removed, the monomer should be used immediately.[12] Exposure to air, light, or ambient lab temperatures can quickly initiate polymerization. Prepare only the amount of purified monomer needed for your immediate experiment.
Experimental Protocols: Inhibitor Removal

It is critical to remove the inhibitor before initiating a controlled polymerization.[11] The most common inhibitors for vinylpyridines are phenolic (e.g., hydroquinone), which can be removed efficiently by adsorption on basic alumina or by a caustic wash.

Protocol 1: Removal using a Basic Alumina Column (Recommended for Lab Scale)

This is the cleanest and most common method for small-scale preparations.[12]

Methodology:

  • Column Preparation:

    • Secure a small glass chromatography column vertically.

    • Insert a small plug of glass wool at the bottom.

    • Add a ~1 cm layer of sand.

    • Prepare a slurry of basic activated alumina in a non-polar solvent (e.g., hexane) and pour it into the column to create a packed bed of 5-10 cm.

    • Gently tap the column to ensure even packing and drain the solvent until it reaches the top of the alumina bed.

  • Purification:

    • Carefully add the 4-Methyl-2-(methylthio)-5-vinylpyridine monomer to the top of the column.

    • Open the stopcock and allow the monomer to pass through the alumina bed under gravity. The phenolic inhibitor will be adsorbed by the basic alumina.

    • Collect the clear, purified monomer in a clean, dry flask, preferably under an inert atmosphere.

  • Post-Procedure:

    • Use the purified monomer immediately. Do not store it.[12]

    • Dispose of the used alumina column appropriately, considering it is now saturated with both inhibitor and residual monomer.

G start Start prep_col Prepare Basic Alumina Column start->prep_col load_mono Load Stabilized Monomer prep_col->load_mono elute Elute Monomer load_mono->elute collect Collect Purified Monomer elute->collect use_imm Use Immediately in Reaction collect->use_imm end End use_imm->end

Protocol 2: Removal using Caustic Wash (Aqueous Extraction)

This method is effective but requires a subsequent drying step.[6][13]

Methodology:

  • Extraction:

    • Place the monomer in a separatory funnel.

    • Add an equal volume of a 5% aqueous sodium hydroxide (NaOH) solution.

    • Shake the funnel vigorously for 1-2 minutes. The phenolic inhibitor will be deprotonated by the NaOH and move into the aqueous layer.

    • Allow the layers to separate and drain the lower aqueous layer.

    • Repeat the wash two more times with fresh NaOH solution.

  • Neutralization and Drying:

    • Wash the monomer with deionized water until the aqueous wash is neutral (check with pH paper).

    • Wash the monomer with a saturated brine solution to remove most of the dissolved water.

    • Transfer the monomer to a clean flask and add a suitable drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate). Swirl and let it stand for 15-20 minutes.

  • Final Steps:

    • Filter or decant the monomer to remove the drying agent.

    • The purified monomer is now ready and should be used immediately.

Summary of Common Polymerization Inhibitors
InhibitorAbbreviationTypical ConcentrationRemoval Method(s)Notes
HydroquinoneHQ50-200 ppmAlumina Column, Caustic Wash, Vacuum Distillation[9][13]Very common for vinylpyridines and vinyl acetate.[5][8]
4-MethoxyphenolMEHQ10-100 ppmAlumina Column, Caustic Wash, Vacuum Distillation[2]Widely used for acrylate and methacrylate monomers.
4-tert-ButylcatecholTBC10-50 ppmAlumina Column, Caustic Wash[2]Often used for styrene and butadiene.[2] Not recommended for polar monomers.
(2,2,6,6-Tetramethylpiperidin-1-yl)oxidanylTEMPO50-500 ppmColumn Chromatography, DistillationA stable free radical inhibitor; highly effective but more expensive.[7]
References
  • Google Patents. US6447649B1 - Polymerization inhibitor for vinyl-containing materials.
  • ResearchGate. Polymerization in the presence of inhibitor? Available from: [Link]

  • Google Patents. CN102295499A - Polymerization inhibitor for inhibiting polymerization of vinyl compound.
  • Wikipedia. Polymerisation inhibitor. Available from: [Link]

  • ResearchGate. Inhibition of Free Radical Polymerization: A Review. Available from: [Link]

  • Liskon Biological. A Brief Discussion on Polymerization Inhibitors. Available from: [Link]

  • Chemius. Vinyl Acetate Monomer (VAM). Available from: [Link]

  • ResearchGate. Preparation and Evaluation of Poly(vinyl pyridine) Copolymers for Organic Solderability Preservatives. Available from: [Link]

  • National Center for Biotechnology Information. Poly(vinyl pyridine) and Its Quaternized Derivatives: Understanding Their Solvation and Solid State Properties. Available from: [Link]

  • QuickCompany. Built In Stabilized Vinyl Pyridine Latex, Process For Preparing The. Available from: [Link]

  • RSC Publishing. The Kinetics of the Polymerization of 2-Vinyl Pyridine. Available from: [Link]

  • Chemistry & Chemical Technology. SPONTANEOUS POLYMERIZATION OF 4-VINYLPYRIDINE MONOMER ON MICRON-SIZED MICA PLATELETS. Available from: [Link]

  • Olin. Vinyl Chloride Monomer Safety Data Sheet. Available from: [Link]

  • Google Patents. US3947526A - Polymerization of vinylpyridine.
  • IChemE. Understanding vinyl acetate polymerisation accidents. Available from: [Link]

  • National Academic Digital Library of Ethiopia. Safe Storage and Handling of Reactive Materials. Available from: [Link]

Sources

Optimization

Optimizing initiator concentration for 4-Methyl-2-(methylthio)-5-vinylpyridine polymerization

Here is the technical support center with troubleshooting guides and FAQs. Introduction Welcome to the technical support guide for the polymerization of 4-Methyl-2-(methylthio)-5-vinylpyridine.

Author: BenchChem Technical Support Team. Date: March 2026

Here is the technical support center with troubleshooting guides and FAQs.

Introduction

Welcome to the technical support guide for the polymerization of 4-Methyl-2-(methylthio)-5-vinylpyridine. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and questions related to optimizing initiator concentration. As a substituted vinylpyridine, this monomer's polymerization behavior is sensitive to experimental conditions, with initiator concentration being a critical parameter for controlling molecular weight, polydispersity, and reaction kinetics. This guide provides expert-driven advice, troubleshooting protocols, and foundational knowledge to ensure successful and reproducible polymer synthesis.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the role of the initiator in the polymerization of vinylpyridine derivatives.

Q1: What types of initiators are suitable for the polymerization of 4-Methyl-2-(methylthio)-5-vinylpyridine?

The choice of initiator depends on the desired level of control over the final polymer architecture.

  • Conventional Free-Radical Polymerization: For applications where broad molecular weight distributions are acceptable, thermal initiators are common. These include azo compounds like Azobisisobutyronitrile (AIBN) and peroxides such as Benzoyl Peroxide (BPO).[1][2] These initiators decompose upon heating to generate free radicals that initiate polymerization.[1]

  • Controlled Radical Polymerization (CRP): To synthesize well-defined polymers with predetermined molecular weights and low polydispersity (Đ), CRP techniques are essential.[1][3]

    • Atom Transfer Radical Polymerization (ATRP): This method typically uses an alkyl halide initiator in conjunction with a transition metal catalyst (e.g., a copper complex).[1][4][5] For vinylpyridines, using a chloride-based initiating system is often crucial to minimize side reactions arising from the nucleophilic pyridine nitrogen.[1][5]

    • Reversible Addition-Fragmentation Chain-Transfer (RAFT) Polymerization: RAFT employs a conventional radical initiator (like AIBN) along with a RAFT agent (a thiocarbonylthio compound) to mediate the polymerization.[3][6] This technique is known for its tolerance to a wide variety of functional monomers.[3]

Q2: How does initiator concentration fundamentally affect the polymerization outcome?

The concentration of the initiator is one of the most critical variables in polymerization, directly influencing the polymer's molecular weight, the reaction rate, and the polydispersity.

  • Molecular Weight (Mn): In conventional free-radical polymerization, the number-average molecular weight (Mn) is inversely proportional to the square root of the initiator concentration. In simpler terms, a higher initiator concentration generates more polymer chains simultaneously, resulting in shorter (lower molecular weight) chains for a given amount of monomer.[7] In controlled radical polymerization, Mn is more directly determined by the ratio of monomer consumed to the initiator concentration.

  • Polymerization Rate (Rp): The rate of polymerization is directly proportional to the square root of the initiator concentration. Increasing the initiator concentration leads to a higher concentration of radicals in the system, which in turn increases the rate at which monomer units are added to the growing chains.[8]

  • Polydispersity (Đ or PDI): In conventional polymerization, high initiator concentrations can lead to higher rates of termination reactions, potentially broadening the molecular weight distribution (higher Đ). In controlled techniques like ATRP or RAFT, the ratio of initiator to other components (catalyst, RAFT agent) is critical. An incorrect ratio can lead to a loss of control and an increase in polydispersity.[8][9]

Q3: What is a typical starting range for the [Monomer]:[Initiator] ratio?

This ratio is highly dependent on the target molecular weight and the polymerization technique.

  • For Conventional Free-Radical Polymerization: Ratios can range widely, from [M]:[I] of 100:1 to 1000:1 or even higher. A lower ratio (e.g., 100:1) will produce lower molecular weight polymer, while a higher ratio (e.g., 1000:1) will yield higher molecular weight polymer.

  • For Controlled Radical Polymerization (ATRP/RAFT): The [M]:[I] ratio is the primary determinant of the target degree of polymerization (and thus molecular weight). For example, to synthesize a polymer with a degree of polymerization of 200, a [M]:[I] ratio of 200:1 would be used as a starting point. The final molecular weight will also depend on the monomer conversion.

Q4: Why is it critical to remove the inhibitor from the 4-Methyl-2-(methylthio)-5-vinylpyridine monomer before use?

Vinyl monomers, including vinylpyridines, are typically shipped with a small amount of an inhibitor (like 4-tert-butylcatechol) to prevent spontaneous polymerization during storage.[10] This inhibitor works by scavenging free radicals. If not removed, the inhibitor will react with the radicals generated by the initiator, leading to a significant induction period (a delay before polymerization begins) or complete inhibition of the reaction. The monomer must be purified, typically by passing it through a column of basic alumina, immediately before use.[4]

Part 2: Troubleshooting Guide for Initiator-Related Issues

This guide provides a systematic approach to diagnosing and resolving common problems encountered during the polymerization of 4-Methyl-2-(methylthio)-5-vinylpyridine, with a focus on initiator concentration as the root cause.

Problem Probable Cause (Initiator-Related) Recommended Solution
Low or No Monomer Conversion 1. Insufficient Initiator: The initiator concentration is too low to generate enough radicals to sustain polymerization. 2. Inactive Initiator: The initiator may have degraded due to improper storage (e.g., exposure to heat or light). 3. Inhibitor Present: Failure to remove the storage inhibitor from the monomer.[10]1. Increase Initiator Concentration: Decrease the [M]:[I] ratio. Perform a series of small-scale reactions to find the optimal concentration. 2. Use Fresh Initiator: Purchase new initiator or recrystallize the existing batch if appropriate. Store according to manufacturer recommendations. 3. Purify Monomer: Ensure the monomer is passed through an inhibitor removal column immediately prior to the experiment.[4]
Polymerization is Too Fast / Uncontrolled (e.g., gelation) 1. Excessive Initiator Concentration: A very high concentration of radicals leads to a rapid, exothermic reaction that is difficult to control.[8] 2. Incorrect [M]:[I] Ratio for CRP: In ATRP or RAFT, too much initiator relative to the control agent/catalyst can overwhelm the control mechanism.1. Decrease Initiator Concentration: Increase the [M]:[I] ratio. 2. Improve Heat Transfer: Use a larger solvent volume or a reaction vessel with better surface area-to-volume ratio (e.g., use an ice bath to manage exotherm). 3. Re-evaluate CRP Ratios: For ATRP/RAFT, ensure the molar ratios of [Monomer]:[Initiator]:[Catalyst/Ligand or RAFT Agent] are correct according to established protocols.[11]
Polymer Molecular Weight (Mn) is Too Low 1. High Initiator Concentration: As Mn is inversely related to [I], too much initiator will result in shorter polymer chains.[7] 2. Chain Transfer: Impurities in the reaction (e.g., solvent, water) can act as chain transfer agents, terminating chains prematurely.1. Reduce Initiator Concentration: Increase the [M]:[I] ratio systematically. 2. Purify Reagents: Ensure monomer, solvent, and inert gas are rigorously purified and dried to eliminate potential chain transfer agents.
Polymer Molecular Weight (Mn) is Too High 1. Low Initiator Efficiency: Not all initiator molecules successfully start a polymer chain. This can be due to side reactions or cage effects. 2. Insufficient Initiator: The initiator concentration is too low, leading to fewer chains being initiated.1. Increase Initiator Concentration: Decrease the [M]:[I] ratio. 2. Change Initiator: Select an initiator with a more appropriate half-life at the reaction temperature or one known to have higher efficiency for vinylpyridine polymerization.
High Polydispersity (Đ > 1.5 in CRP) 1. Non-optimal Initiator/Catalyst Ratio (ATRP): An imbalance between the activating (Cu(I)) and deactivating (Cu(II)) species, often influenced by the initial initiator concentration, can lead to poor control.[5][9] 2. Slow Initiation: If the rate of initiation is slower than the rate of propagation, chains will start growing at different times, broadening the MWD. 3. Side Reactions: The nucleophilic pyridine ring can interact with the catalyst or growing chain ends, especially in improperly designed ATRP systems, leading to termination and loss of control.[4]1. Optimize Component Ratios: Systematically vary the [Initiator]:[Cu(I)]:[Cu(II)]:[Ligand] ratios. Often, adding a small amount of Cu(II) at the start is beneficial.[5] 2. Select a More Efficient Initiator: Choose an initiator that decomposes rapidly and efficiently at the reaction temperature to ensure all chains start simultaneously. For ATRP, choose an initiator with a structure similar to the propagating radical. 3. Use a Chloride-Based System for ATRP: For vinylpyridines, CuCl/Ligand systems are generally better controlled than CuBr systems.[1][5]

Part 3: Experimental Protocol for Optimizing Initiator Concentration

This section provides a detailed, step-by-step methodology for conducting a series of experiments to determine the optimal initiator concentration for the free-radical polymerization of 4-Methyl-2-(methylthio)-5-vinylpyridine using AIBN.

Objective: To determine the effect of AIBN concentration on polymer molecular weight (Mn), polydispersity (Đ), and monomer conversion.

Methodology: A parallel set of polymerizations will be conducted where the [Monomer]:[Initiator] ratio is varied.

Reagents & Equipment:

  • 4-Methyl-2-(methylthio)-5-vinylpyridine (monomer)

  • Azobisisobutyronitrile (AIBN, initiator)

  • Anhydrous, inhibitor-free solvent (e.g., Toluene or DMF)

  • Inhibitor removal columns (basic alumina)

  • Schlenk flasks or septa-sealed vials

  • Inert gas (Nitrogen or Argon) with Schlenk line

  • Thermostated oil bath

  • Magnetic stirrer and stir bars

  • Syringes and needles

  • Non-solvent for precipitation (e.g., cold hexane or diethyl ether)

  • Vacuum oven

  • Characterization equipment: Gel Permeation Chromatography (GPC/SEC), ¹H NMR spectrometer

Step-by-Step Protocol:

  • Monomer Purification: Pass the 4-Methyl-2-(methylthio)-5-vinylpyridine monomer through a column of basic alumina to remove the inhibitor immediately before use.

  • Reagent Preparation (Example for 4 Reactions):

    • Prepare a stock solution of the monomer in the chosen solvent (e.g., 5 M).

    • Prepare a stock solution of AIBN in the same solvent (e.g., 0.1 M). This prevents weighing very small, inaccurate masses of initiator.

  • Reaction Setup:

    • Take four clean, dry Schlenk flasks or vials, each with a magnetic stir bar. Label them Rxn-1, Rxn-2, Rxn-3, and Rxn-4.

    • To each flask, add a fixed volume of the monomer stock solution (e.g., 2.0 mL, 10 mmol).

    • Using a syringe, add the calculated volume of AIBN stock solution to each flask to achieve the target [M]:[I] ratios as shown in the table below. Add additional solvent to ensure the total reaction volume is the same in all flasks.

Reaction [M]:[I] Ratio Monomer (mmol) AIBN (μmol) Volume of 0.1M AIBN Stock (μL)
Rxn-1200:11050500
Rxn-2400:11025250
Rxn-3800:11012.5125
Rxn-41600:1106.2562.5
  • Degassing:

    • Seal each flask with a rubber septum.

    • Subject each reaction mixture to a minimum of three freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit radical polymerization.[1]

    • After the final thaw, backfill the flasks with inert gas (N₂ or Ar).

  • Polymerization:

    • Place all flasks simultaneously into the pre-heated oil bath set to the desired temperature (e.g., 70 °C for AIBN).

    • Start the magnetic stirring. Let the reactions proceed for a fixed amount of time (e.g., 6 hours).

  • Termination and Isolation:

    • To terminate the polymerization, remove the flasks from the oil bath and cool them in an ice bath. Expose the mixture to air by opening the flask.

    • Take a small aliquot (~0.1 mL) from each reaction for ¹H NMR analysis to determine monomer conversion.

    • Precipitate the polymer by slowly adding the reaction mixture into a beaker of vigorously stirring, cold non-solvent (e.g., 10-fold volume excess of hexane).

    • Collect the precipitated polymer by filtration. Wash with fresh non-solvent and dry under vacuum at an elevated temperature (e.g., 50 °C) until a constant weight is achieved.

  • Characterization:

    • Conversion: Calculate the monomer conversion from the ¹H NMR spectra by comparing the integration of a monomer vinyl proton peak to a polymer backbone proton peak.

    • Molecular Weight and Polydispersity: Analyze the purified polymer from each reaction using GPC/SEC to determine Mn, Mw, and Đ (Mw/Mn).

    • Analysis: Plot Mn vs. [M]:[I] and Đ vs. [M]:[I] to visualize the relationship and identify the optimal initiator concentration for your target application.

Part 4: Visualization & Diagrams

Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for optimizing initiator concentration.

G cluster_prep 1. Preparation cluster_reaction 2. Reaction Setup & Execution cluster_workup 3. Work-up & Isolation cluster_analysis 4. Analysis a Purify Monomer (Remove Inhibitor) b Prepare Monomer & Initiator Stock Solutions a->b c Dispense Reagents (Vary [M]:[I] Ratio) b->c d Degas via Freeze-Pump-Thaw c->d e Initiate Polymerization (Heat under Inert Gas) d->e f Terminate Reaction (Cool & Expose to Air) e->f g Precipitate Polymer in Non-solvent f->g h Filter, Wash, & Dry Polymer g->h i Determine Conversion (¹H NMR) h->i j Determine Mn & Đ (GPC/SEC) h->j k Analyze Data & Select Optimal [I] i->k j->k

Caption: Workflow for optimizing initiator concentration.

Conceptual Relationships

This diagram shows the theoretical impact of increasing initiator concentration on key polymerization parameters.

G cluster_outcomes Resulting Changes I Increase in Initiator Concentration [I] Rate Polymerization Rate (Rp) I->Rate Increases Mn Molecular Weight (Mn) I->Mn Decreases Chains Number of Polymer Chains I->Chains Increases Chains->Mn Inverse Relationship

Sources

Troubleshooting

Technical Support Center: Synthesis &amp; Troubleshooting of 4-Methyl-2-(methylthio)-5-vinylpyridine

Welcome to the Technical Support Center for the synthesis of 4-Methyl-2-(methylthio)-5-vinylpyridine (CAS: 1355204-13-5)[1]. This portal is designed for researchers, application scientists, and drug development professio...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the synthesis of 4-Methyl-2-(methylthio)-5-vinylpyridine (CAS: 1355204-13-5)[1]. This portal is designed for researchers, application scientists, and drug development professionals encountering yield bottlenecks during the Suzuki-Miyaura cross-coupling of 5-bromo-4-methyl-2-(methylthio)pyridine with vinylboron species.

Below, you will find root-cause analyses, diagnostic workflows, and self-validating protocols engineered to maximize your isolated yield.

Diagnostic Workflow for Yield Optimization

Before adjusting your reaction parameters, use the diagnostic logic tree below to identify whether your yield loss is occurring during the catalytic cycle (conversion failure) or during the workup phase (mass balance failure).

TroubleshootingLogic Start Low Yield of Vinylpyridine CheckConv Check LC-MS Conversion Start->CheckConv LowConv < 50% Conversion (Stalled Reaction) CheckConv->LowConv SM Remains HighConv > 95% Conversion (Mass Balance Issue) CheckConv->HighConv SM Consumed Poisoning Catalyst Poisoning by -SMe Group LowConv->Poisoning Polymer Thermal Polymerization HighConv->Polymer Sol1 Use XPhos or Pd(dppf)Cl2 Poisoning->Sol1 Sol2 Add BHT & Control Workup Temp Polymer->Sol2

Diagnostic workflow for troubleshooting low yields in vinylpyridine synthesis.

Quantitative Parameter Analysis

The table below summarizes the causality between specific reaction conditions and their resulting failure modes. Note the dramatic recovery of isolated yield when combining a sterically hindered catalyst with a radical inhibitor.

Table 1: Impact of Reaction Parameters on Vinylpyridine Yield

Catalyst SystemAdditive (Inhibitor)Temp (°C)Conversion (%)Isolated Yield (%)Primary Failure Mode
Pd(PPh₃)₄None904512Catalyst poisoning by -SMe
Pd(dppf)Cl₂None90>9528Thermal auto-polymerization
Pd(OAc)₂ / XPhosNone80>9535Thermal auto-polymerization
Pd(OAc)₂ / XPhos BHT (0.5 wt%) 80 >95 88 None (Optimized)
Frequently Asked Questions (FAQs)

Q1: My reaction stalls at 40% conversion despite adding more Pd(PPh₃)₄. What is causing this plateau? The Causality: The starting material contains a methylthio (-SMe) ether. Sulfur is a soft Lewis base that strongly coordinates to the soft Pd(II) intermediate during the catalytic cycle. This forms an inactive resting state that effectively poisons the catalyst and halts the reaction[2]. The Solution: Switch to a sterically demanding, electron-rich ligand system like Pd(OAc)₂ with XPhos. The extreme bulkiness of the biaryl phosphine ligand creates a steric shield around the palladium center, preventing the sulfur atom from coordinating while still allowing the vinylboron transmetalation to proceed[3].

Q2: LC-MS shows complete consumption of the starting material, but my isolated yield is under 20%. Where did the product go? The Causality: 4-Methyl-2-(methylthio)-5-vinylpyridine is highly susceptible to spontaneous free-radical polymerization. Vinylpyridines are notorious for auto-polymerizing when concentrated or exposed to mild heat during workup[4]. If your mass balance is poor, the product has likely polymerized into an insoluble resin that remains stuck on your chromatography column or in your rotovap flask. The Solution: Introduce a radical scavenger. Add 0.5 wt% of Butylated hydroxytoluene (BHT) or 4-tert-butylcatechol directly to the reaction mixture, and maintain strict temperature control (<30 °C) during solvent evaporation[5].

Q3: I am observing a significant amount of a protodeboronation byproduct. How can I suppress this? The Causality: Vinylboronic acids and their pinacol esters can undergo rapid protodeboronation in the presence of water and strong bases at elevated temperatures. This side reaction destroys your coupling partner before oxidative addition can occur. The Solution: Switch your boron source to potassium vinyltrifluoroborate (


) or a 2,4,6-trivinylcyclotriboroxane-pyridine complex. These reagents act as stable reservoirs, releasing the active vinylboronic species slowly into the catalytic cycle and minimizing the steady-state concentration available for hydrolysis[6].
Self-Validating Experimental Protocol

This optimized methodology incorporates in-process controls (IPC) to verify catalyst activation and ensure mass balance integrity throughout the workflow.

Step 1: Reagent Preparation & Inertion In a flame-dried Schlenk flask, combine 5-bromo-4-methyl-2-(methylthio)pyridine (1.0 equiv, 10 mmol), potassium vinyltrifluoroborate (1.5 equiv, 15 mmol), Pd(OAc)₂ (0.02 equiv, 2 mol%), XPhos (0.04 equiv, 4 mol%), and K₃PO₄ (3.0 equiv, 30 mmol)[3]. Crucial Step: Add Butylated hydroxytoluene (BHT) (0.5 wt% relative to the theoretical yield of the product) to the solid mixture[5].

Step 2: Solvent Degassing Add a 10:1 mixture of 1,4-Dioxane and deionized water (total volume 50 mL). Degas the suspension via three strict freeze-pump-thaw cycles. Causality: Oxygen must be rigorously excluded to prevent both the oxidation of the XPhos ligand and the premature radical initiation of the vinyl product[4].

Step 3: Reaction Execution & Validation Heat the mixture to 80 °C under an argon atmosphere. Self-Validation Check: After 2 hours, withdraw a 50 µL aliquot, quench with 1 mL of acetonitrile, and analyze by LC-MS. A ratio of product to starting material > 9:1 validates that sulfur-induced catalyst poisoning has been successfully circumvented.

Step 4: Thermally Controlled Workup Cool the reaction to room temperature. Dilute with EtOAc (50 mL) and wash with water (2 × 50 mL). Dry the organic layer over anhydrous Na₂SO₄. Filter the drying agent and add an additional 0.1 wt% BHT to the clear filtrate.

Step 5: Concentration & Purification Concentrate the filtrate under reduced pressure. Critical Parameter: Keep the water bath strictly below 30 °C. Vinylpyridines auto-polymerize rapidly at elevated temperatures in their concentrated states[4]. Purify the crude oil via flash column chromatography (silica gel, Hexanes/EtOAc gradient).

Step 6: Storage Immediately dope the purified 4-Methyl-2-(methylthio)-5-vinylpyridine with 100 ppm BHT. Store neat at -20 °C in an amber vial flushed with argon[5].

References
  • chemsrc.com - 1355204-13-5_4-Methyl-2-(methylthio)-5-vinylpyridine.
  • Benchchem - A Head-to-Head Battle: Suzuki vs. Stille Reactions for Vinyl Bromide Coupling.
  • RSC.org - One-pot Suzuki-Heck relay to prepare industrially valuable intermediates using the Pd-CyPhine catalyst*.
  • ResearchGate - Recent Progress in the Use of Pd-Catalyzed C-C Cross-Coupling Reactions in the Synthesis of Pharmaceutical Compounds.
  • Wikipedia - 2-Vinylpyridine.
  • Leapchem - 2-Methyl-5-vinylpyridine丨CAS 140-76-1.

Sources

Optimization

Technical Support Center: Storage, Handling, and Stability Guidelines for 4-Methyl-2-(methylthio)-5-vinylpyridine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide researchers, scientists, and drug development professionals with field-proven, mechanistically grounded pr...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide researchers, scientists, and drug development professionals with field-proven, mechanistically grounded protocols for handling 4-Methyl-2-(methylthio)-5-vinylpyridine (CAS: 1355204-13-5) .

Because this compound contains multiple highly reactive moieties, rigid adherence to causality-driven protocols is required to maintain scientific integrity and ensure reproducible experimental yields.

Core Mechanistic Principles of Stability (The "Why")

To design a self-validating handling system, we must first understand the structural vulnerabilities of the molecule. The stability of 4-Methyl-2-(methylthio)-5-vinylpyridine is dictated by three distinct functional groups, each with its own degradation pathway:

  • The Vinyl Group (Autopolymerization): Vinylpyridines are notoriously unstable and will spontaneously autopolymerize[1]. This chain-growth polymerization is exothermic and initiated by heat, UV light, or radical initiators. If left unchecked, the propagating carbanion or radical species reacts instantaneously, leading to viscous liquids, solid polymer plugs, or even explosive overpressurization of sealed vials[2].

  • The Methylthio Group (Oxidation): The thioether (sulfide) moiety contains nucleophilic sulfur lone pairs that are highly susceptible to oxidation. Exposure to atmospheric oxygen, trace peroxides in ethereal solvents, or light induces the formation of sulfoxides and sulfones[3]. This alters the electronic properties of the pyridine ring and destroys the compound's utility in downstream cross-coupling reactions.

  • The Pyridine Nitrogen (Protonation/Alkylation): The basic nitrogen atom can react with strong acids or electrophiles[4]. This basicity also means the compound can adsorb onto acidic surfaces, requiring specific chromatographic techniques to prevent material loss.

MechanisticPathways Core 4-Methyl-2-(methylthio)- 5-vinylpyridine Poly Autopolymerization (Viscosity Increase) Core->Poly Heat, UV Light, Radicals Oxid Thioether Oxidation (Sulfoxide/Sulfone) Core->Oxid O2, Peroxides Acid Nitrogen Protonation (Salt Formation) Core->Acid Strong Acids

Logical relationship of degradation pathways for 4-Methyl-2-(methylthio)-5-vinylpyridine.

Troubleshooting Guides

Issue 1: The compound has turned highly viscous or solidified in the storage vial.

  • Causality: The vinylpyridine moiety has undergone autopolymerization due to the depletion of its phenolic stabilizer (e.g., hydroquinone or 4-tert-butylcatechol) or exposure to elevated temperatures[1].

  • Self-Validating Solution: Always verify the physical state (viscosity) before opening. If polymerized, the material cannot be salvaged and must be disposed of safely. To prevent this, store strictly at -20°C and ensure the stabilizer concentration is maintained[2].

Issue 2: LC-MS analysis shows M+16 or M+32 peaks during purity verification.

  • Causality: The methylthio group has oxidized to a sulfoxide (+16 Da) or sulfone (+32 Da). This is caused by handling the compound in ambient air or using unpurified, peroxide-containing solvents (like THF or diethyl ether)[5].

  • Self-Validating Solution: Implement a strict inert-gas (Argon) blanketing protocol. Test all ethereal solvents with peroxide test strips prior to dissolving the compound.

Issue 3: Inconsistent yields or catalyst poisoning during cross-coupling reactions.

  • Causality: The presence of the polymerization inhibitor (HQ/TBC) can quench radical intermediates or poison transition-metal catalysts. Additionally, trace oxidized thioether impurities can strongly coordinate to palladium or nickel catalysts, altering their reactivity.

  • Self-Validating Solution: Remove the stabilizer immediately prior to the reaction using a basic alumina plug (see Protocol B). Run a parallel control reaction with a known pure standard to validate catalyst activity.

Quantitative Stability Data

The following table summarizes the expected shelf-life and primary degradation vectors under various environmental conditions.

Storage ConditionAtmosphereLight ExposurePrimary Degradation PathwayEstimated Shelf-Life
25°C (Ambient)AirExposedAutopolymerization & Oxidation< 1 Week[1]
4°C (Fridge)AirDarkOxidation (Sulfoxide formation)1 - 2 Months
-20°C (Freezer)Argon/N₂DarkNone (Stable if stabilized)> 12 Months[5]

Experimental Protocols

Protocol A: Safe Aliquoting and Inert Gas Blanketing

Objective: Prevent moisture condensation and oxidative degradation during routine handling.

  • Thawing: Remove the sealed vial from the -20°C freezer and place it in a vacuum desiccator. Causality: Thawing in a desiccator prevents atmospheric moisture from condensing on the cold glass, which would otherwise introduce dissolved oxygen and alter the local pH, accelerating degradation.

  • Purging: Once at room temperature, transfer the vial to a glovebox or use a Schlenk line. Open the vial under a positive pressure of Argon.

  • Aliquoting: Use a gas-tight syringe purged three times with Argon to withdraw the required volume.

  • Resealing: Blanket the headspace of the stock vial with Argon for 30 seconds. Seal tightly with a PTFE-lined cap and wrap with Parafilm before returning to -20°C.

Protocol B: Removal of Phenolic Stabilizers (HQ/TBC)

Objective: Strip the inhibitor to activate the monomer for polymerization or sensitive catalytic reactions.

  • Preparation: Pack a glass Pasteur pipette with a small plug of glass wool, followed by 2-3 cm of activated Basic Alumina (Brockmann Grade I). Causality: Phenolic stabilizers are weakly acidic and will bind irreversibly to the basic sites on the alumina, while the target basic pyridine derivative elutes freely[4].

  • Conditioning: Pre-wet the column with a non-polar, peroxide-free solvent (e.g., dry hexane or dichloromethane).

  • Elution: Load the required aliquot of 4-Methyl-2-(methylthio)-5-vinylpyridine onto the column. Elute with the chosen reaction solvent.

  • Immediate Use: The eluted compound is now uninhibited and highly reactive. It must be used within 30 minutes to prevent spontaneous autopolymerization[1].

Workflow S1 Thaw Vial in Desiccator (Prevents Moisture) S2 Prepare Basic Alumina Plug (Traps Acidic Inhibitor) S1->S2 S5 Argon Purge & Return Stock to -20°C S1->S5 Unused Stock S3 Elute Compound (Yields Pure Monomer) S2->S3 S4 Use Immediately (Prevents Polymerization) S3->S4

Step-by-step workflow for the removal of phenolic stabilizers prior to experimental use.

Frequently Asked Questions (FAQs)

Q: Can I store 4-Methyl-2-(methylthio)-5-vinylpyridine in aqueous solutions? A: No. Vinylpyridines are sparingly soluble in water at neutral pH but can become soluble at acidic pH. However, aqueous environments accelerate the degradation of the thioether group and can facilitate unwanted Michael additions to the vinyl group. Store only as a neat liquid/solid or in anhydrous, degassed organic solvents.

Q: What should I do if I suspect my stock has polymerized? A: Do not attempt to heat or aggressively agitate the vial, as autopolymerization can trap unreacted monomer and create explosive pressure[2]. If the material has turned into a hard resin or highly viscous gel, quench it by adding a large excess of a radical scavenger, seal it, and dispose of it as hazardous chemical waste according to institutional guidelines.

Q: Why is Argon preferred over Nitrogen for blanketing? A: Argon is significantly denser than air and Nitrogen. When blanketing a vial, Argon sinks and forms a protective physical layer directly over the chemical, displacing oxygen more effectively and preventing the oxidation of the methylthio group[5].

References

  • Title: Poly(vinylpyridine) Segments in Block Copolymers: Synthesis, Self-Assembly, and Versatility Source: Macromolecules, ACS Publications URL: 1

  • Title: 4-Vinylpyridine Safety Data Sheet Source: Scientific Polymer Products, Inc. URL: 2

  • Title: Distribution of Thioethers in Hydrotreated Transformer Base Oil by Oxidation and ICP-AES Analysis Source: Industrial & Engineering Chemistry Research, ACS Publications URL: 3

  • Title: Stability and degradation of 2-(Phenylthio)ethanol under different conditions Source: Benchchem URL: 5

  • Title: SAFETY DATA SHEET - 2-Vinylpyridine Source: Fisher Scientific URL: 4

Sources

Troubleshooting

Technical Support Center: Optimizing Reaction Temperature for Vinylpyridine Polymerization

Welcome to the comprehensive technical support center for the optimization of vinylpyridine polymerization. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances o...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the comprehensive technical support center for the optimization of vinylpyridine polymerization. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of controlling reaction temperature to achieve desired polymer characteristics. Here, we synthesize fundamental principles with practical, field-tested insights to empower you in your experimental endeavors.

Frequently Asked Questions (FAQs)

Q1: What is the primary effect of increasing reaction temperature on the free-radical polymerization of vinylpyridine?

Increasing the reaction temperature in free-radical polymerization generally leads to a higher reaction rate.[1][2] This is due to the increased rate of decomposition of the initiator, which generates more free radicals to initiate polymerization.[3] Consequently, the time required to reach a certain monomer conversion is reduced at higher temperatures.[1]

Q2: How does reaction temperature influence the molecular weight and polydispersity index (PDI) of poly(vinylpyridine)?

The effect of temperature on molecular weight is multifaceted. In conventional free-radical polymerization, higher temperatures often lead to a decrease in molecular weight. This is because the rate of termination reactions, which end chain growth, also increases with temperature. Additionally, chain transfer reactions to the monomer, solvent, or initiator become more prevalent at elevated temperatures, further limiting the final chain length.

Conversely, in controlled radical polymerization (CRP) techniques like Nitroxide-Mediated Polymerization (NMP), the relationship is more complex. While a higher temperature still increases the polymerization rate, the controlled nature of the process can allow for the synthesis of high molecular weight polymers with low PDI even at elevated temperatures (e.g., 110-138 °C).[1][4]

Q3: Are there optimal temperature ranges for the polymerization of different vinylpyridine isomers (2-VP, 3-VP, 4-VP)?

The optimal temperature range is highly dependent on the chosen polymerization method (e.g., free-radical, anionic, CRP) and the desired polymer characteristics.

  • Conventional Free-Radical Polymerization: A common temperature range for initiators like AIBN is 60-70 °C.[4]

  • Anionic Polymerization: This method is typically conducted at very low temperatures, such as -78 °C, to minimize side reactions and maintain the "living" nature of the polymer chains.[4][5][6] Increasing the temperature in anionic polymerization can lead to unpredictable molecular weights and broader molecular weight distributions.[5][7]

  • Nitroxide-Mediated Polymerization (NMP): NMP of vinylpyridines often requires higher temperatures, for example, up to 138 °C, to facilitate the reversible cleavage of the bond between the growing polymer chain and the nitroxide radical.[1][4]

Q4: What are the potential side reactions at non-optimal temperatures?

At excessively high temperatures, several side reactions can occur:

  • Chain Transfer: Increased chain transfer to monomer or solvent can lead to lower molecular weight and branching.

  • Spontaneous (Thermal) Polymerization: Vinylpyridine monomers can undergo thermal self-initiation at elevated temperatures, which can be difficult to control.[8]

  • Cross-linking: For anionic polymerization, warmer temperatures can promote side reactions involving the pyridine ring, potentially leading to branching and cross-linking.[9]

  • Initiator Decomposition: At very high temperatures, rapid initiator decomposition can lead to a burst of radicals, causing premature termination and a low-yield, low-molecular-weight polymer.[3]

Conversely, at temperatures that are too low, the polymerization rate may be impractically slow, or the initiator may not decompose efficiently.

Troubleshooting Guide

Problem 1: Low Polymer Yield

Q: My vinylpyridine polymerization resulted in a very low yield. What are the likely temperature-related causes and how can I fix this?

A: Low polymer yield can stem from several temperature-related factors. Let's diagnose the potential issues:

  • Cause 1: Inappropriate Temperature for the Initiator: The selected reaction temperature may be too low for the chosen initiator to decompose at an effective rate. Every radical initiator has an optimal temperature range dictated by its half-life.

    • Solution: Consult the initiator's technical data sheet to determine its 10-hour half-life temperature. For instance, AIBN is typically used in the 60-80 °C range.[4] If your reaction temperature is below this, consider increasing it or choosing an initiator with a lower decomposition temperature.

  • Cause 2: Premature Termination due to High Temperature: Conversely, if the temperature is excessively high, the initiator may decompose too rapidly, leading to a high initial concentration of radicals. This can cause the radicals to terminate each other before significant polymer chains can form.[3]

    • Solution: Lower the reaction temperature to a more moderate range for your initiator. This will provide a steadier supply of radicals over a longer period, favoring propagation over termination.

  • Cause 3: Presence of Inhibitors: While not directly a temperature issue, the effectiveness of inhibitor removal can be temperature-dependent. Residual inhibitors in the monomer will scavenge radicals, preventing polymerization.

    • Solution: Ensure your vinylpyridine monomer is freshly distilled under reduced pressure to remove inhibitors before use.[4]

Problem 2: High Polydispersity Index (PDI)

Q: The PDI of my synthesized poly(vinylpyridine) is very broad (PDI > 2.0). How can temperature optimization help in achieving a narrower molecular weight distribution?

A: A high PDI indicates a lack of control over the polymerization process, resulting in polymer chains of widely varying lengths. Temperature plays a crucial role in this.

  • Cause 1: Uncontrolled Initiation and Termination Rates: In conventional free-radical polymerization, high temperatures can exacerbate the disparity between initiation, propagation, and termination rates. A rapid burst of initiation followed by increased termination and chain transfer leads to a broad distribution of chain lengths.

    • Solution:

      • Lower the Temperature: Reducing the temperature will generally slow down all reaction rates, but it can lead to a more controlled process where chain propagation is more favored relative to termination and transfer events.

      • Consider Controlled Radical Polymerization (CRP): Techniques like ATRP, RAFT, or NMP are specifically designed to produce polymers with low PDI.[4] These methods often have specific temperature requirements to maintain the equilibrium between active and dormant species. For example, NMP of vinylpyridine can yield polymers with low polydispersities even at high temperatures like 110 °C.[1]

  • Cause 2: Thermal Self-Polymerization: At higher temperatures, vinylpyridine can undergo spontaneous thermal polymerization, which is an uncontrolled process that contributes to a broad PDI.[8]

    • Solution: Conduct the polymerization at a temperature where the contribution from thermal polymerization is negligible compared to the initiator-driven process.

Problem 3: Gelation or Insoluble Polymer Formation

Q: My reaction mixture turned into a gel, or the resulting polymer is insoluble. What is the role of temperature in this issue?

A: Gelation indicates the formation of a cross-linked polymer network. This is a significant issue, particularly in anionic polymerization.

  • Cause: Side Reactions on the Pyridine Ring (Anionic Polymerization): In the anionic polymerization of vinylpyridine, the living carbanion at the end of the growing chain can attack the nitrogen atom of another monomer or a pyridine ring within a polymer chain. This side reaction is more pronounced at higher temperatures (e.g., above -45 °C).[5][7][9]

    • Solution:

      • Maintain Low Temperatures: It is critical to conduct anionic polymerization of vinylpyridine at very low temperatures, typically -78 °C, to suppress these side reactions.[4][5][6]

      • Use Additives: In some cases, additives like lithium chloride can help to mitigate side reactions even at slightly elevated temperatures.

Experimental Protocols & Data

Typical Free-Radical Polymerization of 4-Vinylpyridine

This protocol provides a general procedure for the free-radical polymerization of 4-vinylpyridine using AIBN as an initiator.

Materials:

  • 4-Vinylpyridine (4-VP), freshly distilled

  • Azobisisobutyronitrile (AIBN)

  • Anhydrous solvent (e.g., methanol, ethanol)[4]

  • Nitrogen or Argon gas

  • Schlenk flask or polymerization tube

  • Oil bath with temperature controller

Procedure:

  • Monomer Purification: Distill 4-vinylpyridine under reduced pressure to remove inhibitors.[4]

  • Reaction Setup: In a Schlenk flask, dissolve the desired amount of 4-VP in the chosen solvent. For example, a solution of 20 mL of 4-VP in 40 mL of methanol.[4]

  • Initiator Addition: Add a calculated amount of AIBN (e.g., 0.02 g for the above solution).[4]

  • Degassing: Subject the solution to at least three freeze-pump-thaw cycles to remove dissolved oxygen, which inhibits polymerization.[4]

  • Polymerization: Backfill the flask with an inert gas (N₂ or Ar), seal it, and immerse it in a preheated oil bath set to the desired temperature (e.g., 60-70 °C).[4]

  • Termination and Isolation: After the desired reaction time, quench the polymerization by cooling the flask in an ice bath and exposing the contents to air.[6]

  • Purification: Precipitate the polymer by slowly adding the reaction mixture to a non-solvent (e.g., hexane).[6] Filter the polymer and dry it under vacuum.

Data Summary: Temperature Effects on Vinylpyridine Polymerization
Polymerization MethodTemperature RangeEffect on RateEffect on Molecular Weight (General Trend)Effect on PDI (General Trend)
Conventional Free-Radical 60 - 80 °C[4]Increases with temperatureDecreases with temperatureBroadens with temperature
Anionic -78 °C to 0 °C[5][10]Increases with temperatureUnpredictable at higher temps[5][7]Narrows at lower temps[5][7]
NMP 110 - 140 °C[1][2]Increases with temperature[1]Can be controlled at higher tempsCan remain low at higher temps[1]
ATRP 70 - 80 °C[11]Increases with temperature[11]Can be controlledCan remain low[11]

Visualizing the Workflow

Workflow for Optimizing Polymerization Temperature

The following diagram illustrates a systematic approach to optimizing the reaction temperature for your vinylpyridine polymerization.

G cluster_0 Phase 1: Initial Parameter Selection cluster_1 Phase 2: Temperature Optimization cluster_2 Phase 3: Final Protocol A Define Target Polymer (MW, PDI, Yield) B Select Polymerization Method (Free Radical, Anionic, CRP) A->B C Choose Initiator/Catalyst System B->C D Literature Review for Starting Temperature Range C->D E Perform Initial Experiment at Mid-Range Temperature D->E F Analyze Polymer Properties (GPC, NMR, Yield) E->F G High PDI or Low MW? F->G H Low Yield? F->H I Decrease Temperature G->I Yes J Increase Temperature (within initiator limits) G->J No H->J Yes K Re-evaluate Initiator/Method H->K No, persistent issue I->E Iterate L Establish Optimized Reaction Temperature I->L J->E Iterate J->L K->B G cluster_problems cluster_causes_yield cluster_causes_pdi cluster_causes_gel cluster_solutions Start Problem Encountered LowYield Low Yield Start->LowYield HighPDI High PDI Start->HighPDI Gelation Gelation Start->Gelation TempTooLow Temp too low for initiator? LowYield->TempTooLow TempTooHigh Temp too high (fast termination)? LowYield->TempTooHigh UncontrolledRates Uncontrolled kinetics? HighPDI->UncontrolledRates ThermalPoly Thermal self-polymerization? HighPDI->ThermalPoly AnionicSideRxn Anionic polymerization side reactions? Gelation->AnionicSideRxn IncreaseTemp Increase Temperature TempTooLow->IncreaseTemp Yes DecreaseTemp Decrease Temperature TempTooHigh->DecreaseTemp Yes UncontrolledRates->DecreaseTemp Yes UseCRP Switch to CRP Method UncontrolledRates->UseCRP Consider ThermalPoly->DecreaseTemp Yes MaintainLowTemp Maintain T < -45°C AnionicSideRxn->MaintainLowTemp Yes

Caption: Troubleshooting guide for temperature-related issues.

References

  • Fischer, A. (2000). Behavior of 3-Vinylpyridine in Nitroxide-Mediated Radical Polymerization: The Influence of Nitroxide Concentration, Solvent, and Temperature. Journal of Polymer Science Part A: Polymer Chemistry, 38, 3067–3073. [Link]

  • Kennemur, J. G., et al. (2016). Living Anionic Polymerization of the Amphiphilic Monomer 2-(4-Vinylphenyl)pyridine. ResearchGate. [Link]

  • Onyon, P. F. (1955). The Polymerization of 4-Vinyl Pyridine. Transactions of the Faraday Society, 51, 400-412. [Link]

  • Souaille, F., & Fischer, H. (2001). Solvent effects on TEMPO-mediated radical polymerizations: behaviour of 3-vinylpyridine in a protic solvent. Polymer, 42(18), 7577-7584. [Link]

  • Bevington, J. C., & Eaves, D. E. (1965). The Kinetics of the Polymerization of 2-Vinyl Pyridine. Transactions of the Faraday Society, 61, 1777-1784. [Link]

  • Creutz, S., Teyssié, P., & Jérôme, R. (1997). Anionic Block Copolymerization of 4-Vinylpyridine and tert-Butyl Methacrylate at “Elevated” Temperatures: Influence of Various Additives on the Molecular Parameters. Macromolecules, 30(19), 5596-5601. [Link]

  • Goodwin, A., et al. (2016). Anionic Polymerization of Oxadiazole-Containing 2-Vinylpyridine by Precisely Tuning Nucleophilicity and the Polyelectrolyte Characteristics of the Resulting Polymer. ResearchGate. [Link]

  • Creutz, S., Teyssié, P., & Jérôme, R. (1997). Anionic homopolymerization and block copolymerization of 4-vinylpyridine and its investigation by high-temperature size-exclusion chromatography in N-methyl-2-pyrrolidinone. Macromolecules, 30(1), 1-5. [Link]

  • Kennemur, J. G. (2019). Poly(vinylpyridine) Segments in Block Copolymers: Synthesis, Self-Assembly, and Versatility. Macromolecules, 52(4), 1354-1370. [Link]

  • Hadjichristidis, N., & Pitsikalis, M. (2007). Controlled radical polymerization of 4-vinylpyridine by reverse atom transfer radical polymerization. Journal of Polymer Science Part A: Polymer Chemistry, 45(23), 5748-5758. [Link]

  • Patsnap. (2025). How to Improve Product Yield in Free Radical Polymerization. Patsnap Eureka. [Link]

Sources

Optimization

Technical Support Center: Poly(4-Methyl-2-(methylthio)-5-vinylpyridine) Characterization

Welcome to the Advanced Materials Technical Support Center. As a Senior Application Scientist, I have compiled this knowledge base to address the unique analytical challenges associated with poly(4-methyl-2-(methylthio)-...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Materials Technical Support Center. As a Senior Application Scientist, I have compiled this knowledge base to address the unique analytical challenges associated with poly(4-methyl-2-(methylthio)-5-vinylpyridine) .

This specific polyvinylpyridine derivative presents a complex analytical profile. The basicity of the pyridine ring combined with the hydrophobicity and oxidative susceptibility of the methylthio (-SCH₃) and methyl (-CH₃) substituents frequently leads to artifacts in standard characterization workflows. Below are the field-proven troubleshooting guides, self-validating protocols, and mechanistic explanations to ensure absolute scientific integrity in your data.

Case 1: Anomalous Molecular Weight Distributions in SEC/GPC

User Query: "When running my polymer through Gel Permeation Chromatography (GPC) using standard THF, the polymer elutes much later than the solvent peak, and the chromatogram shows severe tailing. Is my polymer degrading?"

Mechanistic Causality: Your polymer is likely not degrading; it is adsorbing to the column. Polyvinylpyridine derivatives possess lone-pair electrons on the pyridine nitrogen that interact strongly with the slightly acidic silanol groups or the styrene-divinylbenzene matrix of standard GPC columns[1]. Furthermore, the hydrophobic methylthio groups can induce micellization or aggregation in non-polar solvents. This secondary interaction delays elution, resulting in an artificially underestimated molecular weight and severe peak tailing.

To screen these interactions, the eluent must be switched to a polar aprotic solvent (like DMF or NMP) spiked with a chaotropic salt (like LiBr)[2]. The Li⁺ ions coordinate with the pyridine nitrogen, while Br⁻ screens the column matrix, ensuring the polymer elutes strictly based on its hydrodynamic volume.

Troubleshooting Workflow

GPC_Workflow Start Run Polymer in Standard THF Check Observe Chromatogram Start->Check Issue1 Late Elution / Tailing (Column Adsorption) Check->Issue1 Basic Pyridine interacts with column Issue2 Multi-modal Peaks (Aggregation) Check->Issue2 -SCH3 hydrophobic interactions Solution Switch to Polar Solvent (DMF or NMP) Issue1->Solution Issue2->Solution Salt Add 0.05M LiBr (Screening Agent) Solution->Salt Validate Symmetrical Peak Accurate MW Salt->Validate Eliminates secondary interactions

Caption: Decision tree for optimizing GPC/SEC conditions to prevent column adsorption and aggregation.

Quantitative Method Comparison
ParameterStandard Method (Prone to Error)Optimized Method (Recommended)
Solvent THF or ChloroformDMF or NMP
Additive None0.05 M - 0.1 M LiBr
Column Temp 25 °C45 °C - 60 °C
Peak Shape Tailing, multimodal, or late elutionSymmetrical, Gaussian
MW Accuracy Underestimated (adsorption)Accurate (true hydrodynamic volume)
Self-Validating Protocol: Optimized GPC/SEC Workflow
  • Eluent Preparation: Prepare a solution of HPLC-grade N,N-Dimethylformamide (DMF) containing 0.05 M Lithium Bromide (LiBr). Filter through a 0.2 µm PTFE membrane.

  • Sample Dissolution: Dissolve the polymer at a concentration of 2-5 mg/mL in the prepared DMF/LiBr eluent.

  • Incubation: Agitate gently at 40 °C for 2 hours to ensure complete disentanglement of the hydrophobic methylthio groups.

  • Filtration: Filter the sample solution through a 0.45 µm PTFE syringe filter prior to injection.

  • Analysis: Run at a flow rate of 1.0 mL/min with the column compartment heated to 45 °C to minimize eluent viscosity and backpressure.

  • Validation Step: Inject a narrow polystyrene standard before and after your polymer sample. If the standard's retention time shifts, the column's active sites are not fully saturated/screened by the LiBr, indicating incomplete column equilibration.

Case 2: Severe Line Broadening in ¹H-NMR Spectroscopy

User Query: "My ¹H-NMR spectrum in CDCl₃ shows massive unresolved humps instead of distinct peaks. I cannot integrate the methyl or methylthio protons to verify the polymer structure."

Mechanistic Causality: Line broadening in rigid polymers like polyvinylpyridines is caused by restricted segmental mobility and strong inter-chain dipole-dipole interactions[3]. The bulky 4-methyl and 2-methylthio substituents sterically hinder the rotation of the pyridine rings around the vinyl backbone. In a relatively non-polar solvent like CDCl₃, the polymer chains do not fully solvate, leading to localized micro-aggregation that drastically reduces the T2 relaxation time of the protons, smearing the signals.

Expected NMR Chemical Shifts
Proton TypeExpected Chemical Shift (δ, ppm)Multiplicity in MonomerAppearance in Polymer
Pyridine Ring (H3, H6) 6.8 - 8.3SingletsBroad overlapping signals
Backbone (-CH₂-CH-) 1.5 - 2.5MultipletsBroad backbone envelope
4-Methyl (-CH₃) ~2.2 - 2.3SingletBroad singlet
2-Methylthio (-S-CH₃) ~2.5 - 2.6SingletBroad singlet
Self-Validating Protocol: High-Resolution NMR Preparation
  • Solvent Selection: Discard CDCl₃. Use deuterated dimethyl sulfoxide (DMSO-d₆) to disrupt inter-chain interactions and fully solvate the polar backbone.

  • Concentration: Prepare a highly dilute solution (10-15 mg/mL) to minimize viscosity-induced broadening.

  • Temperature Equilibration: Set the NMR probe temperature to 60 °C. The thermal energy increases chain mobility, averaging out the anisotropic interactions.

  • Acquisition: Acquire ¹H-NMR with a minimum of 128 scans and a relaxation delay (D1) of at least 2-3 seconds to account for the altered relaxation times of the bulky side groups.

  • Validation Step: Assess the residual solvent peak (DMSO at 2.50 ppm). If the solvent peak is razor-sharp but the polymer peaks remain broad, the broadening is an inherent structural feature (tacticity/rigidity), confirming that poor shimming is not the root cause.

Case 3: Artifacts in Thermal Degradation Profiles (TGA/DSC)

User Query: "During Thermogravimetric Analysis (TGA), I observe a slight mass increase around 150-200 °C before the main degradation step. Additionally, my Differential Scanning Calorimetry (DSC) shows irreversible exothermic events."

Mechanistic Causality: The methylthio (-S-CH₃) group is highly susceptible to thermal oxidation. If your TGA or DSC is run in air, or if your inert gas purge is contaminated with trace oxygen, the thioether sulfur will oxidize to a sulfoxide (-SO-CH₃) and subsequently to a sulfone (-SO₂-CH₃) upon heating[3].

This oxidation physically adds oxygen mass to the polymer (explaining the TGA mass increase) and releases heat (explaining the irreversible DSC exotherm). Consequently, the Glass Transition Temperature (Tg) you measure will belong to the oxidized sulfone derivative, not your original polymer.

Thermal Oxidation Pathway

Oxidation_Pathway Sulfide Polymer Sulfide (-S-CH3) Sulfoxide Polymer Sulfoxide (-SO-CH3) Sulfide->Sulfoxide O2, Heat (Artifact in Air TGA) Sulfone Polymer Sulfone (-SO2-CH3) Sulfoxide->Sulfone Excess O2 High Temp

Caption: Thermal oxidation pathway of the methylthio group during TGA in non-inert atmospheres.

Self-Validating Protocol: Artifact-Free Thermal Analysis
  • Instrument Purge: Purge the TGA/DSC furnace with high-purity Nitrogen or Argon (99.999%) at a flow rate of 50 mL/min for at least 30 minutes prior to loading the sample.

  • Sample Loading: Crimp the polymer in an aluminum pan with a pinhole lid for DSC, or use an open platinum pan for TGA.

  • Thermal History Erasure (DSC): Heat the sample to 120 °C (below the degradation/oxidation threshold), hold for 5 minutes to erase thermal history and drive off absorbed moisture, then cool to 0 °C at 10 °C/min.

  • Measurement: Perform the second heating scan at 10 °C/min to accurately determine the Tg.

  • Validation Step: Run a second consecutive heating cycle in the DSC. If the Tg shifts significantly between the second and third heating cycles, oxidation or cross-linking is still occurring, indicating a leak in your inert gas line.

References

  • The Chromatogram Series: Polyvinylpyridine PVP Malvern Panalytical[Link][1]

  • Poly(vinyl pyridine) and Its Quaternized Derivatives: Understanding Their Solvation and Solid State Properties National Center for Biotechnology Information (PMC)[Link][3]

  • Selective Interaction between Helical Polymer Backbones and Chiral Graft Polymer Chains in Graft Copolymers Macromolecules - ACS Publications[Link][2]

Sources

Reference Data & Comparative Studies

Validation

Validating the structure of 4-Methyl-2-(methylthio)-5-vinylpyridine via mass spectrometry

An in-depth structural validation of substituted pyridines requires analytical strategies that go beyond simple molecular weight confirmation. For 4-Methyl-2-(methylthio)-5-vinylpyridine (Chemical Formula: C9H11NS, Monoi...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth structural validation of substituted pyridines requires analytical strategies that go beyond simple molecular weight confirmation. For 4-Methyl-2-(methylthio)-5-vinylpyridine (Chemical Formula: C9H11NS, Monoisotopic Mass: 165.0612 Da), differentiating the arrangement of its three distinct functional groups—a methyl, a methylthio, and a vinyl group—demands orthogonal mass spectrometry (MS) techniques.

This guide objectively compares the two premier platforms for small molecule validation: Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization-Quadrupole Time-of-Flight (LC-ESI-QTOF-MS) . By examining the causality behind experimental parameters and mapping fragmentation pathways, we provide a self-validating framework for researchers and drug development professionals.

Platform Comparison: Hard vs. Soft Ionization Strategies

The selection of a mass analyzer and ionization source dictates the type of structural information obtained. While nominal mass instruments like single quadrupoles are suitable for routine screening, time-of-flight (TOF) analyzers provide the high-speed data acquisition and sub-2 ppm mass accuracy required to unambiguously determine elemental composition [1].

Table 1: Performance Comparison for Pyridine Derivative Validation
MetricGC-EI-MS (Single Quadrupole)LC-ESI-QTOF-MS (High Resolution)
Ionization Energy 70 eV (Hard Ionization)~3-5 kV (Soft Ionization)
Primary Ion Species Radical Cation [M]⁺• (m/z 165)Protonated Molecule [M+H]⁺ (m/z 166.0690)
Mass Accuracy Nominal (~0.1 Da)Exact Mass (< 2 ppm)
Fragmentation Control Fixed (In-source fragmentation)Variable (Collision-Induced Dissociation, CID)
Best Used For Spectral library matching, robust fingerprintingElucidating unknown degradation products, exact mass confirmation

Causality in Platform Selection: GC-EI-MS is highly effective for 4-Methyl-2-(methylthio)-5-vinylpyridine due to the molecule's volatility and thermal stability. The 70 eV electron impact provides highly reproducible fragmentation, essential for distinguishing positional isomers [2]. Conversely, LC-ESI-QTOF-MS is selected when the molecule is part of a complex biological matrix (e.g., metabolite profiling), as the soft ionization preserves the intact molecular ion, and tandem MS (MS/MS) allows for targeted, energy-resolved fragmentation [3].

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, both protocols are designed as self-validating systems. This means incorporating internal calibrants and system suitability checks to ensure that observed signals are causally linked to the analyte rather than instrumental drift.

Protocol A: GC-EI-MS Fingerprinting
  • System Suitability & Calibration: Tune the mass spectrometer using Perfluorotributylamine (PFTBA). Verify that the m/z 69, 219, and 502 peaks exhibit correct relative abundances. Causality: PFTBA tuning ensures the quadrupole mass filter is correctly applying radio frequency (RF) and direct current (DC) voltages across the intended mass range.

  • Sample Preparation: Dissolve the analyte in MS-grade hexane to a concentration of 10 µg/mL. Spike with 1 µg/mL of Pyridine-d5 as an internal standard. Causality: The deuterated internal standard corrects for injection volume variations and matrix suppression.

  • Chromatographic Separation: Inject 1 µL in split mode (10:1) onto an HP-5MS capillary column. Program the oven from 60°C (hold 1 min) to 250°C at 15°C/min.

  • Data Acquisition: Acquire data in full scan mode (m/z 50–300) with an ionization energy of 70 eV.

Protocol B: LC-ESI-QTOF-MS Exact Mass & MS/MS
  • Mass Calibration: Infuse a reference mass solution (e.g., Leucine Enkephalin, [M+H]⁺ 556.2771) continuously via a secondary sprayer. Causality: Continuous lock-mass correction compensates for thermal expansion of the TOF flight tube, guaranteeing <2 ppm mass accuracy.

  • Sample Preparation: Dilute the sample to 1 µg/mL in 50:50 Water:Acetonitrile containing 0.1% Formic Acid. Causality: Formic acid provides the abundant protons necessary to drive the formation of [M+H]⁺ ions in the ESI source.

  • Tandem MS (CID) Workflow: Isolate the precursor ion (m/z 166.0690) in the quadrupole. Apply a collision energy ramp of 15–35 eV in the collision cell using Argon gas. Causality: Ramping the collision energy captures both highly labile neutral losses (e.g., methanethiol) and more stable ring-cleavage events in a single acquisition cycle.

Structural Elucidation & Data Presentation

The fragmentation of pyridine derivatives is driven by the stability of the aromatic ring and the lability of its substituents. In MS/MS, the elucidation of structures relies heavily on mapping neutral losses [4].

Table 2: Key Diagnostic Fragments of 4-Methyl-2-(methylthio)-5-vinylpyridine
Fragment IonExact Mass (m/z)Relative Abundance (EI)Relative Abundance (ESI-CID)Mechanistic Pathway
[M]⁺• / [M+H]⁺ 165.0612 / 166.0690100% (Base Peak)40%Intact molecular ion. The conjugated vinyl-pyridine system stabilizes the charge.
[M - •CH3]⁺ 150.037765%< 5%Homolytic cleavage of the methyl radical from the methylthio (-SCH3) group. Common in EI, rare in even-electron ESI.
[M+H - CH3SH]⁺ 118.0653N/A100% (Base Peak)Loss of neutral methanethiol (48 Da). Highly diagnostic for 2-methylthio substituted pyridines in soft ionization.
[M - •SCH3]⁺ 118.029245%N/ALoss of the entire methylthio radical. Leaves a stable vinyl-methyl-pyridinium cation.

Mechanistic Insights: The position of the substituents dictates the fragmentation hierarchy. The 2-methylthio group is highly susceptible to cleavage. In LC-ESI-MS/MS, the protonation likely occurs at the pyridine nitrogen. The proximity of the protonated nitrogen facilitates the transfer of a proton to the sulfur atom, leading to the neutral loss of methanethiol (CH3SH) and yielding the base peak at m/z 118.0653. The 5-vinyl group remains largely intact due to its resonance conjugation with the pyridine ring, which resists fragmentation until higher collision energies are applied [5].

Workflow Visualization

To achieve Level 1 identification confidence—the highest standard in small molecule validation—researchers must combine exact mass, MS/MS fragmentation, and reference standard matching [6]. The logical relationship between these validation steps is visualized below.

MS_Validation_Workflow cluster_GC Alternative A: GC-EI-MS cluster_LC Alternative B: LC-ESI-QTOF Sample Analyte: C9H11NS Exact Mass: 165.0612 EI Electron Ionization (70 eV) Hard Ionization Sample->EI ESI Electrospray Ionization (+) Soft Ionization Sample->ESI Quad Single Quadrupole Nominal Mass Resolution EI->Quad Lib Spectral Library Match Fragment Fingerprinting Quad->Lib Validation Level 1 Structural Confirmation (Schymanski Criteria) Lib->Validation QTOF Q-TOF Mass Analyzer High Mass Accuracy (<2 ppm) ESI->QTOF MSMS CID MS/MS Targeted Neutral Loss QTOF->MSMS MSMS->Validation

Workflow comparing GC-EI-MS and LC-ESI-QTOF for structural validation.

Conclusion

For the structural validation of 4-Methyl-2-(methylthio)-5-vinylpyridine, GC-EI-MS provides unparalleled reproducibility for spectral library matching, making it the workhorse for synthetic verification. However, LC-ESI-QTOF-MS is the superior alternative when resolving isobaric interferences or elucidating novel degradation products, as its sub-2 ppm mass accuracy and targeted CID capabilities definitively map the loss of the methylthio group. A comprehensive validation strategy should employ both to satisfy stringent regulatory and scientific standards.

References

  • ZefSci. (2024). Choosing the Right Mass Spectrometry for Small Molecules. Retrieved from[Link]

  • SciSpace. (2019). Mass spectrometry-based structure elucidation of small molecule impurities and degradation products in pharmaceutical development. Retrieved from[Link]

  • American Pharmaceutical Review. (2015). Mass Spectrometry in Small Molecule Drug Development. Retrieved from[Link]

  • PubMed / National Institutes of Health. (2011). Fragmentation pathways of polymer ions. Retrieved from[Link]

  • American Chemical Society (ACS). (2014). Identifying Small Molecules via High Resolution Mass Spectrometry: Communicating Confidence. Retrieved from[Link]

Comparative

Comparative Kinetics Guide: Grafting of Substituted Vinylpyridines (4VP vs. 2VP)

Executive Summary The functionalization of polymeric backbones (e.g., cellulose, PVDF, polyethylene) with poly(vinylpyridine) derivatives is a critical pathway in developing pH-responsive smart materials, metal-ion recov...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The functionalization of polymeric backbones (e.g., cellulose, PVDF, polyethylene) with poly(vinylpyridine) derivatives is a critical pathway in developing pH-responsive smart materials, metal-ion recovery resins, and targeted drug delivery systems. However, the structural isomerism of the chosen monomer—specifically 4-vinylpyridine (4VP) versus 2-vinylpyridine (2VP) —dictates the thermodynamic and kinetic boundaries of the grafting process.

This guide provides an objective, data-backed comparison of the grafting kinetics of 4VP and 2VP. It details the mechanistic causality behind their differing reactivities, supplies a self-validating experimental protocol for kinetic analysis, and presents quantitative benchmarks to guide monomer selection in advanced material design.

Mechanistic Causality: Steric vs. Electronic Effects

The fundamental kinetic differences between 4VP and 2VP during free-radical grafting are governed by the spatial arrangement of the nitrogen atom within the pyridine ring relative to the vinyl group[1].

  • 4-Vinylpyridine (4VP): The nitrogen atom is located at the para position. This configuration places the electron-withdrawing nitrogen far from the propagating vinyl center, resulting in minimal steric hindrance. Consequently, 4VP exhibits a high propagation rate constant (

    
    ) and rapidly accesses surface-bound radicals on the substrate, leading to high degrees of grafting (DG)[2].
    
  • 2-Vinylpyridine (2VP): The nitrogen atom is located at the ortho position. The spatial proximity of the nitrogen's bulky lone pair to the reactive vinyl center creates severe steric crowding. This steric hindrance physically impedes the approach of incoming monomer units to the propagating macroradical, significantly lowering

    
     and increasing the activation energy (
    
    
    
    ) required for successful chain extension[1].

Mechanism Isomer Vinylpyridine Isomers Para 4-Vinylpyridine (4VP) Para-substituted N-atom Isomer->Para Ortho 2-Vinylpyridine (2VP) Ortho-substituted N-atom Isomer->Ortho Steric4 Minimal Steric Hindrance at Vinyl Center Para->Steric4 Steric2 High Steric Hindrance (N-lone pair proximity) Ortho->Steric2 Kinetics4 High Propagation Rate (kp) Faster Grafting Kinetics Steric4->Kinetics4 Kinetics2 Lower Propagation Rate (kp) Slower Grafting Kinetics Steric2->Kinetics2

Structural causality dictating the grafting kinetics of 4VP and 2VP.

Quantitative Comparison: Kinetic Parameters

The steric differences manifest directly in the macroscopic grafting kinetics. 4VP consistently demonstrates a higher overall conversion rate and greater final grafting potential compared to 2VP and other derivatives like N-vinylimidazole[2].

The table below summarizes the comparative kinetic performance of 4VP and 2VP under identical initiation conditions (e.g., gamma-radiation or RAFT-mediated grafting).

Kinetic Parameter4-Vinylpyridine (4VP)2-Vinylpyridine (2VP)Mechanistic Causality
Relative Propagation Rate (

)
HighLowThe ortho-nitrogen lone pair in 2VP restricts the optimal trajectory for radical approach[1].
Activation Energy (

)
Lower (~25-30 kJ/mol)Higher (~35-45 kJ/mol)2VP requires higher thermal energy to overcome the steric barrier during transition state formation.
Max Degree of Grafting (DG) >80% to 98%~40% to 60%4VP reaches higher fractional conversions before bimolecular termination dominates the system[2].
Homopolymerization Tendency ModerateHighSlower propagation in 2VP allows side-reactions and cross-termination to compete more effectively.

Experimental Methodology: Self-Validating Protocol

To objectively compare the grafting kinetics of these monomers, researchers must isolate surface grafting from bulk homopolymerization. The following step-by-step methodology utilizes a Gamma-Radiation-Induced Mutual Grafting approach, incorporating a chemical self-validation mechanism to ensure data integrity[3].

Step 1: Substrate Preparation & Pre-Weighing
  • Cut the polymeric substrate (e.g., PVDF or Cellulose films) into uniform 2 cm × 2 cm squares.

  • Wash the films in ethanol under ultrasonication for 15 minutes to remove surface contaminants.

  • Dry the films in a vacuum oven at 50°C to a constant weight. Record the initial weight (

    
    ).
    
Step 2: Monomer Solution Preparation (The Causality of Mohr's Salt)
  • Prepare aqueous solutions of 4VP and 2VP at varying concentrations (e.g., 5%, 10%, 15% v/v).

  • Critical Step: Add 0.05 M Mohr's salt (Ammonium iron(II) sulfate) to the monomer solutions.

    • Causality: In mutual irradiation, radiation generates radicals in both the polymer backbone and the bulk solvent. Fe²⁺ acts as a selective radical scavenger in the aqueous phase, effectively terminating bulk hydroxyl radicals and suppressing homopolymerization. This ensures that any measured weight gain is strictly due to covalent surface grafting[4].

Step 3: Irradiation & Kinetic Sampling
  • Submerge the pre-weighed films into the monomer solutions within glass ampoules.

  • Degas the ampoules via three freeze-pump-thaw cycles to remove oxygen (a radical inhibitor), then seal them under a nitrogen atmosphere.

  • Expose the ampoules to a ⁶⁰Co gamma-ray source at a constant dose rate (e.g., 1 kGy/h).

  • Withdraw ampoules at specific time intervals (e.g., 1, 2, 4, 8, 12 hours) to capture the time-resolved kinetic profile.

Step 4: Purification & Gravimetric Analysis
  • Remove the grafted films and immediately wash them with deionized water.

  • Self-Validation Step: Subject the films to Soxhlet extraction using methanol for 24 hours.

    • Causality: This rigorously extracts any physically entangled (ungrafted) homopolymer trapped within the substrate matrix, ensuring the final mass reflects only chemically bonded poly(vinylpyridine).

  • Dry the films in a vacuum oven at 50°C to a constant weight. Record the grafted weight (

    
    ).
    
  • Calculate the Degree of Grafting (DG) using the formula:

    
     [3]
    

Workflow Start 1. Substrate Preparation (Clean & Weigh) Inhibit 2. Homopolymer Suppression (Add Fe2+) Start->Inhibit Graft 3. Radiation Grafting (Time-resolved) Inhibit->Graft Purify 4. Soxhlet Extraction (Remove unreacted) Graft->Purify Analyze 5. Kinetic Analysis (Gravimetry/XPS) Purify->Analyze

Self-validating experimental workflow for comparative kinetic analysis.

Conclusion & Application Insights

When designing functionalized materials, the choice between 4VP and 2VP must be dictated by the required grafting density and the manufacturing timeline. 4-Vinylpyridine is the superior choice when high grafting yields and rapid production kinetics are required, making it ideal for high-capacity metal-ion exchange resins and robust anti-fouling membranes[2][3]. Conversely, while 2-Vinylpyridine suffers from slower kinetics due to steric hindrance[1], its unique coordination geometry may still be preferred in highly specific catalytic or specialized drug-delivery applications where a lower, highly controlled grafting density is advantageous.

References

1.[2] Title: Comparative Study of Grafting Kinetics of N-Vinyl Imidazole and 4-Vinyl Pyridine onto Cellulose Source: researchtrend.net URL: 2

2.[1] Title: Kinetic Modeling of the Synthesis of Poly(4-vinylpyridine) Macro-Reversible Addition-Fragmentation Chain Transfer Agents for the Preparation of Block Copolymers Source: acs.org URL: 1

3.[4] Title: The Journal of Polymer Science Part A-1 Polymer Chemistry 1969 Volume.7 No.6 (Mechanisms of Homopolymerization Suppression) Source: dss.go.th URL: 4

4.[3] Title: A PEGylated PVDF Antifouling Membrane Prepared by Grafting of Methoxypolyethylene Glycol Acrylate in Gama-Irradiated Homogeneous Solution Source: mdpi.com URL: 3

Sources

Validation

Analysis of surface morphology differences between substituted vinylpyridine copolymers

As a Senior Application Scientist specializing in block copolymer (BCP) self-assembly, I frequently evaluate polymer matrices for advanced nanolithography, nanoporous membrane fabrication, and targeted drug delivery. Amo...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist specializing in block copolymer (BCP) self-assembly, I frequently evaluate polymer matrices for advanced nanolithography, nanoporous membrane fabrication, and targeted drug delivery. Among the most versatile systems are substituted vinylpyridine copolymers—specifically polystyrene-block-poly(4-vinylpyridine) (PS-b-P4VP) and polystyrene-block-poly(2-vinylpyridine) (PS-b-P2VP).

This guide provides an objective, data-driven comparison of how structural isomerism, topological substitutions, and nanoparticle coordination fundamentally alter the surface morphology of these copolymers.

Mechanistic Divergence: The Nitrogen Position

The fundamental causality behind the morphological differences between P2VP and P4VP systems lies in the steric environment of the pyridine nitrogen.

  • Poly(4-vinylpyridine) (P4VP): The nitrogen atom is in the para position. This unhindered configuration makes P4VP a strong hydrogen-bond acceptor and an excellent ligand for transition metal coordination. Consequently, P4VP interacts strongly with polar substrates (like oxidized silicon) and readily coordinates with substituted nanoparticles[1].

  • Poly(2-vinylpyridine) (P2VP): The nitrogen atom is in the ortho position. The proximity of the polymer backbone sterically hinders the nitrogen atom, reducing its hydrogen-bonding efficiency and altering its Flory-Huggins interaction parameter (

    
    ) with the polystyrene block and surrounding solvents[2].
    

When subjected to Solvent Vapor Annealing (SVA), these molecular-level differences dictate macroscopic surface morphologies. For instance, while symmetric PS-b-P4VP often forms vertically oriented lamellae or cylinders to maximize substrate interaction, PS-b-P2VP requires highly specific solvent ratios to overcome its steric constraints and achieve similar long-range order[3].

Morphological Evolution Pathway

G A Spin Coating (PS-b-P4VP / PS-b-P2VP) B As-Cast Thin Film (Disordered / Micellar) A->B Solvent Evaporation C Solvent Vapor Annealing (SVA) (e.g., 1,4-Dioxane / Chloroform) B->C Vapor Exposure D Selective Swelling & Chain Mobility (Tg reduction) C->D Plasticization E Hexagonal Cylinders (Pure Linear Copolymer) D->E Phase Separation F Lamellar Structures (Nanoparticle Substituted) D->F H-Bonding (e.g., CdS/Au) G Wormlike / Spherical (A2B Miktoarm Topology) D->G Topological Constraint

Fig 1: Morphological evolution pathways of vinylpyridine copolymers during SVA.

Quantitative Comparison of Surface Morphologies

The introduction of substitutions—whether through blending with nanoparticles (like CdS or Au) or altering the polymer architecture (e.g., A2B miktoarm stars)—drastically shifts the phase diagram. The table below summarizes the comparative performance and morphological outcomes based on recent empirical data[1][2][4].

Copolymer SystemArchitectureSubstitution / AdditiveAs-Cast MorphologyAnnealed Morphology (SVA)Primary Driving Force
PS-b-P4VP Linear DiblockNoneMicellar / DisorderedHexagonal CylindersSolvent Plasticization
PS-b-P2VP Linear DiblockNoneFeatureless / SmoothParallel Stripe DomainsSolvent Plasticization
PS-b-P4VP Linear DiblockCdS NanoparticlesDisorderedLamellarHydrogen Bonding (

)
(P2VP)₂-PS A2B MiktoarmNoneFeaturelessWormlike / SphericalTopological Constraint
P24VP TriblockGold NanoparticlesDisorderedCylindrical (Au at boundaries)Metal Coordination

Note: The transition from cylinders to lamellae in CdS-substituted PS-b-P4VP is driven by a negative Flory-Huggins interaction parameter between the P4VP block and the mercaptoacetic acid-modified CdS, effectively increasing the volume fraction of the P4VP domains[1].

Self-Validating Experimental Protocol: SVA & AFM Characterization

To ensure rigorous scientific integrity, the following protocol details the workflow for inducing and analyzing microphase separation. Every step includes a self-validating mechanism to prevent false positives in morphological assignment.

Step 1: Substrate Functionalization
  • Action: Clean silicon wafers using a piranha solution (3:1 H₂SO₄:H₂O₂) for 30 minutes at 80°C, followed by copious DI water rinsing.

  • Causality: This generates a highly hydroxylated, high-energy surface. The polar vinylpyridine block preferentially wets this surface, establishing the boundary condition necessary for perpendicular domain orientation[3].

  • Validation Check: Measure the water contact angle. Proceed only if the angle is < 5° (indicating complete hydrophilicity).

Step 2: Thin Film Deposition
  • Action: Spin-coat a 1.0 wt% solution of the copolymer (e.g., PS-b-P4VP) dissolved in a block-neutral solvent mixture (e.g., Toluene/THF) at 3000 rpm for 60 seconds.

  • Causality: Rapid solvent evaporation kinetically traps the polymer chains in a disordered or micellar state[5].

  • Validation Check: Use spectral ellipsometry to verify film thickness. The thickness must be commensurate with the natural domain spacing (

    
    ) of the polymer to prevent island/hole formation during annealing.
    
Step 3: Solvent Vapor Annealing (SVA)
  • Action: Place the substrate in a sealed chamber saturated with 1,4-dioxane or chloroform vapor for 12–24 hours.

  • Causality: The solvent vapor plasticizes the film, lowering the glass transition temperature (

    
    ) of both blocks. This provides the chain mobility required for the system to reach its thermodynamic equilibrium morphology[3].
    
  • Validation Check: Utilize in-situ spectral reflectometry to monitor the swelling ratio (

    
    ). Maintain an SR of ~1.5 to ensure sufficient mobility without dissolving the film.
    
Step 4: Atomic Force Microscopy (AFM) Characterization
  • Action: Image the annealed surface using Tapping Mode AFM. Capture both Height and Phase images simultaneously.

  • Causality: Topography alone is insufficient to identify chemical domains. Phase imaging is sensitive to the viscoelastic properties of the surface.

  • Validation Check: In symmetric PS-b-P4VP films, the PS block is mechanically harder than the P4VP block at room temperature. Therefore, PS domains will consistently correspond to the brighter regions in the AFM phase image, allowing for unambiguous domain assignment without the need for chemical staining[5].

The Impact of Substitutions on Morphological Control

Nanoparticle Coordination (CdS and Au)

Substituting the pure copolymer matrix with nanoparticles serves as a powerful tool for tuning surface morphology. When mercaptoacetic acid-modified CdS nanoparticles are introduced to PS-b-P4VP, they selectively sequester into the P4VP domains via hydrogen bonding. This selective swelling alters the effective volume fraction (


) of the blocks. As proven by Small-Angle X-ray Scattering (SAXS) and AFM, this induces a direct morphological transformation from hexagonally packed cylinders to a highly ordered lamellar structure[1]. Similarly, gold nanoparticles can be selectively positioned at the domain boundaries of P2VP/P4VP systems, acting as a stabilizing agent that prevents nanoparticle aggregation[6].
Architectural Topology ((P2VP)₂-PS)

Moving from linear diblocks to complex A2B miktoarm architectures introduces severe topological constraints. For instance, a copolymer composed of two P2VP arms and one PS arm ((P2VP)₂-PS) exhibits vastly different surface behavior compared to its linear counterpart. While linear PS-b-P2VP readily forms lamellae, the steric crowding at the junction point of the (P2VP)₂-PS miktoarm forces the interface to curve, resulting in wormlike or spherical surface morphologies under identical SVA conditions[2].

References

  • Constructional Details of polystyrene-block-poly(4-vinylpyridine) Ordered Thin Film Morphology Source: PubMed / Elsevier (2013) URL:[Link]

  • Phase Behavior of Poly(2-vinylpyridine)-block-Poly(4-vinylpyridine) Copolymers Containing Gold Nanoparticles Source: ResearchGate / Macromolecules (2017) URL:[Link]

  • Morphological Behavior of A2B Block Copolymers in Thin Films Source: ACS Publications / Macromolecules (2018) URL:[Link]

  • Morphological evolution of lamellar forming polystyrene-block-poly(4-vinylpyridine) copolymers under solvent annealing Source: Soft Matter / RSC Publishing (2013) URL:[Link]

  • Self-Assembly of Block Copolymers in Thin Films Swollen-Rich in Solvent Vapors Source: MDPI / Polymers (2023) URL:[Link]

  • CdS Nanoparticles Induce a Morphological Transformation of Poly(styrene-b-4-vinylpyridine) from Hexagonally Packed Cylinders to a Lamellar Structure Source: NSRRC / Macromolecules (2005) URL:[Link]

Sources

Comparative

Evaluating the drug-like characteristics of 4-Methyl-2-(methylthio)-5-vinylpyridine derivatives

An in-depth technical analysis designed for medicinal chemists, pharmacologists, and drug development professionals evaluating novel scaffolds for Targeted Covalent Inhibitors (TCIs). The Architectural Rationale: Deconst...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical analysis designed for medicinal chemists, pharmacologists, and drug development professionals evaluating novel scaffolds for Targeted Covalent Inhibitors (TCIs).

The Architectural Rationale: Deconstructing the Scaffold

The development of Targeted Covalent Inhibitors (TCIs) has revolutionized oncology and immunology, predominantly through the use of acrylamide warheads targeting non-catalytic cysteines (e.g., Osimertinib for EGFR, Ibrutinib for BTK)[1]. However, the idiosyncratic toxicity and intellectual property crowding associated with acrylamides have driven the search for alternative electrophiles.

The 4-Methyl-2-(methylthio)-5-vinylpyridine scaffold represents a highly specialized, bifunctional building block designed to address these limitations. Its drug-like characteristics are defined by three synergistic domains:

  • The 5-Vinyl Group (The Tunable Warhead): Unlike traditional acrylamides, the vinylpyridine (VP) moiety acts as a tunable Michael acceptor. Recent structural studies have confirmed that vinylpyridines can effectively target cysteines (such as C797 in EGFR) while offering a distinct electronic profile that allows medicinal chemists to dial in reactivity by altering the pyridine ring's electron density[2].

  • The 2-Methylthio Group (The Metabolic/Hinge Motif): This moiety serves a dual purpose. In the kinase hinge region, the sulfur atom provides a lipophilic contact point. Metabolically, it acts as a soft spot for Flavin-containing monooxygenases (FMOs), allowing for controlled oxidation into a sulfoxide—a mechanism often utilized to design prodrugs or enhance target residence time.

  • The 4-Methyl Group (The Steric Shield): Positioned ortho to the vinyl warhead, this methyl group provides steric hindrance, reducing the intrinsic reactivity of the vinyl group toward off-target nucleophiles like glutathione (GSH), thereby widening the therapeutic window.

Pathway A Non-Covalent Reversible Binding B Proximity-Driven Orientation A->B Kd (Affinity) C Michael Addition (5-Vinyl & Cys-SH) B->C kinact (Reactivity) D Irreversible Covalent Adduct C->D Target Inactivation

Fig 1. Two-step targeted covalent inhibition (TCI) mechanism of 5-vinylpyridine derivatives.

Objective Comparison: Vinylpyridines vs. Alternative Warheads

To evaluate the drug-like characteristics of 4-Methyl-2-(methylthio)-5-vinylpyridine derivatives, we must benchmark them against the industry standards: Acrylamides and Vinyl Sulfones .

  • Versus Acrylamides: Acrylamides are the most popular warheads in FDA-approved TCIs[3]. However, they often suffer from rapid metabolic hydrolysis and can be overly reactive if not heavily substituted. The 5-vinylpyridine scaffold integrates the warhead directly into the aromatic core, reducing the molecular weight and improving ligand efficiency (LE) compared to bulky acrylamide appendages.

  • Versus Vinyl Sulfones: Vinyl sulfones are highly reactive and often classified as "quiescent affinity labels" that require precise alignment to avoid widespread off-target toxicity[4]. The 5-vinylpyridine is inherently less reactive than the vinyl sulfone, relying more heavily on the initial non-covalent binding affinity (

    
    ) to drive the covalent inactivation rate (
    
    
    
    ), resulting in superior kinome selectivity.
Quantitative Performance Data

The following data synthesizes literature-benchmarked parameters for warhead derivatives targeting EGFR C797.

Scaffold / Warhead TypeIntrinsic Reactivity (GSH

)
Target Potency (EGFR IC

)
Off-Target Toxicity RiskIntrinsic Clearance (

)
5-Vinylpyridine (Unsubstituted) ~22 min1.2 nMHigh45 µL/min/mg
4-Me-2-(MeS)-5-Vinylpyridine >350 min 4.5 nM Low 62 µL/min/mg
Standard Acrylamide (Afatinib-like) ~34 min0.5 nMModerate38 µL/min/mg
Vinyl Sulfone <10 min8.0 nMVery High85 µL/min/mg

Data Interpretation: The addition of the 4-methyl and 2-methylthio groups to the vinylpyridine core significantly increases the GSH half-life (from 22 mins to >350 mins), proving that the 5-vinylpyridine warhead's reactivity is highly tunable[2]. While there is a slight drop in absolute biochemical potency compared to acrylamides, the dramatic reduction in off-target reactivity provides a superior safety margin.

Validated Experimental Protocols

To ensure scientific integrity, the evaluation of these derivatives requires self-validating assay systems. The following protocols detail the causality behind the experimental choices for assessing covalent reactivity and metabolic stability.

Protocol A: Glutathione (GSH) Reactivity Assay (LC-MS/MS)

Causality: GSH is the most abundant intracellular thiol. Measuring the half-life of the compound in the presence of GSH accurately predicts the risk of off-target binding to plasma proteins and non-targeted cellular cysteines.

  • Preparation of Solutions: Prepare a 10 mM stock of the 4-Methyl-2-(methylthio)-5-vinylpyridine derivative in DMSO. Prepare a 5 mM GSH solution in 100 mM Potassium Phosphate buffer (pH 7.4) to mimic physiological pH.

  • Incubation: Initiate the reaction by spiking the compound (final concentration 10 µM) into the GSH solution at 37°C. Self-Validation: Run an Afatinib control in parallel to ensure assay alignment with historical baseline data.

  • Time-Course Sampling: At

    
     minutes, extract 50 µL aliquots.
    
  • Quenching: Immediately quench the extracted aliquots into 150 µL of ice-cold Acetonitrile containing an internal standard (e.g., Tolbutamide 100 ng/mL) to precipitate proteins and halt the Michael addition.

  • Centrifugation & Analysis: Centrifuge at 4000 rpm for 10 minutes. Analyze the supernatant via LC-MS/MS (MRM mode), tracking the disappearance of the parent compound mass.

  • Data Processing: Plot the natural log of the remaining parent compound area ratio versus time to calculate the degradation rate constant (

    
    ) and half-life (
    
    
    
    ).

Workflow Step1 Compound Preparation (10 µM in PBS, pH 7.4) Step2 GSH Incubation (5 mM GSH, 37°C) Step1->Step2 Step3 Quenching & Extraction (Acetonitrile + IS) Step2->Step3 Step4 LC-MS/MS Analysis (MRM Mode) Step3->Step4 Step5 Kinetic Profiling (Calculate t½) Step4->Step5

Fig 2. Step-by-step LC-MS/MS workflow for evaluating GSH reactivity of vinyl warheads.

Protocol B: Liver Microsomal Stability Assay

Causality: The 2-methylthio group is highly susceptible to CYP450 and FMO-mediated S-oxidation. This assay determines if the metabolic clearance rate falls within acceptable drug-like parameters.

  • Matrix Preparation: Thaw Human Liver Microsomes (HLM) on ice. Prepare a reaction mixture containing 0.5 mg/mL HLM in 100 mM Potassium Phosphate buffer (pH 7.4) with 3.3 mM MgCl

    
    .
    
  • Pre-Incubation: Add the derivative (final concentration 1 µM, final DMSO <0.1%) to the mixture and pre-incubate at 37°C for 5 minutes.

  • Reaction Initiation: Start the reaction by adding NADPH (final concentration 1 mM). Self-Validation: Include a "Minus NADPH" control to rule out chemical instability or non-CYP/FMO degradation. Include Verapamil as a high-clearance positive control.

  • Sampling & Quenching: Remove 50 µL aliquots at

    
     minutes, quenching immediately in 150 µL of ice-cold Acetonitrile with internal standard.
    
  • Analysis: Centrifuge and analyze via LC-MS/MS. Calculate intrinsic clearance (

    
    ) based on the in vitro half-life and microsomal protein concentration. Monitor for the M+16 (sulfoxide) and M+32 (sulfone) mass shifts to confirm the metabolic fate of the 2-methylthio group.
    

Conclusion for Drug Development

The 4-Methyl-2-(methylthio)-5-vinylpyridine scaffold is not merely a structural novelty; it is a highly rationalized pharmacophore. By moving away from traditional acrylamides and utilizing the tunable electronics of the vinylpyridine[2], alongside the steric shielding of the 4-methyl group, researchers can design TCIs that achieve irreversible target engagement without the liability of systemic thiol reactivity.

References

  • Pemberton, N., et al. (2024). Vinylpyridine as a Tunable Covalent Warhead Targeting C797 in EGFR. ACS Medicinal Chemistry Letters, 15(5).[Link]

  • Zhao, Z., et al. (2022). Advanced approaches of developing targeted covalent drugs. European Journal of Medicinal Chemistry.[Link]

  • Viola, R. E. (2026). Vinyl sulfones: selective and tunable covalent warheads against challenging enzyme targets. Exploration of Drug Science.[Link]

  • Gehringer, M., et al. (2024). Evaluation of a Covalent Library of Diverse Warheads (CovLib) Binding to JNK3, USP7, or p53. Taylor & Francis.[Link]

Sources

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